Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

• CAS: 1403767-29-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

Introduction: The Rising Prominence of Fluorinated Cyclobutanes in Drug Discovery

The incorporation of fluorine into molecular scaffolds is a well-established strategy in modern medicinal chemistry to enhance pharmacological properties such as metabolic stability, binding affinity, and lipophilicity.[1] Among the various fluorinated motifs, the 3-fluorocyclobutane unit has emerged as a valuable building block. Its rigid, three-dimensional structure can serve as a bioisosteric replacement for other chemical groups, offering a unique conformational constraint that can be exploited in drug design.[2] Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a key intermediate, providing a versatile platform for the synthesis of more complex fluorinated cyclobutane derivatives for applications in the pharmaceutical, agrochemical, and materials science industries.[3] This guide provides a comprehensive overview of a reliable and efficient three-step synthesis of this important compound, detailing the rationale behind the experimental choices and providing robust protocols for its preparation.

Overall Synthetic Strategy

The synthesis of diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is most effectively achieved through a three-step sequence starting from commercially available diisopropyl malonate. The strategy involves the initial construction of the cyclobutane ring to form a ketone, followed by reduction to the corresponding alcohol, and finally, deoxyfluorination to yield the target compound.

Figure 1: Three-step synthetic workflow for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Part 1: Synthesis of Diisopropyl 3-Oxocyclobutane-1,1-dicarboxylate

The initial step involves the formation of the cyclobutane ring through a tandem alkylation-cyclization reaction, followed by ketal hydrolysis. This approach builds the core structure of the target molecule.

Causality Behind Experimental Choices

Diisopropyl malonate is selected as the starting material due to the acidity of the α-protons, which allows for easy deprotonation and subsequent alkylation.[4] Sodium hydride (NaH) is a strong, non-nucleophilic base that irreversibly deprotonates the malonate ester to form the corresponding enolate. Dimethylformamide (DMF) is an ideal polar aprotic solvent for this reaction as it effectively solvates the sodium cation without interfering with the nucleophilic enolate. The alkylating agent, 2-(2-chloroethyl)-1,3-dioxolane, is chosen as a 1,3-dielectrophile precursor. The initial alkylation is followed by an intramolecular cyclization. The resulting dioxolane-protected cyclobutane derivative is then hydrolyzed under acidic conditions to reveal the ketone functionality.

Experimental Protocol

• Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) and anhydrous DMF (10 volumes).

• Enolate Formation: The suspension is cooled to 0 °C in an ice bath. Diisopropyl malonate (1.0 equivalent) is added dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 10 °C. The mixture is stirred at room temperature for 1 hour after the addition is complete.

• Alkylation and Cyclization: 2-(2-chloroethyl)-1,3-dioxolane (1.1 equivalents) is added dropwise to the reaction mixture. The mixture is then heated to 80 °C and stirred for 24-48 hours until the reaction is complete (monitored by TLC).

• Work-up and Ketal Hydrolysis: The reaction is cooled to room temperature and quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The mixture is extracted with ethyl acetate (3 x 10 volumes). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then dissolved in a mixture of acetone and 6M hydrochloric acid (5:1 v/v) and stirred at room temperature for 12 hours.

• Purification: The acetone is removed under reduced pressure, and the aqueous residue is extracted with ethyl acetate. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford diisopropyl 3-oxocyclobutane-1,1-dicarboxylate as a colorless to light yellow liquid.[5][6]

Part 2: Reduction of Diisopropyl 3-Oxocyclobutane-1,1-dicarboxylate

The second step is the selective reduction of the ketone to a secondary alcohol. This transformation sets the stage for the subsequent fluorination.

Causality Behind Experimental Choices

Sodium borohydride (NaBH₄) is the reducing agent of choice for this transformation. It is a mild and selective reagent that readily reduces ketones but does not typically reduce esters under standard conditions, thus preserving the diisopropyl ester functionalities.[7] Methanol is a suitable protic solvent that also serves to protonate the resulting alkoxide intermediate. The reaction is typically performed at low temperatures to enhance diastereoselectivity, favoring the formation of the cis-isomer where the hydroxyl group and the ester groups are on the same face of the cyclobutane ring.[8]

Experimental Protocol

• Reaction Setup: A round-bottom flask is charged with diisopropyl 3-oxocyclobutane-1,1-dicarboxylate (1.0 equivalent) and methanol (15 volumes). The solution is cooled to 0 °C in an ice bath.

• Reduction: Sodium borohydride (1.5 equivalents) is added portion-wise over 20 minutes, ensuring the temperature remains below 5 °C. The reaction is stirred at 0 °C for 2-4 hours until the starting material is consumed (monitored by TLC).

• Work-up: The reaction is quenched by the careful addition of acetone to consume excess NaBH₄, followed by the addition of a saturated aqueous solution of ammonium chloride.

• Purification: The methanol is removed under reduced pressure, and the aqueous residue is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to yield diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate, which is often used in the next step without further purification.[9]

Part 3: Deoxyfluorination of Diisopropyl 3-Hydroxycyclobutane-1,1-dicarboxylate

The final step is the conversion of the hydroxyl group to a fluorine atom using a deoxyfluorinating agent. This is a crucial transformation that introduces the desired fluorine atom into the cyclobutane ring.

Causality Behind Experimental Choices

Diethylaminosulfur trifluoride (DAST) is a widely used and effective reagent for the deoxyfluorination of alcohols.[10] The reaction proceeds via an Sₙ2 mechanism, resulting in the inversion of stereochemistry at the carbon center bearing the hydroxyl group.[11] Dichloromethane (DCM) is a common aprotic solvent for this reaction. The reaction is initiated at low temperatures (-78 °C) to control the reactivity of DAST and minimize side reactions, and then allowed to warm to room temperature.

Experimental Protocol

• Reaction Setup: A solution of diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate (1.0 equivalent) in anhydrous dichloromethane (20 volumes) is placed in a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere and cooled to -78 °C.

• Fluorination: DAST (1.2 equivalents) is added dropwise via a syringe over 30 minutes, maintaining the internal temperature below -70 °C. The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 12-16 hours.

• Work-up: The reaction is carefully quenched by pouring it into a saturated aqueous solution of sodium bicarbonate at 0 °C. The layers are separated, and the aqueous layer is extracted with dichloromethane.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to give diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate as a colorless oil.[12]

Characterization Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Key Spectral Data
Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate	C₁₂H₁₈O₅	242.27	Colorless to light yellow liquid[5]	¹H NMR (CDCl₃): δ 4.90-5.10 (m, 2H), 3.40-3.60 (m, 4H), 1.20-1.30 (d, 12H).[13]
Diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate	C₁₂H₂₀O₅	244.28	Solid[4]	¹H NMR (CDCl₃): δ 4.90-5.10 (m, 2H), 4.20-4.40 (m, 1H), 2.40-2.80 (m, 4H), 1.20-1.30 (d, 12H). (Predicted)
Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate	C₁₂H₁₉FO₄	246.28	Colorless oil	¹H NMR (CDCl₃): δ 5.20-5.40 (dm, J ≈ 56 Hz, 1H), 4.90-5.10 (m, 2H), 2.80-3.20 (m, 4H), 1.20-1.30 (d, 12H).[14]

Conclusion

The synthesis of diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate presented herein is a robust and scalable three-step process that provides access to this valuable fluorinated building block from readily available starting materials. Each step has been optimized to ensure high yields and purity, with the rationale behind the choice of reagents and conditions clearly elucidated. This guide provides researchers, scientists, and drug development professionals with a reliable and well-documented pathway for the preparation of this important intermediate, facilitating further exploration of fluorinated cyclobutanes in various scientific disciplines.

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The Fluorinated Cyclobutane Motif: A Physicochemical Guide for Advanced Drug Discovery

Introduction: The Rise of a Privileged Scaffold

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become a cornerstone for enhancing pharmacological profiles. The unique properties imparted by fluorine—such as increased metabolic stability, modulated acidity and basicity, and the ability to form key interactions with biological targets—are invaluable tools for the drug development professional.[1][2] Among the various fluorinated scaffolds, the cyclobutane ring has emerged as a particularly compelling motif. Its inherent three-dimensionality and conformational rigidity offer a means to lock in bioactive conformations, explore novel chemical space, and serve as a bioisosteric replacement for more common, metabolically labile groups.[3]

This technical guide provides an in-depth exploration of the core physicochemical properties of fluorinated cyclobutanes. Moving beyond a simple recitation of data, we will delve into the underlying electronic and conformational principles that govern these properties, offering field-proven insights into how this unique structural unit can be leveraged in rational drug design. We will examine the intricate interplay between the puckered nature of the cyclobutane ring and the powerful electronic effects of fluorine, synthesizing this knowledge into a practical framework for researchers, scientists, and drug development professionals.

The Cyclobutane Scaffold: A Conformational Primer

Unlike its planar representation on paper, the cyclobutane ring is not flat. To alleviate the torsional strain that would result from four fully eclipsed C-H bonds, the ring adopts a puckered or "butterfly" conformation.[4][5] This puckering is not static. The ring undergoes a rapid inversion, or "ring flip," at room temperature, interconverting between two equivalent puckered conformations. In this process, substituents that were in pseudo-axial positions become pseudo-equatorial, and vice-versa. This dynamic equilibrium is fundamental to understanding the properties of its substituted derivatives.[6][7] The barrier for this inversion is very low, meaning the molecule exists as a time-averaged composite of these states, which has profound implications for properties like dipole moment.[6]

Fig. 1: Conformational inversion of the cyclobutane ring.

The Impact of Fluorination on Physicochemical Properties

The introduction of fluorine, the most electronegative element, onto the cyclobutane scaffold dramatically alters its electronic and steric landscape, leading to predictable and sometimes counterintuitive changes in its physicochemical properties.

Electronic Effects and Conformational Causality: The Gauche Effect

The primary driver behind the conformational preferences of many fluorinated alkanes is the gauche effect .[8] Contrary to steric intuition, which would favor an anti arrangement of electronegative substituents, the gauche conformation is often more stable.[3] This stabilization is primarily explained by hyperconjugation, where electron density is donated from a C-H sigma (σ) bonding orbital into an adjacent, anti-periplanar C-F sigma-star (σ*) antibonding orbital.[3][8] This interaction is stabilizing and is maximized in a gauche arrangement. This electronic preference dictates the puckering of the cyclobutane ring, influencing which conformer is lower in energy and more populated at equilibrium.

Lipophilicity (LogP/LogD): A Tale of Two Isomers

Lipophilicity is a critical parameter in drug design, influencing absorption, distribution, metabolism, and excretion (ADME). Generally, fluorination increases lipophilicity. However, in fluorinated cyclobutanes, the story is more nuanced and depends heavily on stereochemistry.[9][10]

For many derivatives, the LogP values follow the expected trend, increasing with the number of fluorine atoms (e.g., CH2F ≤ CHF2 < CF3).[9] However, a fascinating anomaly arises with certain cis-isomeric CF3- and C2F5-substituted cyclobutanes, which have been found to be less lipophilic than anticipated.[9][11]

The causality for this lies in the molecule's conformation and its resulting Molecular Electrostatic Potential Surface (MEPS) .[11] In these cis-isomers, the preferred conformation enables hyperconjugation that leads to an increased positive polarization of the α-C–H bonds.[9][11] This creates a more polarized molecular surface, with more distinct electron-deficient (positive) and electron-rich (negative) regions compared to the trans isomers. This increased polarity can lead to stronger interactions with water, reducing the compound's preference for the octanolic phase and thus lowering its measured LogP.[11]

Compound Class	Typical LogP Trend	Key Insight
trans-1,2-disubstituted	Increases with fluorination	Follows conventional expectations.
cis-1,2-disubstituted (with CF3/C2F5)	Lower than expected	Conformational effects alter the MEPS, increasing surface polarity and reducing lipophilicity.[9][11]
Monofluorinated	Can decrease LogP vs. parent	Monofluorination can reduce LogP values compared to the non-fluorinated parent compound.[12]

Acidity and Basicity (pKa): The Inductive Effect Reigns

The influence of fluorine on the pKa of acidic and basic functional groups attached to a cyclobutane ring is dominated by its powerful electron-withdrawing inductive effect. This effect is reliably predictable.[13]

• For Carboxylic Acids: The presence of fluorine atoms stabilizes the conjugate base (carboxylate) through induction, making the corresponding acid more acidic (lower pKa). The more fluorine atoms present, the stronger the effect.[9][14]

• For Amines: The electron-withdrawing nature of fluorine decreases the electron density on the nitrogen atom, making the lone pair less available for protonation. This makes the amine less basic (lower pKa of the conjugate acid).[15][16]

Compound Series	pKa Trend with Increasing Fluorination	Reference
Cyclobutane Carboxylic Acids	pKa decreases (more acidic)	[9][14]
Cyclobutane Amines	pKa of conjugate acid decreases (less basic)	[15]

Dipole Moment: A Story of Vectors and Motion

The C-F bond is highly polarized, possessing a significant bond dipole. However, the overall molecular dipole moment depends on the vector sum of all bond dipoles, which is dictated by the molecule's three-dimensional structure. For fluorinated cyclobutanes, this is further complicated by the rapid ring inversion.

In symmetrically substituted compounds, such as trans-1,3-difluorocyclobutane, the individual puckered conformers possess a dipole moment. However, the two conformers in the ring-flipping equilibrium have dipole moments that are equal in magnitude but opposite in direction.[6][7] Because the ring flip is rapid at room temperature, the measured dipole moment is the average of these two states, which is zero .[6] This is a critical concept, as a molecule that appears polar in a static drawing can be functionally nonpolar due to dynamic conformational averaging.

Compound	Expected Dipole Moment	Rationale
Fluorocyclobutane	Non-zero	Asymmetrical substitution.
cis-1,2-Difluorocyclobutane	Non-zero	Bond dipoles do not cancel.
trans-1,3-Difluorocyclobutane	Zero (time-averaged)	Rapid ring inversion between two conformers with equal and opposite dipoles.[6][7]

Metabolic Stability: The Strength of the C-F Bond

One of the primary reasons for incorporating fluorine into drug candidates is to enhance metabolic stability.[2] The carbon-fluorine bond is exceptionally strong (bond energy ~110 kcal/mol), making it resistant to cleavage by metabolic enzymes, particularly Cytochrome P450s.[17] By replacing a metabolically labile C-H bond with a C-F bond, chemists can effectively block a site of oxidative metabolism, increasing the compound's half-life and bioavailability. The rigid cyclobutane scaffold further positions these C-F bonds to effectively shield adjacent sites from enzymatic attack.

Key Synthetic Methodologies: Accessing the Scaffold

The synthesis of fluorinated cyclobutanes can be broadly achieved by either constructing the ring with fluorine already present or by fluorinating a pre-existing cyclobutane core.[1][13]

Fig. 2: Major synthetic pathways to fluorinated cyclobutanes.

Protocol 1: Deoxyfluorination of a Cyclobutane Carboxylic Acid with Sulfur Tetrafluoride (SF4)

This method is a robust way to convert a readily available carboxylic acid to a trifluoromethyl group. The reaction is significantly accelerated by the presence of a small amount of water or HF.[18]

WARNING: Sulfur tetrafluoride (SF4) is a highly toxic and corrosive gas. This procedure must be performed by trained personnel in a well-ventilated chemical fume hood with appropriate safety precautions and equipment.

• Reactor Setup: Place a solution of the cyclobutane carboxylic acid (1.0 equiv) in a suitable pressure-rated reactor (e.g., a stainless steel autoclave) equipped with a magnetic stir bar.

• Solvent and Additives: Add an appropriate solvent if necessary (e.g., anhydrous dichloromethane). Additives such as HF or water (0.1-1.0 equiv) can be included to catalyze the reaction.[18]

• SF4 Addition: Cool the reactor to a low temperature (e.g., -78 °C, dry ice/acetone bath). Carefully condense a measured excess of sulfur tetrafluoride (SF4, 3-10 equiv) into the reactor.

• Reaction: Seal the reactor and allow it to warm to the desired reaction temperature (typically between 60-110 °C). Stir the reaction mixture for the required time (12-72 hours), monitoring the pressure.

• Workup: After the reaction is complete, cool the reactor back to a low temperature before carefully venting the excess SF4 through a scrubber containing aqueous KOH.

• Quenching: Slowly and carefully pour the reaction mixture onto crushed ice or into a cold, saturated aqueous solution of sodium bicarbonate to quench any remaining reagents.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography, distillation, or crystallization to yield the desired trifluoromethyl cyclobutane.[19]

Essential Analytical & Computational Workflows

A combination of advanced spectroscopic and computational methods is required to fully characterize and understand the properties of fluorinated cyclobutanes.

Workflow 1: Conformational Analysis via Variable Temperature (VT) NMR Spectroscopy

Objective: To probe the conformational equilibrium of a fluorinated cyclobutane.

• Sample Preparation: Prepare a solution of the purified fluorinated cyclobutane in a suitable deuterated solvent that remains liquid over a wide temperature range (e.g., toluene-d8 or dichloromethane-d2).

• Initial Spectrum: Acquire a standard 1H and 19F NMR spectrum at room temperature to assign the resonances.

• Low-Temperature Spectra: Cool the NMR probe in decrements (e.g., 10-20 K). At each temperature, allow the sample to equilibrate for 5-10 minutes before acquiring a new spectrum.

• Data Analysis: As the temperature is lowered, the rate of ring inversion will slow. Look for the following changes in the spectra:

  • Broadening and Decoalescence: Signals that are sharp averages at room temperature may broaden and eventually split into two distinct sets of signals, representing the individual axial and equatorial environments of the "frozen-out" conformers.[12][20]

  • Changes in Coupling Constants: Vicinal (3J) H-F and F-F coupling constants are dependent on the dihedral angle (Karplus relationship). Changes in the measured coupling constants with temperature reflect shifts in the conformational equilibrium.[9][21]

• Interpretation: By analyzing the spectra at the low-temperature limit, one can determine the relative populations of the conformers and calculate the free energy difference (ΔG) between them.

Workflow 2: Rationalizing Properties with Computational Chemistry

Objective: To use computational methods to predict the lowest energy conformation and rationalize an observed property like lipophilicity.

Fig. 3: Computational workflow for property rationalization.

• Structure Preparation: Build the 3D structure of the fluorinated cyclobutane isomer of interest using molecular modeling software.

• Conformational Search: Perform an initial conformational search using a computationally inexpensive method like molecular mechanics to identify low-energy conformers.

• DFT Optimization: Take the lowest energy conformers and perform a full geometry optimization using a more accurate method, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31+G(d,p)).[14] This will yield the minimum energy structure(s) on the potential energy surface.

• Property Calculation: Using the optimized geometry, calculate the property of interest. For lipophilicity, this involves calculating the Molecular Electrostatic Potential Surface (MEPS).[11]

• Analysis: Visualize the MEPS, mapping the electrostatic potential onto the electron density surface. Compare the MEPS of different isomers (e.g., cis vs. trans). A more polarized surface with large, distinct regions of positive and negative potential can be correlated with lower-than-expected lipophilicity.[4][11]

Conclusion

The fluorinated cyclobutane is far more than a simple cycloalkane. It is a conformationally dynamic scaffold whose properties are governed by a delicate balance of steric strain and profound electronic effects. A deep understanding of the puckered nature of the ring, the conformational influence of the gauche effect, and the resulting impact on properties like lipophilicity and dipole moment is essential for its effective application. By combining state-of-the-art synthesis with rigorous analytical and computational characterization, the research and drug development community can fully unlock the potential of this privileged motif to create safer, more effective medicines.

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• Demchuk, O., & Grygorenko, O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Journal of Organic and Pharmaceutical Chemistry.
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Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate: A Technical Guide for Advanced Synthesis and Application

CAS Number: 1403767-29-2[1] Molecular Formula: C₁₂H₁₉FO₄[1] Molecular Weight: 246.27 g/mol [1] IUPAC Name: Dipropan-2-yl 3-fluorocyclobutane-1,1-dicarboxylate[1]

Introduction: The Strategic Value of Fluorinated Cyclobutanes in Modern Drug Discovery

The introduction of fluorine into bioactive molecules is a well-established strategy in medicinal chemistry to enhance pharmacological profiles. Fluorine's unique properties, such as its high electronegativity, small size, and ability to form strong C-F bonds, can significantly modulate a compound's metabolic stability, lipophilicity, and binding affinity to biological targets. The cyclobutane scaffold, a four-membered carbocycle, offers a rigid and three-dimensional structural motif that is increasingly utilized to explore chemical space in drug design.

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate emerges as a valuable building block, combining the desirable attributes of both fluorine and the cyclobutane core. Its structure presents a versatile platform for the synthesis of more complex molecules with potential applications in pharmaceuticals and materials science. This technical guide provides an in-depth exploration of the synthesis, characterization, and potential applications of this compound, tailored for researchers and professionals in drug development.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is essential for its effective utilization in synthesis and drug discovery.

Property	Value	Source
CAS Number	1403767-29-2	[1]
Molecular Formula	C₁₂H₁₉FO₄	[1]
Molecular Weight	246.27 g/mol	[1]
IUPAC Name	Dipropan-2-yl 3-fluorocyclobutane-1,1-dicarboxylate	[1]
Appearance	Colorless to pale yellow oil (predicted)	-
Boiling Point	Not determined	-
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF)	-

Spectroscopic Characterization:

The structural elucidation of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate relies on a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the isopropyl groups (a doublet for the methyl protons and a septet for the methine proton). The cyclobutane ring protons will appear as complex multiplets due to diastereotopicity and coupling to the fluorine atom. The proton attached to the fluorine-bearing carbon will exhibit a large doublet of triplets (or more complex splitting) due to geminal and vicinal H-F and H-H couplings.

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbons of the ester groups, the methine and methyl carbons of the isopropyl groups, and the carbons of the cyclobutane ring. The carbon atom bonded to fluorine will show a characteristic large one-bond C-F coupling constant.

  • ¹⁹F NMR: The fluorine NMR spectrum will exhibit a single resonance, likely a complex multiplet due to coupling with the neighboring protons on the cyclobutane ring.

• Infrared (IR) Spectroscopy: The IR spectrum will be dominated by a strong absorption band corresponding to the C=O stretching vibration of the ester groups, typically in the range of 1730-1750 cm⁻¹. The C-F stretching vibration will appear in the fingerprint region, usually between 1000 and 1100 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) or, more commonly in soft ionization techniques like electrospray ionization (ESI), the protonated molecule ([M+H]⁺) or other adducts. Fragmentation patterns will likely involve the loss of the isopropyl groups, isopropene, and cleavage of the cyclobutane ring.

Synthetic Pathways: A Rationale-Driven Approach

• Formation of the Cyclobutane Core: Synthesis of Diisopropyl cyclobutane-1,1-dicarboxylate.

• Introduction of a Functional Handle: Hydroxylation of the cyclobutane ring to yield Diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate.

• Fluorination: Conversion of the hydroxyl group to a fluorine atom.

Figure 1: Proposed synthetic workflow for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Experimental Protocol: A Step-by-Step Guide

Stage 1: Synthesis of Diisopropyl cyclobutane-1,1-dicarboxylate

This reaction is a classic malonic ester synthesis to form a cyclobutane ring.

• Rationale: Diisopropyl malonate is deprotonated by a strong base to form a nucleophilic enolate, which then undergoes a double alkylation with 1,3-dibromopropane to construct the four-membered ring.

• Procedure:

  • To a stirred suspension of sodium hydride (2.2 eq.) in anhydrous DMF at 0 °C under an inert atmosphere, add Diisopropyl malonate (1.0 eq.) dropwise.

  • Allow the mixture to warm to room temperature and stir for 30 minutes until the evolution of hydrogen gas ceases.

  • Cool the reaction mixture back to 0 °C and add 1,3-dibromopropane (1.1 eq.) dropwise.

  • Heat the reaction mixture to 80-90 °C and stir overnight.

  • Cool the mixture to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to afford Diisopropyl cyclobutane-1,1-dicarboxylate.

Stage 2: Synthesis of Diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate

This stage involves the introduction of a hydroxyl group at the 3-position of the cyclobutane ring, which will serve as the precursor for fluorination. A common strategy is through oxidation to the ketone followed by reduction.

• Rationale: Direct C-H hydroxylation can be challenging. A more controlled approach is the oxidation of the 3-position to a ketone, followed by stereoselective or non-selective reduction to the corresponding alcohol.

• Procedure:

  • Oxidation: To a solution of Diisopropyl cyclobutane-1,1-dicarboxylate (1.0 eq.) in a mixture of acetonitrile, water, and carbon tetrachloride, add sodium periodate (4.0 eq.) and a catalytic amount of ruthenium(III) chloride hydrate (0.02 eq.).

  • Stir the reaction mixture vigorously at room temperature for 24-48 hours, monitoring by TLC.

  • Upon completion, dilute the reaction with water and extract with dichloromethane (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate.

  • Reduction: Dissolve the crude ketone in methanol and cool to 0 °C.

  • Add sodium borohydride (1.5 eq.) portion-wise, maintaining the temperature below 10 °C.

  • Stir the reaction at room temperature for 2-4 hours until the starting material is consumed (TLC).

  • Quench the reaction by the slow addition of acetone, followed by water.

  • Remove the methanol under reduced pressure and extract the aqueous residue with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel to obtain Diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate.

Stage 3: Synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

This is the final and key step to introduce the fluorine atom. The choice of fluorinating agent is critical to achieve good yield and avoid side reactions.

• Rationale: Deoxofluorination of the hydroxyl group can be achieved using various reagents. Diethylaminosulfur trifluoride (DAST) is a common choice, but modern electrophilic fluorinating agents like Selectfluor can also be employed, often under milder conditions. The use of Selectfluor on an appropriate precursor is a known method for fluorination of cyclobutane derivatives.[2]

• Procedure (using DAST):

  • Dissolve Diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate (1.0 eq.) in anhydrous dichloromethane and cool to -78 °C under an inert atmosphere.

  • Add diethylaminosulfur trifluoride (DAST) (1.2 eq.) dropwise via syringe.

  • Stir the reaction mixture at -78 °C for 1 hour and then allow it to slowly warm to room temperature and stir overnight.

  • Carefully quench the reaction by pouring it into a cooled, saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Reactivity and Synthetic Applications

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a versatile intermediate for further synthetic transformations.

Figure 2: Key reactivity pathways of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

• Ester Hydrolysis: The diisopropyl ester can be hydrolyzed under acidic or basic conditions to afford 3-fluorocyclobutane-1,1-dicarboxylic acid . This dicarboxylic acid can be a precursor for further derivatization or decarboxylation.

• Reduction: The ester groups can be reduced with strong reducing agents like lithium aluminum hydride (LiAlH₄) to yield (3-fluorocyclobutane-1,1-diyl)dimethanol , a diol that can be used in the synthesis of polyesters or other polymers.

• Nucleophilic Substitution: The fluorine atom can be displaced by strong nucleophiles, although this may require harsh reaction conditions. This allows for the introduction of other functional groups at the 3-position.

• Building Block in Medicinal Chemistry: The primary application of this compound is as a building block. The fluorinated cyclobutane motif can be incorporated into larger molecules to improve their pharmacokinetic and pharmacodynamic properties. For example, fluorinated cyclobutane-containing amino acids have been investigated as PET imaging agents for tumors.

Safety and Handling

Detailed toxicological data for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is not available. Standard laboratory safety precautions should be followed when handling this compound. It is recommended to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. The fluorinating agents used in its synthesis, such as DAST, are hazardous and require special handling procedures.

Conclusion

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a strategically important building block for the synthesis of novel compounds in drug discovery and materials science. Its synthesis, while multi-step, relies on well-understood and robust organic reactions. The combination of the rigid cyclobutane scaffold and the unique properties of fluorine makes this compound a valuable tool for medicinal chemists seeking to fine-tune the properties of bioactive molecules. This guide provides a comprehensive overview of its synthesis and potential applications, serving as a valuable resource for researchers in the field.

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structure and conformation of 3-fluorocyclobutane derivatives

An In-depth Technical Guide to the Structure and Conformation of 3-Fluorocyclobutane Derivatives

Executive Summary

The cyclobutane scaffold, particularly when functionalized with fluorine, represents a compelling structural motif in modern medicinal chemistry. Its inherent three-dimensionality and the profound electronic influence of fluorine offer a sophisticated tool for modulating the physicochemical and pharmacological properties of bioactive molecules. This guide provides a detailed exploration of the structural and conformational landscape of 3-fluorocyclobutane derivatives. We delve into the fundamental principles of cyclobutane ring puckering, analyze the conformational preferences dictated by the fluorine substituent, and examine the synergistic or antagonistic effects of additional functional groups. By integrating insights from advanced spectroscopic techniques and computational chemistry, this document serves as a comprehensive resource for researchers, scientists, and drug development professionals aiming to leverage these unique building blocks in the design of next-generation therapeutics.

The Fundamental Principle: Alleviating Strain via Ring Puckering

Unlike the planar representations often seen in 2D drawings, the cyclobutane ring is not flat. A planar conformation is energetically unfavorable due to two primary types of strain:

• Angle Strain: The internal C-C-C bond angles in a planar square are 90°. This is a significant deviation from the ideal tetrahedral angle of 109.5° for sp³-hybridized carbons, leading to substantial angle strain.[1]

• Torsional Strain: In a planar structure, all eight C-H bonds on adjacent carbons would be fully eclipsed, resulting in severe torsional strain.[1][2]

To alleviate this, the cyclobutane ring adopts a non-planar, puckered or "butterfly" conformation.[2] This puckering slightly decreases the C-C-C bond angles (to ~88°), which marginally increases angle strain, but it provides a significant energetic payoff by staggering the C-H bonds, thus relieving the more severe torsional strain.[2] This dynamic equilibrium between puckered conformations is a defining characteristic of the cyclobutane ring system.

Caption: The energetic benefit of relieving torsional strain drives cyclobutane to adopt a puckered conformation.

Conformational Landscape of Fluorocyclobutane

The introduction of a single fluorine atom at the 3-position (resulting in fluorocyclobutane) establishes a clear conformational preference. The fluorine substituent can occupy one of two positions in the puckered ring: equatorial or axial. Experimental and computational studies have unequivocally shown that the equatorial conformer is more stable than the axial form.[3][4]

Variable-temperature infrared spectroscopy studies of fluorocyclobutane dissolved in liquid xenon have determined the enthalpy difference to be 496 ± 40 cm⁻¹ (5.93 ± 0.48 kJ/mol) in favor of the equatorial conformer.[3] This energy difference means that at ambient temperature, the axial conformer constitutes only about 8% of the equilibrium population.[3]

Caption: Equilibrium between the more stable equatorial and less stable axial conformers of fluorocyclobutane.

The precise geometry of these conformers has been determined using a combination of microwave spectroscopy and ab initio calculations.[3] The puckering angle is significantly different between the two, highlighting the substituent's influence on the ring's overall shape.

Table 1: Structural Parameters of Fluorocyclobutane Conformers

Parameter	Equatorial Conformer	Axial Conformer
Puckering Angle	37.4(5)°	20.7(5)°
C-F Bond Length	1.383(3) Å	1.407(3) Å
Cα-Cβ Bond Length	1.543(3) Å	1.546(3) Å
Cβ-Cγ Bond Length	1.554(3) Å	1.554(3) Å

Data sourced from combined microwave spectroscopy and ab initio calculations.[3]

The Influence of a Second Substituent: 1,3-Disubstituted Derivatives

In drug discovery, cyclobutanes are rarely monosubstituted. The introduction of a second substituent at the 1-position of a 3-fluorocyclobutane creates cis and trans diastereomers, each with its own unique conformational profile. The interplay between the fluorine and the second functional group (e.g., carboxylic acid, amine) dictates the ring's preferred pucker and, consequently, the spatial orientation of the substituents.

This conformational control has a direct and predictable impact on key physicochemical properties relevant to drug development, such as acidity (pKa) and lipophilicity (LogP).[5][6] For instance, the relative orientation of the polar C-F bond and an ionizable group like an amine or carboxylic acid can alter the local electronic environment, thereby tuning the pKa.

Table 2: Physicochemical Properties of Selected 3-Fluorocyclobutane Building Blocks

Compound	Isomer	pKa	LogP (of N-acetyl derivative)
3-Fluorocyclobutane-1-amine	cis	9.20	0.28
	trans	9.17	0.40
3-Fluorocyclobutane-1-carboxylic acid	cis	4.60	-
	trans	4.70	-

Data sourced from studies on fluoroalkyl-substituted cyclobutane building blocks.[5]

The data show that stereochemistry can be used to fine-tune these critical parameters. The cis-isomers, for example, often exhibit lower lipophilicity compared to their trans counterparts, a feature that can be exploited to optimize a drug candidate's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[7]

Methodologies for Conformational Analysis: A Validated Approach

A comprehensive understanding of the conformational behavior of 3-fluorocyclobutane derivatives requires a synergistic approach, combining experimental spectroscopy with high-level computational modeling.[8][9]

Caption: A workflow combining experimental and computational methods for robust conformational analysis.

Experimental Protocols

A. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful tool for studying the conformation of molecules in solution.

• Principle: Vicinal coupling constants (³J), particularly ³JHH and ³JHF, are dependent on the dihedral angle between the coupled nuclei (Karplus relationship). By measuring these couplings, one can deduce the ring's pucker and the substituent's orientation. The Nuclear Overhauser Effect (NOE) provides through-space distance information, further confirming stereochemical assignments.[10][11]

• Protocol for Dynamic Analysis (Variable-Temperature NMR):

  • Sample Preparation: Dissolve the 3-fluorocyclobutane derivative in a low-freezing-point deuterated solvent (e.g., methanol-d₄, THF-d₈) to access a wide temperature range.

  • Data Acquisition: Acquire a series of ¹H and ¹⁹F NMR spectra at various temperatures, from ambient down to the solvent's freezing point.

  • Analysis: Monitor the changes in chemical shifts and coupling constants as a function of temperature. A coalescence of signals for the axial and equatorial protons at higher temperatures indicates rapid ring inversion.[11][12]

  • Causality: As temperature decreases, the rate of ring inversion slows, and the equilibrium shifts further towards the more stable conformer. This allows for the direct observation and characterization of the major conformer at low temperatures. The temperature dependence of the equilibrium constant can be used to determine the thermodynamic parameters (ΔH° and ΔS°) of the inversion process.

B. Microwave Spectroscopy This gas-phase technique provides extraordinarily precise structural data.

• Principle: The molecule's rotation in the gas phase is quantized. Microwave radiation induces transitions between rotational energy levels.[13] The transition frequencies are determined by the molecule's principal moments of inertia, which are in turn a direct function of its atomic masses and three-dimensional geometry.[14]

• Protocol for Structural Determination:

  • Sample Introduction: Introduce a small amount of the volatile sample into a high-vacuum chamber, where it is cooled to a few Kelvin via supersonic expansion. This isolates the molecules and populates only the lowest energy rotational states.

  • Spectral Acquisition: Excite the molecular gas with a pulse of microwave radiation and record the resulting free induction decay (FID). Fourier transformation of the FID yields the frequency-domain rotational spectrum.[15]

  • Data Fitting: Assign the observed transition frequencies to specific quantum number changes for each conformer (e.g., equatorial and axial). A spectral fitting program is used to derive highly precise rotational constants (A, B, C) for each species.[3]

  • Structure Determination: The experimentally determined rotational constants are used to fit a molecular structure, yielding bond lengths and angles with very high precision (often to within 0.001 Å).[3][14]

  • Causality: By analyzing the spectra of different isotopologues (e.g., containing ¹³C), the positions of individual atoms can be pinpointed (Kraitchman analysis), leading to an unambiguous determination of the molecular structure in the gas phase.

Computational Chemistry Protocols

Computational methods are essential for predicting structures, conformational energies, and the barriers separating them.

• Principle: Quantum mechanical methods like Density Functional Theory (DFT) and Møller-Plesset perturbation theory (MP2) solve the Schrödinger equation to find the minimum energy geometries of molecules.[16]

• Protocol for Conformational Energy Prediction:

  • Initial Structure Generation: Build plausible starting geometries for all possible conformers (e.g., equatorial, axial, and the transition state for inversion) in a molecular modeling program.

  • Geometry Optimization: Perform a full geometry optimization for each structure using a reliable level of theory (e.g., B3LYP or MP2) and a suitable basis set (e.g., 6-311+G(d,p) or aug-cc-pVTZ).[3] This process finds the lowest energy structure in the vicinity of the starting geometry.

  • Frequency Calculation: Perform a vibrational frequency calculation on each optimized structure. The absence of imaginary frequencies confirms a true energy minimum (a stable conformer), while one imaginary frequency indicates a transition state. These calculations also provide the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

  • Energy Comparison: Compare the final Gibbs free energies of the optimized conformers to determine their relative stabilities and predict the equilibrium population. The energy of the transition state relative to the ground state conformer gives the barrier to ring inversion.

  • Causality: This systematic approach allows for a theoretical exploration of the entire potential energy surface of the molecule. Including solvent effects via continuum models (e.g., PCM) can provide more accurate predictions for solution-phase behavior.[17]

Applications and Strategic Value in Drug Discovery

The precise conformational control offered by the 3-fluorocyclobutane motif is not merely of academic interest; it is a powerful tactic in modern drug design.

• Scaffold Rigidity: The puckered ring serves as a rigid, three-dimensional scaffold. By selecting the appropriate stereoisomer, medicinal chemists can lock key pharmacophoric groups into a specific spatial orientation that is optimal for binding to a biological target.[18]

• Metabolic Stability: Fluorine substitution can block sites of oxidative metabolism. Replacing a metabolically labile hydrogen atom with a strong C-F bond can significantly enhance a drug's half-life and bioavailability.[19]

• Bioisosterism: The 3-fluorocyclobutyl group can serve as a bioisostere for other common chemical groups. For example, the 1-(trifluoromethyl)cyclobutyl group has been successfully used as a more metabolically stable replacement for the ubiquitous tert-butyl group, often preserving or enhancing biological activity.[19]

• Modulation of Physicochemical Properties: As demonstrated in Table 2, the strategic placement of fluorine allows for the fine-tuning of pKa and LogP, enabling the optimization of a compound's solubility, permeability, and overall ADME profile.[5]

Conclusion

The 3-fluorocyclobutane ring system is a sophisticated and versatile tool for molecular design. Its conformational behavior is governed by a well-understood balance of ring strain and substituent effects, leading to a puckered structure with a strong preference for an equatorial fluorine placement. The addition of further substituents creates a rich stereochemical and conformational landscape that can be rationally exploited to control molecular shape and physicochemical properties. A combined strategy of high-resolution spectroscopy and computational chemistry provides a robust framework for characterizing these systems, empowering scientists to harness the unique properties of 3-fluorocyclobutane derivatives in the pursuit of innovative and effective therapeutics.

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The Strategic Imperative of Fluorine in Modern Drug Discovery: A Technical Guide

In the landscape of modern medicinal chemistry, few elements have had as profound and transformative an impact as fluorine.[1][2] Its strategic incorporation into drug candidates has become a cornerstone of rational drug design, offering a powerful tool to modulate a molecule's physicochemical and pharmacokinetic properties.[1][2][3][4] This guide provides an in-depth exploration of the multifaceted role of fluorine, moving beyond theoretical concepts to offer practical, field-proven insights for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, present detailed protocols for assessing the impact of fluorination, and showcase quantitative data from real-world case studies.

Part 1: The Physicochemical Power of a Single Atom: Why Fluorine?

The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—are the bedrock of its utility in drug design.[2][5] These characteristics allow for subtle yet significant alterations to a lead compound, often resulting in dramatically improved drug-like properties.[1][2]

Enhancing Metabolic Stability: The Indomitable C-F Bond

One of the most compelling reasons to introduce fluorine is to enhance a drug's metabolic stability.[4][5][6] The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it highly resistant to oxidative metabolism by cytochrome P450 enzymes.[6][7] By strategically replacing a hydrogen atom at a metabolically labile position with fluorine, chemists can effectively block this metabolic "soft spot," prolonging the drug's half-life and improving its bioavailability.[1][7]

Experimental Protocol: In Vitro Microsomal Stability Assay

This assay is a fundamental tool for comparing the metabolic stability of fluorinated and non-fluorinated analogs.[1][6]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound in the presence of liver microsomes.[1]

Materials:

• Test compound and its non-fluorinated analog

• Pooled liver microsomes (human, rat, or mouse)[1]

• 100 mM Phosphate buffer (pH 7.4)[8]

• NADPH regenerating system (containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase)[1][8]

• Ice-cold acetonitrile or methanol to quench the reaction[6]

• 96-well plates and an incubator set to 37°C[6]

• LC-MS/MS system for analysis[6]

Procedure:

• Preparation: Thaw pooled liver microsomes on ice. Prepare the NADPH regenerating system as per the manufacturer's instructions.[1] Prepare stock solutions of the test compounds.[9]

• Reaction Mixture: In a 96-well plate, combine the liver microsomes with the phosphate buffer to achieve a final protein concentration of approximately 0.5 mg/mL.[1]

• Pre-incubation: Add the test compound to the microsome suspension and pre-incubate at 37°C for 5-10 minutes.[1]

• Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system. A control incubation without the NADPH system should be run in parallel to assess non-enzymatic degradation.[1][8]

• Time-Point Sampling: At predetermined time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.[8] The 0-minute sample represents the initial concentration.[1]

• Sample Processing: Centrifuge the plates to precipitate the microsomal proteins.[10]

• Analysis: Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining compound against time. The slope of the linear regression line corresponds to the elimination rate constant (k). Calculate the half-life (t½) as 0.693/k and the intrinsic clearance (CLint) using the formula: CLint = (0.693/t½) * (incubation volume/mg of microsomal protein).[1]

Modulating Lipophilicity, pKa, and Binding Affinity

The high electronegativity of fluorine exerts a powerful inductive effect, influencing the electronic properties of neighboring functional groups.[5][11] This can be strategically employed to fine-tune a molecule's lipophilicity (LogP) and its acidity or basicity (pKa), which in turn affects its solubility, membrane permeability, and binding interactions with its target protein.[1][11][12]

• Lipophilicity (LogP/LogD): A single fluorine substitution for a hydrogen atom generally leads to a slight increase in lipophilicity.[6] However, the effect is highly context-dependent. For instance, replacing a methoxy group (OCH3) with a trifluoromethoxy group (OCF3) can significantly increase lipophilicity.[13] Conversely, the introduction of fluorine can also increase the polarity of a molecule by creating a stronger molecular dipole, which can sometimes lead to a decrease in lipophilicity.[10]

• pKa Modulation: The electron-withdrawing nature of fluorine can significantly lower the pKa of nearby basic functional groups, such as amines.[5][14] This can be advantageous for improving oral bioavailability, as a less basic compound will be more readily absorbed in the gut.[5] Conversely, it can increase the acidity of acidic moieties.[15]

• Binding Affinity: Fluorine can enhance binding affinity through several mechanisms. The polarized C-F bond can participate in favorable dipole-dipole interactions or form non-classical hydrogen bonds with protein backbones.[6][16] Additionally, by altering the conformation of the molecule, fluorine can lock it into a more favorable bioactive conformation for binding.[2][6]

Data Presentation: Comparative Physicochemical Properties

Property	Non-Fluorinated Analog	Fluorinated Analog	Fold Change/Difference	Rationale for Change
Metabolic Stability
Microsomal Half-life (t½)	15 min	45 min	3x increase	The strong C-F bond blocks metabolic oxidation.[9]
Intrinsic Clearance (CLint)	120 µL/min/mg	40 µL/min/mg	3x decrease	Reduced rate of metabolism by CYP enzymes.[9]
Binding Affinity
IC₅₀	50 nM	10 nM	5x improvement	Favorable electrostatic interactions and conformational stabilization.[9]
Lipophilicity
LogD at pH 7.4	2.5	2.8	+0.3	Increased hydrophobic surface area from H to F substitution.
Acidity/Basicity
pKa (of a proximal amine)	9.5	7.8	-1.7	Strong electron-withdrawing effect of fluorine.[14]

Part 2: Strategic Application and Advanced Methodologies

The decision of where and how to introduce fluorine into a molecule is a critical aspect of modern drug design. This section will explore common strategies and the experimental protocols used to validate their effectiveness.

Bioisosteric Replacement: A Versatile Tool

Fluorine and fluorine-containing groups are frequently used as bioisosteres, which are substituents or groups with similar physical or chemical properties that produce broadly similar biological effects.[4] This strategy can be used to replace hydrogen atoms, hydroxyl groups, or even carbonyl groups to improve a molecule's properties while retaining its desired biological activity.[4][13]

Conformational Control: The Gauche Effect

The introduction of fluorine can have a profound impact on the conformational preferences of a molecule, often through the "gauche effect," where the polar C-F bond prefers a specific dihedral angle relative to other polar groups.[6] This can be used to stabilize a bioactive conformation, thereby enhancing binding affinity and selectivity.[6]

Experimental Protocol: pKa Determination by 19F NMR

19F NMR is a highly sensitive and accurate method for determining the pKa of fluorinated compounds.[5][17]

Objective: To determine the pKa of a fluorinated compound by monitoring the change in the 19F chemical shift as a function of pH.[18]

Materials:

• Fluorinated test compound

• A series of aqueous buffers covering a wide pH range

• NMR spectrometer equipped with a fluorine probe

• pH meter

Procedure:

• Sample Preparation: Prepare a series of samples of the test compound in the different pH buffers.

• NMR Acquisition: Acquire 19F NMR spectra for each sample.

• Data Analysis: Plot the observed 19F chemical shift (δ) against the pH of the solution. The resulting data should form a sigmoidal titration curve.[5]

• pKa Determination: Fit the data to the Henderson-Hasselbalch equation or a suitable logistic function. The pKa is the pH at the inflection point of the curve.[5]

Visualization of Key Concepts

Caption: Fluorine as a metabolic shield.

Caption: Conformational locking via fluorination.

Part 3: Synthetic Strategies and Challenges

The successful incorporation of fluorine into a drug candidate relies on the availability of robust and selective fluorination methods.

Late-Stage Fluorination: A Paradigm Shift

Traditionally, fluorinated building blocks were incorporated early in a synthetic sequence. However, the development of late-stage fluorination (LSF) methods has revolutionized this approach.[19][20][21] LSF allows for the introduction of fluorine at a late step in the synthesis, enabling the rapid generation of fluorinated analogs of a complex lead compound without the need to redesign the entire synthetic route.[21] This is particularly valuable for expediting structure-activity relationship (SAR) studies.[21]

Challenges in Synthesis and Analysis

Despite significant advances, the synthesis of fluorinated compounds can be challenging.[22][23] Many fluorinating reagents are toxic and corrosive, requiring specialized equipment and handling procedures.[24] Furthermore, the purification of fluorinated compounds can be complicated by their unique physical properties. From an analytical perspective, while 19F NMR is a powerful tool, complex mixtures of fluorinated compounds can be challenging to characterize.[3][25] However, advanced 19F-centered NMR techniques are being developed to address these challenges.[3][26][27]

Part 4: Case Studies: Fluorine in Action

The true measure of fluorine's impact is evident in the numerous successful drugs that incorporate this element.

• Sitagliptin (Januvia): This dipeptidyl peptidase-4 (DPP-4) inhibitor, used for the treatment of type 2 diabetes, features a trifluorophenyl group. The fluorine atoms are crucial for enhancing the drug's potency and metabolic stability.

• Fluoxetine (Prozac): A selective serotonin reuptake inhibitor (SSRI), fluoxetine contains a trifluoromethyl group that increases its lipophilicity, allowing it to effectively cross the blood-brain barrier.[1] This group also contributes to its metabolic resistance.[1]

• Atorvastatin (Lipitor): This blockbuster cholesterol-lowering drug contains a fluorophenyl group that contributes to its potent inhibition of HMG-CoA reductase and favorable pharmacokinetic profile.[11]

Conclusion

Fluorine has firmly established itself as an indispensable element in the medicinal chemist's toolbox.[1][2] Its ability to predictably and profoundly influence a molecule's metabolic stability, physicochemical properties, and binding affinity provides a rational basis for optimizing drug candidates. As synthetic methodologies continue to advance and our understanding of fluorine's subtle effects deepens, the strategic application of this unique element will undoubtedly continue to drive the discovery and development of innovative and life-saving medicines.

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The Strategic Incorporation of Fluorine: A Technical Guide to Fluorinated Building Blocks in Organic Synthesis

Abstract

The deliberate introduction of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, agrochemical design, and materials science. The unique physicochemical properties imparted by fluorine—such as enhanced metabolic stability, increased lipophilicity, and altered pKa—offer a powerful toolkit for molecular design. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the strategic use of fluorinated building blocks in organic synthesis. We will delve into the fundamental principles governing the influence of fluorine on molecular properties, explore the major classes of fluorinated building blocks, and provide detailed, field-proven protocols for their incorporation. This guide emphasizes the causality behind experimental choices, ensuring a robust and reproducible approach to the synthesis of fluorinated compounds.

The Fluorine Advantage: Understanding the Impact of a Unique Element

Fluorine's singular properties—high electronegativity, small atomic radius, and the strength of the carbon-fluorine bond—are the basis for its profound impact on molecular behavior. The strategic placement of fluorine atoms or fluorinated moieties can dramatically alter a molecule's biological and chemical characteristics.

A primary driver for the use of fluorinated compounds in drug discovery is the enhancement of metabolic stability . The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it less susceptible to enzymatic oxidation by cytochrome P450 enzymes.[1][2] This "metabolic blocking" can increase a drug's half-life and bioavailability. For instance, the introduction of a fluorine atom at a metabolically labile position can prevent unwanted hydroxylation, leading to improved pharmacokinetic profiles.[1]

Fluorination also provides a powerful tool for modulating lipophilicity , a critical parameter for membrane permeability and target engagement. While the effect can be complex, the introduction of a single fluorine atom or a trifluoromethyl group often increases lipophilicity, which can enhance a compound's ability to cross cellular membranes.[2][3] Conversely, strategic placement of fluorine can also be used to fine-tune acidity and basicity (pKa), which in turn affects solubility and receptor binding interactions.

A Taxonomy of Fluorinated Building Blocks

The versatility of organofluorine chemistry stems from the diverse array of fluorinated building blocks available to the synthetic chemist. These building blocks can be broadly categorized by the number of fluorine atoms and the nature of the fluorinated group.

Monofluorinated Building Blocks

The introduction of a single fluorine atom can be a subtle yet powerful modification. Monofluorinated building blocks are often used to replace a hydrogen atom at a specific position to block metabolism or to fine-tune electronic properties.

Difluoromethyl (-CHF₂) and Difluoromethylene (-CF₂-) Groups

The difluoromethyl group is of particular interest as it can act as a lipophilic hydrogen bond donor, a property not observed with hydroxyl or amine groups.[4] This unique characteristic can lead to novel binding interactions with biological targets. The difluoromethylene group, when incorporated into a carbon chain, can alter conformational preferences and electronic properties.

Trifluoromethyl (-CF₃) Group

The trifluoromethyl group is one of the most widely used fluorinated motifs in medicinal chemistry.[5] Its strong electron-withdrawing nature and high lipophilicity can significantly enhance a molecule's metabolic stability and binding affinity.[3][6] A vast number of FDA-approved drugs contain the trifluoromethyl group, a testament to its efficacy in drug design.[5]

Trifluoromethoxy (-OCF₃) and Trifluoromethylthio (-SCF₃) Groups

The trifluoromethoxy and trifluoromethylthio groups are gaining increasing attention in drug discovery.[7][8] These moieties are highly lipophilic and can significantly improve a compound's metabolic stability.[7] The synthesis of building blocks containing these groups has been an area of active research, leading to the development of novel and efficient methods for their introduction.[9][10]

Synthetic Strategies for the Introduction of Fluorinated Moieties

The incorporation of fluorinated building blocks into organic molecules can be achieved through a variety of synthetic methodologies, which can be broadly classified as nucleophilic, electrophilic, and radical pathways. The choice of method depends on the desired fluorinated group, the substrate, and the desired position of fluorination.

Nucleophilic Fluorination

Nucleophilic fluorination involves the displacement of a leaving group by a fluoride ion. This is a common method for the synthesis of monofluorinated compounds.

(Diethylamino)sulfur trifluoride (DAST) is a widely used reagent for the conversion of alcohols to alkyl fluorides.

Materials:

• Alcohol (1.0 equiv)

• DAST (1.2 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the alcohol in anhydrous DCM in a dry flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NaHCO₃. Caution: Gas evolution will occur.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Electrophilic Fluorination

Electrophilic fluorination reagents deliver a formal "F⁺" equivalent to a nucleophilic carbon center. These reagents are particularly useful for the fluorination of electron-rich aromatic rings and enolates.

Selectfluor® is a commercially available, stable, and easy-to-handle electrophilic fluorinating agent.[11]

Materials:

• Ketone (1.0 equiv)

• Selectfluor® (1.1 equiv)

• Anhydrous Acetonitrile (MeCN)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a dry flask under an inert atmosphere, dissolve the ketone in anhydrous MeCN.

• Add Selectfluor® to the solution in one portion.

• Stir the reaction mixture at room temperature, monitoring its progress by TLC.

• Upon completion, quench the reaction by adding water.[11]

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Radical Fluorination and Fluoroalkylation

Radical-based methods have emerged as powerful tools for the introduction of fluorinated groups, particularly for C-H functionalization and the trifluoromethylation of alkenes and arenes.

Togni's reagents are hypervalent iodine compounds that serve as electrophilic sources of the trifluoromethyl group. Copper catalysis is often employed to facilitate the reaction.

Materials:

• Arene (1.0 equiv)

• Togni's Reagent II (1.2 equiv)

• Copper(I) iodide (CuI) (10 mol%)

• Anhydrous 1,2-dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• To a dry reaction vessel, add the arene, Togni's Reagent II, and CuI.

• Add anhydrous DCE under an inert atmosphere.

• Stir the reaction mixture at 60 °C, monitoring its progress by TLC.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NaHCO₃.

• Extract the aqueous layer with DCE.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data-Driven Decision Making: A Comparative Analysis of Fluorinating Reagents

The selection of the appropriate fluorinating agent is a critical decision in the design of a synthetic route. The following table provides a comparative overview of commonly used reagents.

Reagent	Type	Key Applications	Advantages	Disadvantages
DAST	Nucleophilic	Alcohols to fluorides, Aldehydes/Ketones to difluorides	Versatile, commercially available	Thermally unstable, can be hazardous on large scale
Selectfluor®	Electrophilic	α-Fluorination of carbonyls, Aromatic fluorination	Stable, easy to handle solid, high yields	Relatively expensive, generates stoichiometric waste
Togni's Reagents	Electrophilic CF₃	Trifluoromethylation of arenes, alkenes, alkynes	Bench-stable solids, broad substrate scope	Can be expensive, requires a catalyst
Ruppert-Prakash Reagent (TMSCF₃)	Nucleophilic CF₃	Trifluoromethylation of carbonyls and imines	Commercially available, versatile	Requires an initiator (e.g., fluoride source)
NFSI	Electrophilic	Fluorination of a wide range of nucleophiles	Stable solid, good reactivity	Can be expensive

Safety and Handling of Fluorinating Agents

Many fluorinating agents are highly reactive and require careful handling. It is imperative to consult the Safety Data Sheet (SDS) for each reagent before use. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Quenching procedures should be performed with caution, as they can be exothermic and may generate hazardous byproducts. For instance, quenching electrophilic fluorinating agents like Selectfluor® with water is a standard procedure, but it should be done carefully, especially on a larger scale.[11]

The Future of Fluorine in Synthesis: Emerging Trends and Innovations

The field of organofluorine chemistry is continuously evolving, with new reagents and methodologies being developed at a rapid pace. Late-stage fluorination, the introduction of fluorine at a late step in a synthetic sequence, is a particularly active area of research.[12] This strategy allows for the rapid diversification of complex molecules and the synthesis of fluorinated analogs of known bioactive compounds. Additionally, the development of catalytic and asymmetric fluorination methods is expanding the synthetic chemist's toolkit, enabling the synthesis of chiral fluorinated molecules with high enantioselectivity.[13][14][15]

Conclusion

Fluorinated building blocks are indispensable tools in modern organic synthesis, offering a powerful means to modulate the properties of organic molecules for applications in drug discovery, agrochemicals, and materials science. A thorough understanding of the fundamental principles of organofluorine chemistry, coupled with a practical knowledge of the available synthetic methodologies, is essential for the successful design and synthesis of novel fluorinated compounds. This guide has provided a comprehensive overview of the key concepts, building blocks, and experimental protocols in this exciting and rapidly advancing field.

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molecular weight and formula of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

An In-depth Technical Guide to Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development on Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate. It covers the fundamental molecular attributes, synthesis, spectroscopic characterization, chemical behavior, and applications of this fluorinated cyclobutane derivative, providing a foundation for its use in synthetic and medicinal chemistry.

Molecular Structure and Physicochemical Properties

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a geminally disubstituted cyclobutane with a fluorine atom at the C3 position. This structural arrangement confers unique properties that are highly valuable in the design of novel molecules, particularly in the pharmaceutical sector.

Molecular Formula and Weight

The fundamental molecular characteristics are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₉FO₄	[1][2]
Molecular Weight	246.27 g/mol	[1][2]
IUPAC Name	dipropan-2-yl 3-fluorocyclobutane-1,1-dicarboxylate	[1]
CAS Number	1403767-29-2	[1]

Structural Representation

The chemical structure of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is depicted in the following diagram.

Caption: 2D structure of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Physicochemical Parameters

The introduction of a fluorine atom significantly influences the molecule's electronic properties and lipophilicity, which are critical parameters in drug design.

Parameter	Value	Significance in Drug Development	Source(s)
LogP (calculated)	2.45	Indicates moderate lipophilicity, which is often correlated with good membrane permeability and oral bioavailability.	[1]

Synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

General Synthetic Workflow

The synthesis can be logically divided into three key stages:

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A Technical Guide to the Commercial Availability and Application of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine and strained ring systems into molecular scaffolds is a proven method for optimizing pharmacological properties. Fluorinated cyclobutanes, in particular, have emerged as valuable building blocks, offering a unique combination of conformational rigidity and metabolic stability that can enhance a drug candidate's potency, selectivity, and pharmacokinetic profile.[1] This guide provides an in-depth technical overview of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate (CAS No. 1403767-29-2), a key intermediate for accessing these privileged structures. We will explore its commercial availability, physicochemical properties, synthesis context, and safe handling protocols, equipping researchers and drug development professionals with the critical information needed to leverage this compound in their discovery programs.

Chemical Identity and Physicochemical Properties

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a derivative of cyclobutane featuring a gem-diisopropyl ester functionality and a single fluorine atom at the C-3 position.[2] This specific arrangement of functional groups imparts a set of physicochemical properties that are highly relevant for its application in organic synthesis and drug discovery.

The calculated partition coefficient (LogP) of 2.45 indicates moderate lipophilicity.[2] This is a crucial parameter in drug design, as LogP values in the range of 1-3 are often correlated with favorable oral bioavailability and cell membrane permeability. The presence of the fluorine atom can significantly influence the molecule's acidity, metabolic stability, and binding interactions, a common strategy used to fine-tune the properties of bioactive molecules.[3][4]

Table 1: Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	1403767-29-2	[2][5]
Molecular Formula	C₁₂H₁₉FO₄	[2]
Molecular Weight	246.27 g/mol	[2]
IUPAC Name	diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate	[2]
Calculated LogP	2.45	[2]
Canonical SMILES	CC(C)OC(=O)C1(CC(C1)F)C(=O)OC(C)C	[2]
InChI Key	PXUHGBULTZUZGA-UHFFFAOYSA-N	[2]
Physical Form	Typically a liquid or solid, depending on purity	[6][7]

Commercial Sourcing and Availability

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is available from several fine chemical suppliers who specialize in novel building blocks for research and development. Availability is typically on a gram-to-multigram scale, suitable for initial screening, lead optimization, and early-stage process development.

Causality in Supplier Choice: For researchers, the choice of supplier often depends on a balance of purity, lead time, available documentation (Certificate of Analysis, SDS), and cost. While some vendors may offer lower pricing, others provide higher, documented purity and readily available stock, which is critical for time-sensitive research projects.

Table 2: Commercial Supplier Information

Supplier	Catalog Number	Purity	Notes
Smolecule	S846280	Not specified, assumed ≥95%	Listed as "In Stock".[2]
AChemBlock	Not specified	97%	Available for purchase online.[8]
Synthonix Corp. (via Sigma-Aldrich)	SY3432449286 (related structure)	95% (for a related structure)	This CAS is related to other fluorocyclobutane building blocks from this supplier.[7]
BIOFOUNT	Not specified	Not specified	Listed as a research chemical.[5]

Synthesis and Manufacturing Context

Understanding the synthetic origin of a building block is crucial for anticipating potential impurities and assessing the scalability of a synthetic route. Several methods for the synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate have been reported, generally involving two key transformations: cyclobutane ring formation and fluorination.

A common approach involves the fluorination of a pre-formed cyclobutane precursor, such as Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate.[9][10] The fluorination step can be achieved using modern electrophilic fluorinating agents like Selectfluor. Alternatively, nucleophilic fluorination strategies on substrates with a suitable leaving group can also be employed.[2][3]

The diagram below illustrates a generalized, conceptual workflow for the synthesis of this class of compounds.

Caption: Generalized synthetic workflow for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Applications in Research and Drug Discovery

The rigid, puckered conformation of the cyclobutane ring provides a distinct three-dimensional exit vector for substituents, which can be exploited to improve binding affinity and selectivity for a biological target. The introduction of fluorine further enhances its utility by:

• Blocking Metabolic Hotspots: A fluorine atom can replace a hydrogen at a site prone to metabolic oxidation, thereby increasing the compound's half-life.

• Modulating pKa: The electron-withdrawing nature of fluorine can lower the pKa of nearby acidic or basic functional groups, which is critical for tuning a compound's ionization state and solubility.[3]

• Enhancing Binding Affinity: Fluorine can participate in favorable electrostatic or hydrogen bonding interactions with protein targets.[11]

This building block serves as a versatile starting point for a variety of derivatives, including amines, carboxylic acids, and alcohols, which are essential for structure-activity relationship (SAR) studies.[3][4] Its application has been noted in the development of novel therapeutics, including PET imaging agents for oncology.[12][13]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling procedures are essential to ensure personnel safety. While a specific Safety Data Sheet (SDS) for this exact compound is not available from all vendors, data from closely related fluorinated and dicarboxylate compounds provide a reliable basis for risk assessment.

Key Safety Information:

• Hazard Statements: Likely to include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[6][7]

• Precautionary Statements: Recommended precautions include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[9][14]

Protocol for Safe Handling:

• Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood.[15]

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety glasses with side shields, and nitrile gloves.[14]

• Storage: Store in a tightly closed container in a cool, dry place.[9] Some suppliers recommend refrigerated storage.[7]

• Disposal: Dispose of contents and container in accordance with local, regional, and national hazardous waste regulations.

The following diagram outlines a logical workflow for the safe laboratory use of this reagent.

Caption: Standard laboratory workflow for handling chemical reagents.

Conclusion

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a commercially available and synthetically accessible building block of significant interest to the pharmaceutical and material science industries. Its unique structural and physicochemical properties, derived from the combination of a strained cyclobutane core and a strategically placed fluorine atom, make it an invaluable tool for developing next-generation therapeutics. By understanding its sourcing, properties, and handling requirements, researchers can effectively and safely incorporate this versatile intermediate into their discovery pipelines.

References

• Fluoroalkyl‐substituted cyclobutanes used in organic synthesis and drug discovery . Wiley Online Library. [Link]

• 1403767-29-2|Diisopropyl 3-Fluorocyclobutane-1,1-dicarboxylate . BIOFOUNT. [Link]

• Research on Efficient Combination Strategies of Fluorine and Oxygen-Containing Cyclobutane in Molecular Building Block Design . Oreate AI Blog. [Link]

• Fluorocyclobutane‐containing pharmaceuticals and drug candidates . ResearchGate. [Link]

• Some useful fluoroalkyl‐substituted cyclobutanes . ResearchGate. [Link]

• Diisopropyl 3-oxocyclobutane-1, 1-dicarboxylate, min 97%, 100 grams . CP Lab Safety. [Link]

• Synthesis and evaluation of [18F]1-amino-3-fluorocyclobutane-1-carboxylic acid to image brain tumors . PubMed. [Link]

• Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate . National Analytical Corporation. [Link]

• Preparation of a Diisopropylselenophosphoramide Catalyst and its Use in Enantioselective Sulfenoetherification . Organic Syntheses. [Link]

• Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds . MDPI. [Link]

• Fluciclovine, Anti-1-Amino-3-[18F]-Fluorocyclobutane-1-Carboxylic Acid: A Novel Radiotracer for Meningioma . PubMed. [Link]

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• 8. Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate 97% | CAS: 1403767-29-2 | AChemBlock [try.achemblock.com]
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• 15. assets.thermofisher.com [assets.thermofisher.com]

Navigating the Challenges of Fluorine Chemistry: An In-Depth Guide to the Safe Handling of Fluorinated Organic Compounds

Introduction: The Double-Edged Sword of Fluorine in Modern Chemistry

The strategic incorporation of fluorine into organic molecules has revolutionized the fields of pharmaceuticals, agrochemicals, and materials science. The unique physicochemical properties conferred by the carbon-fluorine bond—such as enhanced metabolic stability, increased lipophilicity, and altered bioavailability—have led to the development of numerous life-changing drugs and advanced materials.[1] However, the very characteristics that make organofluorine compounds so valuable also present significant safety challenges.[2] Many fluorinating agents are highly reactive and toxic, and certain fluorinated organic compounds can exhibit environmental persistence or metabolic toxicity.[2]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to safely navigate the complexities of working with fluorinated organic compounds. By understanding the fundamental principles behind their reactivity and toxicity, and by adhering to rigorous safety protocols, the immense potential of fluorine chemistry can be harnessed while minimizing risk.

Part 1: The Core Principles of Organofluorine Safety

A thorough understanding of the inherent hazards associated with fluorinated compounds is the bedrock of safe laboratory practice. The high electronegativity of fluorine and the strength of the carbon-fluorine bond are central to both their utility and their potential dangers.

The Unique Nature of the Carbon-Fluorine Bond

The carbon-fluorine bond is the strongest single bond in organic chemistry, which contributes to the metabolic stability of many fluorinated drugs.[3] However, this stability can also lead to persistence in the environment for certain classes of compounds, such as per- and polyfluoroalkyl substances (PFAS). Furthermore, the introduction of fluorine can significantly alter the electronic properties of a molecule, influencing its reactivity and interactions with biological systems.

Inherent Hazards of Fluorinating Agents

Many reagents used to introduce fluorine into organic molecules are themselves highly hazardous. Reagents such as elemental fluorine (F₂), diethylaminosulfur trifluoride (DAST), and Selectfluor® present unique risks that demand specialized handling procedures. These risks can include high reactivity, corrosivity, toxicity, and the potential for violent reactions with water or other common laboratory reagents.[2][4]

The Hidden Danger: In Situ Generation of Hydrogen Fluoride (HF)

A significant and often underestimated hazard when working with certain fluorinated compounds is the potential for the formation of hydrogen fluoride (HF). HF can be generated from the decomposition of some fluorinating agents, particularly upon contact with moisture.[4] It is a highly corrosive and toxic substance that can cause severe, painful burns and systemic toxicity upon contact with skin, eyes, or respiratory tissues.[5] The insidious nature of HF exposure lies in the fact that symptoms from dilute solutions can be delayed for several hours, leading to a false sense of security and potentially severe consequences if not treated immediately.[6]

Part 2: Hazard Identification and Risk Assessment

A proactive approach to safety begins with a thorough risk assessment for every experiment involving fluorinated compounds. This involves identifying the specific hazards of the materials being used and the procedures being performed, and implementing appropriate control measures.

Hazard Profile of Common Fluorinated Compounds and Reagents

The following tables summarize the key physical and toxicological properties of several commonly used fluorinated substances. It is crucial to consult the Safety Data Sheet (SDS) for each specific compound before use.

Table 1: Physical and Toxicological Properties of Selected Fluorinated Compounds

Compound Name	CAS Number	Molecular Formula	Boiling Point (°C)	Vapor Pressure	Hazards
Trifluoroacetic Acid	76-05-1	C₂HF₃O₂	72.4	12.2 kPa @ 20°C	Corrosive, causes severe skin burns and eye damage, toxic if inhaled.
Perfluorooctanoic Acid (PFOA)	335-67-1	C₈HF₁₅O₂	189-192	1.3 kPa @ 122°C	Suspected carcinogen, toxic to aquatic life with long-lasting effects, may damage fertility or the unborn child.
1-Fluorohexane	373-14-8	C₆H₁₃F	93-94	N/A	Flammable liquid and vapor, causes skin and eye irritation.
Diethylaminosulfur Trifluoride (DAST)	38078-09-0	C₄H₁₀F₃NS	30-32 @ 3 mmHg	N/A	Reacts violently with water, corrosive, can be explosive upon heating.[2]
Selectfluor®	135421-01-9	C₇H₁₄B₂ClF₂N₂	Decomposes	N/A	Harmful if swallowed, may cause an allergic skin reaction, causes serious eye damage.[2]

Table 2: Exposure Limits for Selected Fluorinated Compounds

Compound Name	OSHA PEL (TWA)	NIOSH REL (TWA)	ACGIH TLV (TWA)
Fluorine	0.1 ppm	0.1 ppm[7][8]	1 ppm[8]
Hydrogen Fluoride	3 ppm	3 ppm (as F)	0.5 ppm (as F)
Trifluoroacetic Acid	Not Established	Not Established	Not Established
Perfluorooctanoic Acid (PFOA)	Not Established	Not Established	Not Established

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.[9] Always consult the most current regulatory guidelines.

The Risk Assessment Process

A systematic risk assessment should be performed and documented before any new procedure involving fluorinated compounds is undertaken.

Caption: A generalized workflow for conducting a risk assessment.

Part 3: Engineering and Administrative Controls

The hierarchy of controls prioritizes engineering and administrative measures to minimize exposure to hazardous fluorinated compounds.

Engineering Controls: The First Line of Defense

• Fume Hoods: All work with volatile fluorinated compounds, reactive fluorinating agents, or reactions that may produce HF must be conducted in a properly functioning chemical fume hood.[2]

• Glove Boxes: For particularly hazardous, moisture-sensitive, or pyrophoric fluorinated compounds, the use of a glove box with an inert atmosphere is required.[2][10]

Administrative Controls: Safe Work Practices

• Standard Operating Procedures (SOPs): Detailed, written SOPs for the safe handling, storage, and disposal of each fluorinated compound and fluorinating agent must be readily available to all laboratory personnel.[2]

• Training: All personnel must receive documented training on the specific hazards and handling procedures for the fluorinated compounds they will be using.[2]

• Working Alone: Avoid working with highly hazardous fluorinated compounds when alone in the laboratory.[2]

Part 4: Personal Protective Equipment (PPE)

The appropriate selection and consistent use of PPE are critical for preventing exposure to fluorinated compounds.

Eye and Face Protection

• Chemical Splash Goggles: These are the minimum requirement for any work with fluorinated compounds.

• Face Shield: A face shield worn over chemical splash goggles is mandatory when there is a significant risk of splashing.[2]

Hand Protection

The selection of appropriate gloves is crucial and must be based on the specific fluorinated compound and any solvents being used. Always consult the glove manufacturer's compatibility and breakthrough time data.[11][12]

Table 3: General Glove Compatibility for Selected Fluorinated Compounds

Chemical	Nitrile	Neoprene	Butyl	Viton®
Trifluoroacetic Acid	Fair	Good	Very Good	Excellent
Perfluorooctanoic Acid (PFOA)	Good	Good	Very Good	Excellent
1-Fluorohexane	Poor	Fair	Good	Excellent
Diethylaminosulfur Trifluoride (DAST)	Fair	Good	Very Good	Excellent
Hydrogen Fluoride (<50%)	Poor	Good	Very Good	Excellent

This table provides general guidance. Breakthrough times can vary significantly based on glove thickness, manufacturer, and specific experimental conditions.[11][12] For highly corrosive or readily absorbed compounds, double-gloving is recommended.[2]

Body and Respiratory Protection

• Lab Coat: A flame-resistant lab coat should be worn at all times.

• Chemical-Resistant Apron: For larger-scale work or when handling particularly hazardous materials, a chemical-resistant apron should be worn over the lab coat.[13]

• Respiratory Protection: If engineering controls are not sufficient to maintain exposure below permissible limits, a respirator may be required. The type of respirator and cartridge must be selected based on the specific hazards identified in the risk assessment.

Part 5: Storage and Disposal of Fluorinated Compounds

Proper storage and disposal are essential to ensure the safety of laboratory personnel and to protect the environment.

Storage Requirements

• Store fluorinated compounds in a cool, dry, and well-ventilated area.[2]

• Keep them away from incompatible materials, such as strong acids, bases, and oxidizing or reducing agents.[14][15]

• Ensure all containers are clearly labeled with the chemical name and all associated hazards.[2]

• Use compatible container materials. Some fluorinated compounds, particularly those that can generate HF, are corrosive to glass.[16]

Waste Disposal

All waste containing fluorinated compounds must be collected in clearly labeled, compatible containers.[2] Do not mix incompatible waste streams.[2] For some fluorinated compounds, particularly PFAS, specific disposal methods such as high-temperature incineration or disposal in a hazardous waste landfill may be required.[8]

Part 6: Experimental Protocols for Common Procedures

The following are detailed, step-by-step methodologies for common laboratory procedures involving fluorinated compounds. These should be adapted to the specific requirements of your experiment and incorporated into your lab's SOPs.

Protocol for Fluorination of an Alcohol using DAST

This protocol is adapted for the fluorination of a primary alcohol.

Materials:

• Primary alcohol

• Diethylaminosulfur trifluoride (DAST)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice-water bath, separatory funnel

Procedure:

• Set up an oven-dried round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

• Dissolve the primary alcohol (1 equivalent) in anhydrous DCM and add it to the flask.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add DAST (1.1-1.5 equivalents) dropwise to the stirred solution via the dropping funnel. Maintain the temperature at -78°C during the addition.[17][18]

• After the addition is complete, allow the reaction to warm slowly to room temperature and stir for 1-2 hours, monitoring the reaction progress by TLC or LC-MS.[17]

• Quenching: Carefully and slowly pour the reaction mixture into a separate flask containing a stirred, ice-cold saturated solution of NaHCO₃. Caution: This process is exothermic and will release gases. Ensure adequate ventilation in the fume hood.[17]

• Transfer the quenched mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Protocol for Electrophilic Fluorination using Selectfluor®

This protocol provides a general procedure for the fluorination of a β-ketoester.

Materials:

• β-ketoester

• Selectfluor®

• Acetonitrile (MeCN)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the β-ketoester (1 equivalent) in acetonitrile.

• Add Selectfluor® (1.1-1.2 equivalents) portion-wise to the stirred solution at room temperature.[19]

• Stir the reaction at room temperature, monitoring its progress by TLC or LC-MS. The reaction time will vary depending on the substrate.

• Upon completion, quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃ to consume any unreacted electrophilic fluorine source.

• Extract the mixture with EtOAc (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol for a Swarts Reaction

This protocol describes a classic halogen exchange fluorination.

Materials:

• Alkyl bromide or chloride

• Silver(I) fluoride (AgF) or another suitable metallic fluoride (e.g., SbF₃)

• Dry, polar aprotic solvent (e.g., acetone or acetonitrile)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the alkyl bromide or chloride (1 equivalent) and the dry solvent.

• Add the metallic fluoride (e.g., AgF, 1.2 equivalents) to the stirred solution.[13]

• Heat the reaction mixture to a gentle reflux. The formation of a precipitate (e.g., AgBr or AgCl) is often an indication that the reaction is proceeding.[13]

• Monitor the reaction by GC-MS or ¹⁹F NMR.

• Upon completion, cool the reaction mixture to room temperature.

• Filter off the insoluble metal halide salt and wash the filter cake with a small amount of the reaction solvent.

• Carefully remove the solvent from the filtrate under reduced pressure to obtain the crude alkyl fluoride.

• Purify the product by distillation if it is a liquid.

Part 7: Emergency Procedures

Prompt and correct action in the event of a spill or exposure is critical to minimizing harm.

Spill Response

Caption: A decision tree for responding to a chemical spill.

For spills of trifluoroacetic acid, absorb the spill with an inert material like vermiculite or sand, and then neutralize the residue with a weak base such as sodium bicarbonate before final cleanup.[17][20]

Exposure Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[2] Remove all contaminated clothing. For exposure to HF-generating compounds, after flushing with water, apply a 2.5% calcium gluconate gel to the affected area.[5] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are having difficulty breathing, administer oxygen if you are trained to do so. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. If the person is conscious, have them rinse their mouth with water. Seek immediate medical attention.

Part 8: The Mechanistic Basis of Organofluorine Toxicity

Understanding the mechanisms by which fluorinated compounds exert toxic effects is crucial for appreciating the importance of safety protocols.

Fluoroacetate: The "Lethal Synthesis"

Fluoroacetate, a highly toxic organofluorine compound found in some plants, undergoes a process known as "lethal synthesis" in the body.[2][21] It is converted to fluorocitrate, which then potently inhibits aconitase, a key enzyme in the citric acid (Krebs) cycle.[2][20][21] This disruption of cellular respiration leads to a cascade of toxic effects.

Per- and Polyfluoroalkyl Substances (PFAS): A Complex Picture

The toxicity of PFAS is an area of active research. Studies have shown associations between exposure to certain PFAS and a range of health effects, including altered immune and thyroid function, liver disease, and developmental issues.[22][23] The mechanisms are thought to involve disruption of lipid metabolism and interactions with various cellular receptors and proteins.[22][24][25]

Conclusion: A Culture of Safety in Fluorine Chemistry

The power of organofluorine chemistry to advance science and medicine is undeniable. However, this power must be wielded with a profound respect for the potential hazards involved. A robust safety culture, built on a foundation of knowledge, meticulous planning, and rigorous adherence to established protocols, is not merely a matter of compliance but a professional and ethical obligation. By embracing the principles outlined in this guide, researchers can confidently and safely explore the vast and exciting frontiers of fluorine chemistry.

References

• BenchChem Technical Support Team. (2025, December).
• Organic Synthesis. Alcohol to Fluoro / Carbonyl to Difluoro using DAST. Organic-synthesis.org.
• AccessMedicine.
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A Technical Guide to Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate: Synthesis, Characterization, and Applications in Modern Drug Discovery

Abstract

This guide provides an in-depth technical overview of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, a valuable fluorinated building block in medicinal chemistry and material science. We will explore its structural and physicochemical properties, detail robust synthetic and characterization methodologies, and discuss its strategic application in the development of novel therapeutics. The incorporation of the fluorocyclobutane motif is a key strategy for modulating metabolic stability, lipophilicity, and target-binding affinity. This document serves as a comprehensive resource for researchers, chemists, and drug development professionals seeking to leverage this versatile compound in their work.

Introduction: The Strategic Value of Fluorinated Scaffolds

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate (IUPAC Name: dipropan-2-yl 3-fluorocyclobutane-1,1-dicarboxylate ) is a specialized chemical intermediate whose significance lies in the unique combination of a rigid cyclobutane core, a strategically placed fluorine atom, and versatile diester functionalities.[1] The four-membered cyclobutane ring provides a conformationally constrained scaffold, which can be advantageous for optimizing ligand-receptor interactions and improving selectivity in drug candidates.

The introduction of fluorine is a cornerstone of modern medicinal chemistry.[2] Its high electronegativity and small atomic radius allow it to act as a bioisostere for hydrogen or a hydroxyl group, profoundly influencing a molecule's physicochemical properties. Fluorination can enhance metabolic stability by blocking sites of oxidative metabolism, increase binding affinity through favorable electrostatic interactions, and modulate pKa and lipophilicity to improve a drug's pharmacokinetic profile.[2][3][4] Consequently, scaffolds like Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate are not merely inert carriers but active contributors to the pharmacological profile of a final compound, making them highly sought-after in drug discovery programs.[3][4]

Physicochemical and Structural Properties

The properties of this compound are dictated by the interplay between the polar C-F bond, the lipophilic isopropyl ester groups, and the strained cyclobutane ring.

Key Compound Data

Property	Value	Source
IUPAC Name	dipropan-2-yl 3-fluorocyclobutane-1,1-dicarboxylate	[1]
CAS Number	1403767-29-2	[1]
Molecular Formula	C₁₂H₁₉FO₄	[1]
Molecular Weight	246.27 g/mol	[1]
Calculated LogP	2.45	[1]

Structural Analysis and Impact on Lipophilicity

The calculated LogP of 2.45 indicates moderate lipophilicity.[1] This value resides within a range often considered favorable for drug candidates, balancing aqueous solubility with the ability to cross biological membranes. The choice of isopropyl esters over smaller alkyl groups like ethyl is a deliberate design choice to increase lipophilicity. For comparison, the diethyl analogue exhibits a lower LogP, highlighting the direct influence of the ester's alkyl chain length on the overall polarity of the molecule.[1] The fluorine atom's inductive effect also subtly influences the molecule's electronic distribution and reactivity.

Caption: Molecular structure of the target compound.

Synthesis and Mechanistic Considerations

The synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate typically involves a multi-step sequence starting from commercially available precursors. A common and logical approach is the esterification of a dicarboxylic acid followed by regioselective fluorination.

General Synthetic Strategy

The most direct pathway involves two key transformations:

• Diesterification: Conversion of a suitable cyclobutane dicarboxylic acid precursor into its diisopropyl ester.

• Electrophilic Fluorination: Introduction of the fluorine atom at the C3 position using a modern fluorinating agent.

This strategy is advantageous as it utilizes stable and often commercially available starting materials, such as 3-oxocyclobutane-1,1-dicarboxylic acid or its derivatives, and employs well-established, high-yielding reactions.

Caption: High-level synthetic workflow diagram.

Detailed Experimental Protocol

This protocol describes a representative synthesis starting from 3-oxocyclobutane-1,1-dicarboxylic acid.

Step 1: Diisopropylesterification

• To a solution of 3-oxocyclobutane-1,1-dicarboxylic acid (1.0 eq) in excess isopropanol, add a catalytic amount of sulfuric acid (e.g., 2-5 mol%).

• Heat the mixture to reflux and monitor the reaction by TLC or GC-MS until the starting material is consumed. Causality: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, activating it towards nucleophilic attack by isopropanol. Driving the reaction to completion often requires removal of water, which can be achieved by the solvent acting as a dehydrating agent at reflux or by using a Dean-Stark apparatus.

• Cool the reaction mixture and neutralize the catalyst with a mild base (e.g., saturated sodium bicarbonate solution).

• Extract the product into an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield diisopropyl 3-oxocyclobutane-1,1-dicarboxylate.

Step 2: Reduction of the Ketone

• Dissolve the keto-ester from Step 1 in a suitable solvent like methanol or ethanol.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (1.1 eq) portion-wise, maintaining the temperature below 5 °C. Causality: NaBH₄ is a mild and selective reducing agent that will reduce the ketone to a hydroxyl group without affecting the ester functionalities.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Quench the reaction carefully with water, and remove the solvent under reduced pressure. Extract the product into an organic solvent and purify by column chromatography to yield diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate.

Step 3: Deoxyfluorination

• Dissolve the alcohol from Step 2 in an anhydrous aprotic solvent (e.g., dichloromethane) under an inert atmosphere (N₂ or Ar).

• Cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add a deoxyfluorinating agent such as Deoxofluor or DAST (diethylaminosulfur trifluoride) (1.2 eq). Causality: Deoxyfluorinating agents react with the hydroxyl group to form a good leaving group, which is subsequently displaced by fluoride in an Sₙ2-type reaction to install the fluorine atom.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Carefully quench the reaction by pouring it into a cold, saturated solution of sodium bicarbonate.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by silica gel column chromatography to afford the final compound, Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Spectroscopic Characterization and Validation

Unambiguous structural confirmation is achieved through a combination of NMR spectroscopy, infrared spectroscopy, and mass spectrometry.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure and connectivity of the molecule.

Nucleus	Expected Chemical Shift (δ, ppm)	Multiplicity & Coupling	Assignment
¹H NMR	~5.0	septet, J ≈ 6.3 Hz	2 x -OCH (CH₃)₂
~4.8-5.2	dm (doublet of multiplets)	H CF (proton on carbon bearing fluorine)
~2.5-3.5	complex multiplets	Cyclobutane ring protons (-CH₂)
~1.25	doublet, J ≈ 6.3 Hz	2 x -OCH(CH₃ )₂
¹³C NMR	~170	singlet	2 x C =O (ester)
~80-85	doublet, ¹JCF ≈ 200-220 Hz	C -F
~68-70	singlet	2 x -OC H(CH₃)₂
~45-50	singlet	Quaternary C (COOR)₂
~30-35	doublet, ²JCF ≈ 20-25 Hz	C H₂ adjacent to C-F
~21-22	singlet	2 x -OCH(C H₃)₂
¹⁹F NMR	~ -180 to -200	multiplet	F -C

Note: Exact chemical shifts and coupling constants can vary based on solvent and instrument.

Infrared (IR) Spectroscopy & Mass Spectrometry (MS)

• IR Spectroscopy: A strong, sharp absorption band is expected in the region of 1730-1750 cm⁻¹ , which is characteristic of the C=O stretching vibration of the saturated ester groups. A C-F stretching band would be observed in the fingerprint region, typically around 1000-1100 cm⁻¹ .

• Mass Spectrometry: In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) at m/z = 246.27 would be expected. Common fragmentation patterns would include the loss of an isopropoxy group (-O-iPr) or an isopropyl group (-iPr).

Applications in Research and Drug Development

The primary application of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is as a versatile building block for introducing the 3-fluorocyclobutane motif into more complex molecules.

Scaffold for Bioactive Molecules

The diester can be hydrolyzed to the corresponding dicarboxylic acid[5], which can then be further manipulated. For instance, a Curtius or Hofmann rearrangement can convert one of the acid groups to an amine, yielding 3-fluorocyclobutane-1-amino-1-carboxylic acid (FACBC) analogues. These are a class of synthetic amino acids that have been explored as PET imaging agents for tumors.[6][7][8]

Improving Drug Properties

The incorporation of the fluorocyclobutane moiety has been a successful strategy in drug optimization. It can enhance metabolic stability by replacing metabolically labile groups. For example, in the development of the IDH1 inhibitor Ivosidenib, replacing a cyclohexane ring with a difluorocyclobutane was a key step in improving the metabolic profile and advancing the molecule to clinical approval. The rigid nature of the ring system also helps to lock in a specific conformation, which can lead to increased potency and selectivity for the biological target.[9]

Material Science

The unique chemical properties imparted by the fluorinated structure, including thermal stability and altered polarity, make this compound and its derivatives of potential interest in the development of advanced polymers and specialty materials.[1]

Conclusion

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is more than a simple chemical reagent; it is a strategically designed molecular scaffold. Its synthesis is achievable through established chemical transformations, and its structure is readily confirmed by standard analytical techniques. For scientists in drug discovery, it offers a validated tool to introduce the beneficial properties of a fluorinated, conformationally restricted ring system, enabling the optimization of lead compounds and the development of next-generation therapeutics. Its utility as a precursor to novel amino acids, amines, and other functionalized cyclobutanes ensures its continued relevance in both academic and industrial research.

References

• Grygorenko, O. O., et al. (2023). Fluoroalkyl‐substituted cyclobutanes used in organic synthesis and drug discovery. Chemistry – A European Journal. [Link]

• Demchuk, O. P., et al. (2023). 3‐Fluoroalkyl (CF3, CHF2, CH2F) Cyclobutane‐Derived Building Blocks for Medicinal Chemistry: Synthesis and Physicochemical Properties. European Journal of Organic Chemistry. [Link]

• Oreate AI Blog. (2025). Research on Efficient Combination Strategies of Fluorine and Oxygen-Containing Cyclobutane in Molecular Building Block Design. [Link]

• ResearchGate. (n.d.). FDA‐approved drugs containing fluorinated cycloalkane motifs. [Link]

• Wit Pharm. (n.d.). 3-fluorocyclobutane-1,1-dicarboxylic acid CAS NO.123812-77-1. [Link]

• Shoup, T. M., et al. (1999). Synthesis and evaluation of [18F]1-amino-3-fluorocyclobutane-1-carboxylic acid to image brain tumors. Journal of Nuclear Medicine. [Link]

• Esquenazi, Y., et al. (2018). Fluciclovine, Anti-1-Amino-3-[18F]-Fluorocyclobutane-1-Carboxylic Acid: A Novel Radiotracer for Meningioma. World Neurosurgery. [Link]

• Martarello, L., et al. (2002). Synthesis of syn - and anti -1-Amino-3-[18F]fluoromethyl-cyclobutane-1-carboxylic Acid (FMACBC), Potential PET Ligands for Tumor Detection. Journal of Medicinal Chemistry. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate in Drug Discovery

Introduction: The Emergence of Fluorinated Cyclobutanes in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic incorporation of small, strained ring systems has become a powerful tactic for optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds. Among these, the cyclobutane motif has garnered significant attention for its ability to impart conformational rigidity, improve metabolic stability, and provide novel three-dimensional exit vectors for molecular elaboration.[1][2] The introduction of fluorine, an element with unique and potent effects on molecular properties, further enhances the utility of this scaffold. Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a key building block that provides access to this valuable 3-fluorocyclobutane moiety, offering a versatile platform for the synthesis of innovative drug candidates.

This guide provides a comprehensive overview of the applications of diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate in drug discovery, complete with detailed protocols for its synthesis and incorporation into drug-like scaffolds. We will explore its role as a bioisostere, its impact on physicochemical properties, and practical considerations for its use in a research setting.

Physicochemical Properties and Bioisosteric Rationale

The 3-fluorocyclobutane moiety offers a unique combination of steric and electronic properties that make it an attractive bioisostere for commonly encountered functional groups in drug candidates.[3][4] The fluorine atom can modulate local electronics, pKa, and lipophilicity, while the cyclobutane ring provides a defined three-dimensional geometry.[5][6]

Property	Bioisosteric Replacement	Impact of 3-Fluorocyclobutane Moiety	Rationale
Lipophilicity (LogP)	gem-dimethyl, isopropyl	Generally increases lipophilicity, but to a lesser extent than a tert-butyl group.[3]	The fluorine atom can subtly modulate lipophilicity, offering fine-tuning of this critical property for cell permeability and target engagement.
Metabolic Stability	gem-dimethyl, isopropyl, other metabolically labile groups	Increased metabolic stability by blocking sites of oxidative metabolism.[7]	The C-F bond is exceptionally strong and resistant to cleavage by metabolic enzymes.
Conformational Rigidity	Acyclic linkers	Restricts conformational freedom, which can lead to improved binding affinity and selectivity.[1][2]	The puckered cyclobutane ring locks the substituents in well-defined spatial orientations.
Aqueous Solubility	Phenyl ring	Can improve aqueous solubility compared to aromatic counterparts.[7]	The sp³-rich nature of the cyclobutane ring can lead to better solubility profiles.

Synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

The synthesis of diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate can be achieved through a multi-step sequence starting from commercially available materials. The key steps involve the formation of the cyclobutane ring, followed by the introduction of the fluorine atom.

Caption: Synthetic workflow for diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Protocol 1: Synthesis of Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate

This protocol describes the formation of the cyclobutane ring and subsequent oxidation to the key ketone intermediate.

Materials:

• Diisopropyl malonate

• 1,3-Dibromopropane

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Jones reagent (Chromium trioxide in sulfuric acid)

• Acetone

• Diethyl ether

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bars

• Ice bath

Procedure:

• Cyclobutane Formation: a. To a flame-dried three-neck round-bottom flask under an argon atmosphere, add sodium hydride (2.2 equivalents) and anhydrous THF. b. Cool the suspension to 0 °C in an ice bath. c. Slowly add a solution of diisopropyl malonate (1.0 equivalent) in anhydrous THF to the suspension. d. After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes. e. Add 1,3-dibromopropane (1.1 equivalents) dropwise to the reaction mixture. f. Reflux the mixture for 12-16 hours, monitoring the reaction by TLC. g. Cool the reaction to room temperature and quench by the slow addition of water. h. Extract the aqueous layer with diethyl ether (3 x). i. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude diisopropyl cyclobutane-1,1-dicarboxylate.

• Oxidation to the Ketone: a. Dissolve the crude diisopropyl cyclobutane-1,1-dicarboxylate in acetone and cool to 0 °C. b. Slowly add Jones reagent to the solution until a persistent orange color is observed. c. Stir the reaction at 0 °C for 1 hour. d. Quench the reaction with isopropanol until the solution turns green. e. Remove the acetone under reduced pressure. f. Add water to the residue and extract with diethyl ether (3 x). g. Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine. h. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to give the crude product. i. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford diisopropyl 3-oxocyclobutane-1,1-dicarboxylate.

Protocol 2: Fluorination to Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

This protocol details the reduction of the ketone and subsequent deoxyfluorination.

Materials:

• Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate

• Sodium borohydride (NaBH₄)

• Methanol

• Diethylaminosulfur trifluoride (DAST) or Deoxofluor

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bars

• Ice bath

Procedure:

• Reduction of the Ketone: a. Dissolve diisopropyl 3-oxocyclobutane-1,1-dicarboxylate (1.0 equivalent) in methanol and cool to 0 °C. b. Add sodium borohydride (1.5 equivalents) portion-wise to the solution. c. Stir the reaction at 0 °C for 1 hour, monitoring by TLC. d. Quench the reaction by the slow addition of water. e. Remove the methanol under reduced pressure. f. Extract the aqueous residue with dichloromethane (3 x). g. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield crude diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate.

• Deoxyfluorination: a. To a solution of the crude diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate (1.0 equivalent) in anhydrous dichloromethane at -78 °C, add DAST or Deoxofluor (1.2 equivalents) dropwise. b. Allow the reaction to slowly warm to room temperature and stir for 12-16 hours. c. Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate at 0 °C. d. Separate the layers and extract the aqueous layer with dichloromethane (2 x). e. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. f. Purify the crude product by flash column chromatography on silica gel to afford diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Application in Lead Optimization: Bioisosteric Replacement of a gem-Dimethyl Group

A common strategy in medicinal chemistry is the replacement of a gem-dimethyl group to improve metabolic stability and fine-tune physicochemical properties.[8] The 3-fluorocyclobutane moiety can serve as a valuable bioisostere in this context.

Caption: Workflow for incorporating the 3-fluorocyclobutane moiety.

Protocol 3: Preparation of a Mono-Protected 3-Fluorocyclobutane-1-carboxylic Acid Building Block

To incorporate the 3-fluorocyclobutane moiety, it is often necessary to first prepare a derivative with orthogonal protecting groups.

Materials:

• Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

• Potassium hydroxide (KOH)

• Ethanol/Water mixture

• Hydrochloric acid (HCl)

• Benzyl bromide

• Triethylamine

• Anhydrous dichloromethane (DCM)

• Diethyl ether

• Brine

• Anhydrous sodium sulfate

Procedure:

• Hydrolysis to the Diacid: a. Dissolve diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate in a 1:1 mixture of ethanol and water. b. Add potassium hydroxide (2.5 equivalents) and reflux the mixture for 4-6 hours. c. Cool the reaction mixture and remove the ethanol under reduced pressure. d. Acidify the aqueous residue to pH 1-2 with concentrated HCl. e. Extract the aqueous layer with ethyl acetate (3 x). f. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield 3-fluorocyclobutane-1,1-dicarboxylic acid.

• Mono-protection as a Benzyl Ester: a. Suspend the diacid (1.0 equivalent) in anhydrous DCM. b. Add triethylamine (1.1 equivalents) and stir for 10 minutes. c. Add benzyl bromide (1.0 equivalent) and stir at room temperature for 12-16 hours. d. Wash the reaction mixture with water and brine. e. Dry the organic layer over anhydrous sodium sulfate and concentrate. f. Purify by flash column chromatography to isolate the mono-benzyl ester of 3-fluorocyclobutane-1,1-dicarboxylic acid.

Protocol 4: Amide Coupling to a Core Scaffold

The prepared mono-protected building block can be coupled to an amine-containing core scaffold using standard peptide coupling conditions.

Materials:

• Mono-protected 3-fluorocyclobutane-1-carboxylic acid

• Amine-containing core scaffold

• (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate

• Brine

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Dissolve the mono-protected 3-fluorocyclobutane-1-carboxylic acid (1.1 equivalents) in anhydrous DMF.

• Add HATU (1.2 equivalents) and DIPEA (2.0 equivalents) and stir for 10 minutes.

• Add the amine-containing core scaffold (1.0 equivalent) to the reaction mixture.

• Stir at room temperature for 4-8 hours, monitoring by LC-MS.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the desired amide-coupled product.

Conclusion

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a valuable and versatile building block for modern medicinal chemistry. Its use allows for the introduction of the 3-fluorocyclobutane moiety as a bioisosteric replacement for other common functional groups, enabling the fine-tuning of physicochemical and pharmacokinetic properties. The protocols provided herein offer a practical guide for the synthesis and application of this important scaffold, empowering researchers to explore novel chemical space in their drug discovery endeavors.

References

• Mykhailiuk, P. K. (2020). CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue.
• Grygorenko, O. O., et al. (2024). 2‐ and 3‐Fluorocyclobutane Building Blocks for Organic and Medicinal Chemistry. European Journal of Organic Chemistry.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Why Fluorine Matters: Leveraging 3,3-Difluorocyclobutane-1-carboxylic Acid in Synthesis. Retrieved from [Link]

• Priya, A., et al. (2025). Fluorine in drug discovery: Role, design and case studies. Journal of Pharmacy and Pharmaceutical Sciences.
• Willems, M., et al. (2020).
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Application Notes and Protocols: The Strategic Incorporation of Fluorinated Cyclobutanes in Modern Pharmaceutical Synthesis

Introduction: The Rise of a Privileged Scaffold in Medicinal Chemistry

In the landscape of contemporary drug discovery, the pursuit of molecules with optimized pharmacokinetic and pharmacodynamic profiles is paramount. Among the myriad of structural motifs employed by medicinal chemists, the fluorinated cyclobutane has emerged as a uniquely powerful scaffold.[1] Its growing prevalence in clinical candidates and approved drugs is not a matter of chance, but a direct consequence of the synergistic benefits conferred by the rigid, three-dimensional geometry of the cyclobutane ring and the profound electronic effects of fluorine.[2] This guide provides an in-depth exploration of the synthesis and application of these valuable building blocks, offering both strategic insights and actionable protocols for researchers at the forefront of pharmaceutical innovation.

The strategic incorporation of fluorine into organic molecules is a well-established strategy for enhancing metabolic stability, modulating acidity and basicity, and improving binding affinity.[3][4] When applied to the cyclobutane core, these effects are amplified. The strained yet stable nature of the four-membered ring provides a rigid framework that can lock in specific conformations, a desirable trait for improving target selectivity.[5][6] Furthermore, fluorinated cyclobutanes serve as excellent bioisosteres for commonly used but often metabolically labile groups, such as gem-dimethyl or tert-butyl moieties, offering a pathway to mitigate clearance issues while preserving or enhancing biological activity.[7][8][9]

Strategic Synthesis of Fluorinated Cyclobutane Building Blocks

The accessibility of diverse fluorinated cyclobutane derivatives is crucial for their widespread adoption in drug discovery programs. Synthetic strategies can be broadly categorized into two main approaches: the construction of the cyclobutane ring with fluorine already incorporated, and the fluorination of a pre-existing cyclobutane scaffold.

Key Synthetic Strategies:

• [2+2] Cycloaddition Reactions: This method involves the formation of the cyclobutane ring from two alkene precursors, where at least one is fluorinated. Thermal or photochemical conditions can be employed to induce the cycloaddition. This approach offers a direct route to a wide variety of substitution patterns, although control of stereochemistry can be a significant challenge.[1][10]

• Nucleophilic Fluorination: This strategy involves the displacement of a suitable leaving group (e.g., mesylate, tosylate) on a pre-formed cyclobutane ring with a fluoride source. Common reagents include tetramethylammonium fluoride (TMAF) and other fluoride salts. The stereochemical outcome is typically an inversion of configuration at the reaction center.[10]

• Electrophilic Fluorination: In this approach, a carbon-fluorine bond is formed by attacking a nucleophilic cyclobutane precursor (e.g., an enolate) with an electrophilic fluorine source, such as N-fluorobenzenesulfonimide (NFSI).

• Deoxyfluorination: This method is particularly useful for the synthesis of gem-difluorocyclobutanes from cyclobutanones. Reagents like diethylaminosulfur trifluoride (DAST) or morpholinosulfur trifluoride (Morph-DAST) can convert a carbonyl group into a difluoromethylene group.[10] The deoxofluorination of aldehydes with Morph-DAST is also a viable route to difluoromethyl cyclobutanes.[10]

• Ring Expansion Reactions: A more recent and innovative approach involves the migratory gem-difluorination of aryl-substituted methylenecyclopropanes (MCPs) to yield 2-arylsubstituted gem-difluorocyclobutanes.[11][12][13] This reaction proceeds via a Wagner-Meerwein rearrangement and offers a pathway to otherwise difficult-to-access derivatives.[11][12][13]

Visualizing Synthetic Pathways

Caption: Key synthetic routes to fluorinated cyclobutanes.

Application in Drug Discovery: Bioisosterism and Physicochemical Modulation

The true power of fluorinated cyclobutanes in medicinal chemistry lies in their ability to act as versatile bioisosteres and to fine-tune the physicochemical properties of drug candidates.

Fluorinated Cyclobutanes as Bioisosteres

A bioisosteric replacement involves substituting one chemical group with another that produces a similar biological response.[14] Fluorinated cyclobutanes are particularly effective mimics for several common, yet often problematic, structural motifs.

• tert-Butyl and gem-Dimethyl Groups: These bulky, lipophilic groups are frequently found in bioactive molecules but are also susceptible to metabolic oxidation. The 1-trifluoromethyl-cyclobutyl group has been successfully employed as a bioisostere for the tert-butyl group.[8][9] This replacement can preserve or even enhance biological activity while significantly improving metabolic stability.[7] Similarly, a gem-difluorocyclobutane can serve as a polar and less lipophilic replacement for a gem-dimethyl group.

Caption: Bioisosteric replacement strategies with fluorinated cyclobutanes.

Modulation of Physicochemical Properties

The introduction of fluorine into a cyclobutane ring has profound and predictable effects on a molecule's properties:

Property	Effect of Fluorination	Rationale
Metabolic Stability	Generally increased	The carbon-fluorine bond is exceptionally strong and resistant to enzymatic cleavage by cytochrome P450 enzymes.[3][15]
Lipophilicity (LogP/LogD)	Can be increased or decreased	Monofluorination often increases lipophilicity, while gem-difluorination can lead to a decrease due to the increased polarity of the C-F bonds.[9][16] The overall effect is context-dependent.
Acidity/Basicity (pKa)	Lowers the pKa of nearby amines and increases the acidity of carboxylic acids	The strong electron-withdrawing nature of fluorine decreases the electron density on neighboring functional groups.[7][9]
Conformation	Induces specific puckering of the cyclobutane ring	The stereoelectronic effects of fluorine can stabilize specific conformations, which can be beneficial for receptor binding.[5][17][18]
Binding Affinity	Can be enhanced	Fluorine can participate in favorable interactions with biological targets, such as hydrogen bonds and dipole-dipole interactions.[2]

Case Study: Ivosidenib (Tibsovo®)

A compelling example of the successful application of a fluorinated cyclobutane in a marketed drug is Ivosidenib, an inhibitor of isocitrate dehydrogenase 1 (IDH1) used to treat certain cancers. During its development, a lead compound with a cyclohexyl amine moiety exhibited poor metabolic stability. Replacing the cyclohexane with a gem-difluorocyclobutane was a key optimization step that significantly reduced metabolic clearance while maintaining the compound's potency and selectivity, ultimately leading to a successful therapeutic agent.[2]

Experimental Protocols

The following protocols are illustrative examples of common synthetic transformations used to prepare fluorinated cyclobutane building blocks.

Protocol 1: Synthesis of a gem-Difluorocyclobutane via Deoxyfluorination

This protocol describes the conversion of a cyclobutanone to a gem-difluorocyclobutane using a deoxyfluorinating agent.

Materials:

• 3-substituted cyclobutanone

• Diethylaminosulfur trifluoride (DAST) or Morpholinosulfur trifluoride (Morph-DAST)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and purification equipment (silica gel chromatography)

Procedure:

• Dissolve the 3-substituted cyclobutanone (1.0 eq) in anhydrous DCM in a flame-dried, nitrogen-flushed flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DAST or Morph-DAST (1.5 eq) to the stirred solution. Caution: Deoxyfluorinating agents are hazardous and should be handled with extreme care in a well-ventilated fume hood.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, carefully quench the reaction by slowly adding it to a stirred, ice-cold saturated aqueous solution of NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution in vacuo.

• Purify the crude product by silica gel column chromatography to yield the desired gem-difluorocyclobutane.

Protocol 2: Synthesis of a Monofluorocyclobutane via Nucleophilic Substitution

This protocol details the synthesis of a monofluorocyclobutane from a cyclobutanol precursor.

Materials:

• 3-substituted cyclobutanol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Anhydrous DCM

• Tetramethylammonium fluoride (TMAF)

• Anhydrous tetrahydrofuran (THF)

• Standard laboratory glassware and purification equipment

Procedure:

Step A: Mesylation of the Cyclobutanol

• Dissolve the 3-substituted cyclobutanol (1.0 eq) and TEA (1.5 eq) in anhydrous DCM and cool to 0 °C.

• Slowly add MsCl (1.2 eq) and stir at 0 °C for 1 hour, then allow to warm to room temperature.

• Monitor the reaction by TLC. Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the crude cyclobutane mesylate, which is often used in the next step without further purification.

Step B: Nucleophilic Fluorination

• Dissolve the crude cyclobutane mesylate in anhydrous THF.

• Add TMAF (2.0 eq) and heat the reaction mixture to reflux.

• Monitor the reaction by TLC or GC-MS.

• Once the reaction is complete, cool to room temperature and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to afford the desired monofluorocyclobutane.

Conclusion and Future Outlook

The application of fluorinated cyclobutanes in pharmaceutical synthesis is a rapidly evolving field.[10][19] Their unique combination of conformational rigidity and modulated physicochemical properties makes them an invaluable tool for medicinal chemists seeking to design safer and more effective drugs.[2][16] As synthetic methodologies become more sophisticated and our understanding of fluorine's influence on biological systems deepens, we can expect to see an even greater proliferation of these powerful motifs in the next generation of therapeutics.

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The Synthetic Utility of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate: A Guide to Key Transformations for Medicinal Chemistry

Introduction:

The incorporation of fluorine into molecular scaffolds is a cornerstone of modern drug discovery, often imparting desirable pharmacokinetic and physicochemical properties such as enhanced metabolic stability, increased binding affinity, and improved membrane permeability. Among the diverse array of fluorinated building blocks, strained ring systems like cyclobutanes offer unique three-dimensional exit vectors for molecular elaboration. Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate stands out as a valuable and versatile intermediate in this class. Its gem-dicarboxylate functionality serves as a masked carboxylic acid, while the fluorine atom introduces conformational constraints and modulates the electronic properties of the cyclobutane ring.

This comprehensive guide provides detailed protocols for the key chemical transformations of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, with a particular focus on its conversion to 3-fluorocyclobutane-1-carboxylic acid, a crucial precursor for advanced pharmaceutical intermediates, including PET imaging agents.[1][2] The protocols are designed for researchers and scientists in the field of drug development, offering not only step-by-step instructions but also the underlying scientific rationale for each procedural choice, ensuring both reproducibility and a deeper understanding of the chemistry involved.

Physicochemical Properties and Spectroscopic Data

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate (C₁₂H₁₉FO₄) is a liquid at room temperature with a molecular weight of 246.28 g/mol .[3] Its moderate lipophilicity (calculated LogP of 2.45) makes it suitable for a range of reaction conditions.[3]

Table 1: Key Physicochemical Properties [3]

Property	Value
Molecular Formula	C₁₂H₁₉FO₄
Molecular Weight	246.28 g/mol
Appearance	Liquid
Boiling Point	260.4 ± 40.0 °C at 760 mmHg
Density	1.1 ± 0.1 g/cm³
LogP	2.45

Spectroscopic Characterization:

The structural integrity of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate can be confirmed by standard spectroscopic methods. The proton NMR spectrum is characterized by a complex multiplet for the cyclobutane ring protons between δ 2.5-3.5 ppm and a septet around δ 5.0 ppm for the methine protons of the isopropyl groups.[3]

Core Application: Synthesis of 3-Fluorocyclobutane-1-carboxylic Acid

The primary application of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is its role as a precursor to 3-fluorocyclobutane-1-carboxylic acid. This transformation is a two-step, one-pot procedure involving the hydrolysis of the diester followed by thermal decarboxylation of the resulting dicarboxylic acid.

Caption: Workflow for the synthesis of 3-Fluorocyclobutane-1-carboxylic acid.

Protocol 1: Two-Step, One-Pot Synthesis of 3-Fluorocyclobutane-1-carboxylic Acid

This protocol is adapted from established procedures for the hydrolysis of cyclobutane diesters and subsequent decarboxylation.[4]

Materials:

• Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

• Potassium hydroxide (KOH)

• Ethanol (EtOH)

• Deionized water

• Concentrated hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flasks

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Step-by-Step Procedure:

Part A: Hydrolysis of the Diester

• In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate (1.0 eq.) in ethanol.

• In a separate beaker, prepare a solution of potassium hydroxide (2.5 eq.) in a mixture of ethanol and water.

• Add the KOH solution to the solution of the diester.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• After cooling to room temperature, remove the ethanol by rotary evaporation.

• Dissolve the remaining residue in water.

• Carefully acidify the aqueous solution to pH 1-2 with concentrated hydrochloric acid in an ice bath. This will precipitate the 3-fluorocyclobutane-1,1-dicarboxylic acid.

Part B: Decarboxylation

• The crude 3-fluorocyclobutane-1,1-dicarboxylic acid can be isolated by filtration, or the acidic aqueous solution can be extracted with ethyl acetate (3 x volumes). The combined organic layers are then dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure to yield the crude dicarboxylic acid.

• Transfer the crude dicarboxylic acid to a round-bottom flask equipped for distillation.

• Heat the flask in an oil bath to 160-170 °C. Vigorous evolution of carbon dioxide should be observed.[4]

• Maintain this temperature until the gas evolution ceases.

• The product, 3-fluorocyclobutane-1-carboxylic acid, can then be purified by distillation under reduced pressure or by recrystallization.

Rationale and Insights:

• Choice of Base: Potassium hydroxide is a strong base that effectively saponifies the sterically hindered isopropyl esters.

• Solvent System: The ethanol/water mixture ensures the solubility of both the organic substrate and the inorganic base.

• Acidification: Careful acidification is crucial to protonate the dicarboxylate intermediate, rendering it less soluble in water and allowing for its extraction or isolation.

• Thermal Decarboxylation: The 1,1-dicarboxylic acid readily undergoes decarboxylation upon heating due to the stability of the resulting enolate-like transition state.[5]

Table 2: Typical Reaction Parameters and Expected Outcome

Parameter	Value
Scale	1-10 g
Reaction Time	Hydrolysis: 2-4 h; Decarboxylation: 1-2 h
Typical Yield	70-85% over two steps
Purification	Vacuum distillation or recrystallization

Further Applications in Medicinal Chemistry

The resulting 3-fluorocyclobutane-1-carboxylic acid is a valuable building block for the synthesis of more complex molecules. A prominent example is its use in the preparation of 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC), a synthetic amino acid analog used as a PET tracer for tumor imaging.[2][6]

Caption: Synthetic utility of the title compound in accessing FACBC.

Troubleshooting and Safety Considerations

• Incomplete Hydrolysis: If TLC analysis shows remaining starting material, extend the reflux time or add a small amount of additional KOH solution.

• Low Yield on Decarboxylation: Ensure the dicarboxylic acid intermediate is thoroughly dried before heating, as water can interfere with the reaction.

• Safety: Handle potassium hydroxide and concentrated hydrochloric acid with appropriate personal protective equipment (gloves, safety glasses) in a well-ventilated fume hood. The decarboxylation step should be performed with care due to the evolution of CO₂ gas, which can cause pressure buildup if the system is not properly vented.

Conclusion

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a strategically important building block that provides efficient access to valuable fluorinated cyclobutane derivatives. The straightforward hydrolysis and decarboxylation sequence to produce 3-fluorocyclobutane-1-carboxylic acid opens avenues for the synthesis of complex molecules with potential applications in medicinal chemistry and molecular imaging. The protocols and insights provided herein are intended to empower researchers to confidently and effectively utilize this versatile reagent in their drug discovery and development endeavors.

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• Synthesis and evaluation of [18F]1-amino-3-fluorocyclobutane-1-carboxylic acid to image brain tumors. Journal of Nuclear Medicine. Available from: [Link]

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Application Notes and Protocols for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate: A Versatile Intermediate in Modern Drug Discovery

Introduction: The Rising Prominence of Fluorinated Cyclobutanes in Medicinal Chemistry

The incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a molecule's physicochemical and pharmacokinetic properties.[] The strategic introduction of fluorine can enhance metabolic stability, improve membrane permeability, and increase binding affinity to target proteins.[] Concurrently, small, strained ring systems like cyclobutanes have gained significant attention as "bioisosteres" for larger or more flexible moieties, providing conformational rigidity and novel three-dimensional scaffolds. The fusion of these two concepts in the form of fluorinated cyclobutanes has led to the development of unique and valuable building blocks for the synthesis of novel therapeutics and diagnostic agents.

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, with its characteristic four-membered ring featuring a fluorine atom and two isopropyl ester groups, is a key synthetic intermediate that embodies this principle. Its structure offers multiple points for chemical modification, making it a versatile precursor for a range of more complex molecules. Notably, this and similar structures are precursors to PET (Positron Emission Tomography) imaging agents, such as Fluciclovine ([¹⁸F]FACBC), which is used in the imaging of various cancers.[2][3]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate. The protocols are designed to be self-validating, with explanations for key experimental choices, and are grounded in established chemical principles and authoritative references.

Physicochemical Properties and Spectroscopic Data

A summary of the key physicochemical properties of diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is presented in the table below.

Property	Value	Source
Molecular Formula	C₁₂H₁₉FO₄	[4]
Molecular Weight	246.28 g/mol	[4]
Appearance	Liquid (predicted)
LogP (calculated)	2.45	[4]
Storage Temperature	Room Temperature	[5]

Spectroscopic Characterization:

• ¹H NMR: The spectrum is expected to show multiplets for the cyclobutane ring protons, likely in the range of δ 2.5-3.5 ppm.[4] The methine protons of the isopropyl groups would appear as a septet around δ 5.0 ppm, and the methyl protons as doublets around δ 1.2 ppm. The proton on the carbon bearing the fluorine atom would exhibit a characteristic large coupling to the fluorine atom.

• ¹³C NMR: The spectrum would show the carbonyl carbons of the ester groups around δ 170 ppm. The quaternary carbon of the cyclobutane ring would be shifted downfield. The carbon bearing the fluorine atom would show a large one-bond C-F coupling constant.

• ¹⁹F NMR: A single resonance, likely a multiplet due to coupling with the adjacent protons, would be observed.

• Mass Spectrometry (MS): The molecular ion peak (M+) would be observed at m/z 246.13. Common fragmentation patterns would include the loss of isopropoxy and isopropyl groups.

Synthetic Protocols

The synthesis of diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate can be logically approached in a two-step sequence: first, the synthesis of the diisopropyl cyclobutane-1,1-dicarboxylate precursor, followed by electrophilic fluorination.

Workflow for the Synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

Caption: Overall synthetic workflow for diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Protocol 1: Synthesis of Diisopropyl cyclobutane-1,1-dicarboxylate

This protocol is based on the well-established alkylation of malonic esters with dihaloalkanes.

Materials:

• Diisopropyl malonate

• 1,3-Dibromopropane

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (2.0 eq) cautiously. Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and decant the hexanes. Add anhydrous THF to the flask.

• Addition of Malonate: Cool the THF suspension of sodium hydride to 0 °C in an ice bath. Add diisopropyl malonate (1.0 eq) dropwise via the dropping funnel over 30 minutes. Allow the reaction mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases.

• Cyclization: Add 1,3-dibromopropane (1.1 eq) dropwise to the reaction mixture at room temperature. Heat the reaction mixture to reflux and maintain for 12-18 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and cautiously quench with saturated aqueous NH₄Cl. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator. The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield diisopropyl cyclobutane-1,1-dicarboxylate as a colorless oil.

Protocol 2: Electrophilic Fluorination to Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

This protocol utilizes Selectfluor®, a widely used and relatively safe electrophilic fluorinating agent.[6][7]

Materials:

• Diisopropyl cyclobutane-1,1-dicarboxylate

• Selectfluor® (F-TEDA-BF₄)

• Acetonitrile (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve diisopropyl cyclobutane-1,1-dicarboxylate (1.0 eq) in anhydrous acetonitrile.

• Addition of Fluorinating Agent: Add Selectfluor® (1.2 eq) to the solution in one portion at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours. The reaction progress should be monitored by TLC or GC-MS. For less reactive substrates, the reaction temperature can be increased to 50-60 °C.

• Work-up: Upon completion, remove the acetonitrile under reduced pressure. Dissolve the residue in dichloromethane and wash with saturated aqueous NaHCO₃ and then water.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product is then purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Application Protocols: Leveraging the Synthetic Intermediate

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a versatile intermediate. The following protocols detail its conversion into other useful building blocks.

Protocol 3: Hydrolysis to 3-Fluorocyclobutane-1,1-dicarboxylic Acid

The hydrolysis of the diester to the corresponding dicarboxylic acid opens up numerous synthetic possibilities, such as the formation of amides or other esters.

Materials:

• Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

• Lithium hydroxide (LiOH) or Potassium hydroxide (KOH)

• Tetrahydrofuran (THF)

• Water

• Hydrochloric acid (HCl, 1M)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Saponification: Dissolve diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate (1.0 eq) in a mixture of THF and water. Add LiOH (2.5 eq) and stir the mixture at room temperature for 12-24 hours, or until the reaction is complete as indicated by TLC.

• Acidification: Remove the THF under reduced pressure. Cool the aqueous solution in an ice bath and acidify to pH 2-3 with 1M HCl.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Isolation: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 3-fluorocyclobutane-1,1-dicarboxylic acid. The product can be further purified by recrystallization if necessary.

Application as a Precursor for PET Imaging Agents

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a key precursor for the synthesis of 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC), the non-radioactive analogue of the PET tracer Fluciclovine ([¹⁸F]FACBC). The synthesis involves several steps including hydrolysis, Curtius rearrangement, and deprotection. The fluorinated cyclobutane dicarboxylic acid obtained from Protocol 3 can be converted to the corresponding amino acid through established synthetic routes.

Diagram of Key Transformations

Caption: Key synthetic transformations of the title compound.

References

• Organic Syntheses. 1,1-CYCLOBUTANEDICARBOXYLIC ACID. Available at: [Link]

• REF Impact Case Studies. The development of Selectfluor® as a commercial electrophilic fluorinating agent. Available at: [Link]

• ResearchGate. Role of Selectfluor® in the reported fluorination reaction. Available at: [Link]

• Synthonix, Inc. Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate. Available at: [Link]

• Chemdad. 3-tert-ButoxycarbonylaMino-cyclobutane-1,1-dicarboxylic acid diisopropyl ester. Available at: [Link]

• ResearchGate. Selectfluor: Mechanistic Insight and Applications. Available at: [Link]

• ResearchGate. Fluorofunctionalization of C C Bonds with Selectfluor: Synthesis of β-Fluoropiperazines through a Substrate-Guided Reactivity Switch. Available at: [Link]

• Pharmaffiliates. Diisopropyl 3,3-Dimethoxycyclobutane-1,1-dicarboxylate. Available at: [Link]

• PubChem. 1,1-Bis(propan-2-yl) 3,3-dimethoxycyclobutane-1,1-dicarboxylate. Available at: [Link]

• PubMed. Synthesis and evaluation of [18F]1-amino-3-fluorocyclobutane-1-carboxylic acid to image brain tumors. Available at: [Link]

• Beilstein Journal of Organic Chemistry. The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Available at: [Link]

• Organic & Biomolecular Chemistry. Synthesis and Physicochemical Properties of 3‐Fluorocyclobutylamines. Available at: [Link]

• World Journal of Nuclear Medicine. Fluciclovine, Anti-1-Amino-3-[18F]-Fluorocyclobutane-1-Carboxylic Acid: A Novel Radiotracer for Meningioma. Available at: [Link]

• OSTI.gov. Synthesis and characterization of the three dicyclopentapyrenes. Available at: [Link]

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• 2. Synthesis and evaluation of [18F]1-amino-3-fluorocyclobutane-1-carboxylic acid to image brain tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluciclovine, Anti-1-Amino-3-[18F]-Fluorocyclobutane-1-Carboxylic Acid: A Novel Radiotracer for Meningioma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Buy Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate | 1403767-29-2 [smolecule.com]
• 5. Diisopropyl 3,3-difluorocyclobutane-1,1-dicarboxylate | 1225532-89-7 [sigmaaldrich.com]
• 6. REF Case study search [impact.ref.ac.uk]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Novel Bioactive Molecules Using 3-Fluorocyclobutane Scaffolds

Abstract

The strategic incorporation of fluorine and strained ring systems into molecular scaffolds is a cornerstone of modern medicinal chemistry. This guide provides a comprehensive overview and detailed protocols for the synthesis of novel bioactive molecules utilizing the 3-fluorocyclobutane motif. This scaffold offers a unique combination of metabolic stability, conformational rigidity, and a three-dimensional vector for exploring chemical space, making it an increasingly valuable building block in drug discovery. We will delve into the synthesis of key 3-fluorocyclobutane intermediates and their subsequent incorporation into a pyrazolo[3,4-d]pyrimidine core, a privileged scaffold found in numerous kinase inhibitors. This document is intended for researchers, scientists, and drug development professionals seeking to leverage fluorinated cyclobutane scaffolds in their research endeavors.

Introduction: The Strategic Advantage of the 3-Fluorocyclobutane Scaffold

The pursuit of novel chemical entities with enhanced pharmacological profiles is a primary objective in drug discovery. The introduction of fluorine into drug candidates can profoundly influence their physicochemical and biological properties.[1][2] Fluorine's high electronegativity and small van der Waals radius allow it to modulate pKa, improve metabolic stability by blocking sites of oxidative metabolism, and enhance binding affinity through favorable electrostatic interactions.[1][3][4]

Concurrently, the use of rigid, three-dimensional scaffolds like cyclobutane has gained significant traction.[5][6][7] The constrained nature of the cyclobutane ring can pre-organize substituents into well-defined spatial orientations, potentially leading to increased potency and selectivity for a biological target. The combination of these two features in the 3-fluorocyclobutane scaffold provides a powerful tool for medicinal chemists to fine-tune molecular properties and explore novel regions of chemical space.[8]

This guide will provide a detailed examination of the synthesis and application of this valuable building block, with a focus on practical, replicable laboratory protocols.

Synthetic Strategies for 3-Fluorocyclobutane Building Blocks

The successful incorporation of the 3-fluorocyclobutane moiety into a target molecule begins with the efficient synthesis of key building blocks. Among the most versatile of these are 3-fluorocyclobutane-1-carboxylic acid and 3-fluorocyclobutanamine. These intermediates provide convenient handles for subsequent chemical transformations, such as amide bond formation or nucleophilic substitution reactions.

Synthesis of 3-Fluorocyclobutane-1-carboxylic Acid

A common and scalable route to 3-fluorocyclobutane-1-carboxylic acid involves the nucleophilic fluorination of a suitable cyclobutane precursor. The following protocol outlines a robust method for its synthesis.

Experimental Workflow: Synthesis of 3-Fluorocyclobutane-1-carboxylic Acid

Caption: Workflow for the synthesis of 3-fluorocyclobutane-1-carboxylic acid.

Detailed Protocol 1: Synthesis of 3-Fluorocyclobutane-1-carboxylic Acid

Materials:

• Diethyl 1,1-cyclobutanedicarboxylate

• Potassium hydroxide (KOH)

• Hydrochloric acid (HCl)

• Sodium borohydride (NaBH₄)

• Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®

• Dichloromethane (DCM)

• Ethanol (EtOH)

• Diethyl ether (Et₂O)

• Magnesium sulfate (MgSO₄)

• Standard laboratory glassware and safety equipment

Procedure:

• Hydrolysis and Decarboxylation:

  • To a solution of diethyl 1,1-cyclobutanedicarboxylate (1.0 eq) in ethanol, add a solution of potassium hydroxide (2.5 eq) in water.

  • Heat the mixture to reflux and stir for 12 hours.

  • Cool the reaction to room temperature and concentrate under reduced pressure.

  • Acidify the aqueous residue with concentrated HCl to pH 1-2 and heat to 100 °C for 4 hours to effect decarboxylation.

  • Cool the mixture and extract with diethyl ether (3x).

  • Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate to yield 1-carboxycyclobutane-1-carboxylic acid.

• Reduction to Hydroxy Acid:

  • Dissolve the crude diacid in anhydrous tetrahydrofuran (THF) and cool to 0 °C.

  • Slowly add sodium borohydride (2.0 eq).

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Carefully quench the reaction by the dropwise addition of 1 M HCl.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Dry the combined organic layers over MgSO₄, filter, and concentrate to yield 3-hydroxycyclobutane-1-carboxylic acid.

• Fluorination:

  • Dissolve the 3-hydroxycyclobutane-1-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) and cool to -78 °C.

  • Slowly add diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor® (1.2 eq).

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Carefully quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate.

  • Separate the layers and extract the aqueous layer with DCM (2x).

  • Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography (silica gel, hexanes:ethyl acetate gradient) to afford 3-fluorocyclobutane-1-carboxylic acid.

Table 1: Typical Reaction Parameters and Yields

Step	Key Reagents	Solvent	Temperature	Time	Typical Yield
Hydrolysis/Decarboxylation	KOH, HCl	EtOH/H₂O	Reflux	12 h / 4 h	>90% (crude)
Reduction	NaBH₄	THF	0 °C to RT	16 h	~85%
Fluorination	DAST	DCM	-78 °C to RT	12 h	60-75%

Synthesis of 3-Fluorocyclobutanamine

3-Fluorocyclobutanamine is another critical building block, often used for direct coupling to electrophilic centers. It can be synthesized from the corresponding carboxylic acid via a Curtius rearrangement.

Experimental Workflow: Synthesis of 3-Fluorocyclobutanamine

Caption: Workflow for the synthesis of 3-fluorocyclobutanamine.

Detailed Protocol 2: Synthesis of 3-Fluorocyclobutanamine

Materials:

• 3-Fluorocyclobutane-1-carboxylic acid

• Thionyl chloride (SOCl₂)

• Sodium azide (NaN₃)

• tert-Butanol (t-BuOH)

• Toluene

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

Procedure:

• Acyl Chloride Formation:

  • To a solution of 3-fluorocyclobutane-1-carboxylic acid (1.0 eq) in toluene, add thionyl chloride (1.5 eq).

  • Heat the mixture to 80 °C and stir for 2 hours.

  • Cool the reaction to room temperature and concentrate under reduced pressure to obtain the crude acyl chloride.

• Curtius Rearrangement and Boc Protection:

  • Dissolve the crude acyl chloride in acetone and add it dropwise to a stirred solution of sodium azide (1.5 eq) in water at 0 °C.

  • Stir the mixture vigorously for 1 hour at 0 °C.

  • Extract the aqueous layer with toluene (2x).

  • Carefully heat the combined organic layers to 100 °C in the presence of tert-butanol (2.0 eq) and maintain for 2 hours to effect the Curtius rearrangement and in situ Boc protection.

  • Cool the reaction and concentrate under reduced pressure.

• Deprotection:

  • Dissolve the crude Boc-protected amine in a solution of HCl in dioxane (4 M).

  • Stir the mixture at room temperature for 4 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in water and basify to pH >12 with 6 M NaOH.

  • Extract the product with dichloromethane (3x).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and carefully concentrate under reduced pressure to yield 3-fluorocyclobutanamine.

Application in the Synthesis of a Bioactive Kinase Inhibitor

The utility of these 3-fluorocyclobutane building blocks can be demonstrated in the synthesis of a potent kinase inhibitor. The pyrazolo[3,4-d]pyrimidine core is a common scaffold in many clinically approved kinase inhibitors. The following protocol outlines the synthesis of a representative inhibitor via a nucleophilic aromatic substitution (SNA) reaction.

Synthetic Scheme: Coupling of 3-Fluorocyclobutanamine to a Pyrazolopyrimidine Core

Caption: Synthesis of a 3-fluorocyclobutane-containing kinase inhibitor scaffold.

Detailed Protocol 3: Synthesis of N-(3-fluorocyclobutyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Materials:

• 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine

• 3-Fluorocyclobutanamine

• Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• Reaction Setup:

  • To a solution of 4-chloro-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq) in DMF, add 3-fluorocyclobutanamine (1.2 eq) followed by diisopropylethylamine (DIPEA) (2.0 eq).

  • Heat the reaction mixture to 100 °C and stir for 8 hours.

• Workup and Purification:

  • Cool the reaction to room temperature and pour into water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, dichloromethane:methanol gradient) to afford the desired product, N-(3-fluorocyclobutyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine.

Table 2: Characterization Data for a Representative Product

Compound	Molecular Formula	Mass Spectrum (m/z)	¹H NMR (400 MHz, DMSO-d₆) δ (ppm)
N-(3-fluorocyclobutyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine	C₉H₁₀FN₅	[M+H]⁺ = 208.1	13.5 (br s, 1H), 8.3 (s, 1H), 8.2 (s, 1H), 5.3 (m, 1H), 4.6 (m, 1H), 2.8 (m, 2H), 2.4 (m, 2H)

Conclusion and Future Perspectives

The 3-fluorocyclobutane scaffold is a valuable asset in the medicinal chemist's toolbox. Its unique stereoelectronic properties can be leveraged to enhance the pharmacological profile of drug candidates. The synthetic protocols detailed herein provide a reliable and scalable means to access key 3-fluorocyclobutane building blocks and incorporate them into complex, bioactive molecules. The continued exploration of novel fluorinated scaffolds and the development of efficient synthetic methodologies will undoubtedly fuel the discovery of the next generation of therapeutics.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Wessjohann, L. A., Krelaus, R., & Troschütz, R. (2004). Cyclobutane amino acids in drug discovery. Mini reviews in medicinal chemistry, 4(7), 783-793. [Link]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. [Link]

• Gillard, J., et al. (2004). The discovery of a potent and selective inhibitor of the IκB kinase 2 (IKK-2). Bioorganic & medicinal chemistry letters, 14(5), 1265-1268. [Link]

• Grygorenko, O. O., et al. (2020). 2- and 3-Fluorocyclobutane Building Blocks for Organic and Medicinal Chemistry. European Journal of Organic Chemistry, 2020(36), 5929-5937. [Link]

• Hui, C., Liu, Y., Jiang, M., & Wu, P. (2022). Cyclobutane-containing scaffolds in bioactive small molecules. Trends in Chemistry, 4(8), 677-681. [Link]

• Chernykh, A. V., et al. (2015). Synthesis and Physicochemical Properties of 3‐Fluorocyclobutylamines. European Journal of Organic Chemistry, 2015(29), 6494-6500. [Link]

• Feskov, I. O., et al. (2020). GABA Analogues and Related Mono‐/Bifunctional Building Blocks Derived from the Fluorocyclobutane Scaffold. European Journal of Organic Chemistry, 2020(36), 5938-5946. [Link]

• Stepan, A. F., et al. (2012). The pursuit of improved physicochemical properties and DMPK in the discovery of a novel class of γ-secretase modulators. Journal of medicinal chemistry, 55(7), 3414-3424. [Link]

• Williams, R. L., et al. (2010). Process for preparing jak inhibitors and related intermediate compounds.

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Application Notes &amp; Protocols: Strategic Incorporation of Fluorocyclobutane Motifs into Drug Candidates

Abstract

In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimized pharmacokinetic and pharmacodynamic profiles is paramount. The strategic shift from flat, aromatic scaffolds towards three-dimensional, saturated ring systems has identified the cyclobutane motif as a particularly valuable bioisostere.[1] The introduction of fluorine to this scaffold further enhances its utility, offering a sophisticated tool to modulate physicochemical properties and overcome common drug development hurdles such as metabolic instability.[2][3][4] This guide provides an in-depth analysis of the rationale for incorporating fluorocyclobutane motifs into drug candidates. It details the profound effects on properties like lipophilicity, pKa, and metabolic stability, supported by field-proven synthetic protocols and illustrative case studies.

The Strategic Imperative: Why Incorporate Fluorocyclobutanes?

The rationale for employing fluorocyclobutane motifs extends beyond simple structural variation. It is a deliberate strategy to fine-tune molecular properties, leveraging the unique interplay between the rigid, puckered cyclobutane core and the powerful electronic effects of fluorine.

Bioisosterism and Physicochemical Modulation

A bioisostere is a chemical substituent that can be exchanged for another without drastically changing the biological activity of a molecule.[5] The fluorocyclobutane moiety serves as an excellent bioisosteric replacement for common chemical groups, including gem-dimethyl groups, conformationally flexible cyclohexanes, and even aromatic rings, offering a three-dimensional alternative that can significantly improve a compound's profile.[1][6]

• Metabolic Stability: One of the most compelling advantages is the ability to block metabolic "soft spots." The carbon-fluorine bond is exceptionally strong, making it resistant to enzymatic cleavage by cytochrome P450 oxidases. Replacing a metabolically vulnerable C-H bond with a C-F bond, or substituting a labile ring system with a robust gem-difluorocyclobutane, can dramatically increase a compound's half-life.[7] The development of Ivosidenib, an IDH1 inhibitor, is a prime example where replacing a metabolically unstable cyclohexane with a gem-difluorocyclobutane was crucial for achieving clinical viability.[7]

• Lipophilicity (LogP): Fluorine's impact on lipophilicity is highly context-dependent. While the general wisdom suggests fluorine increases lipophilicity, the unique conformational and electronic properties of fluorinated cyclobutanes can lead to nuanced outcomes.[8] For instance, studies on cis-1,2-disubstituted cyclobutanes have revealed that certain fluoroalkyl groups can lead to a lower-than-expected lipophilicity, which can be advantageous for improving aqueous solubility.[9][10] This allows for precise tuning of a molecule's solubility and permeability profile.

• Acidity and Basicity (pKa): The high electronegativity of fluorine exerts a powerful inductive effect, significantly lowering the pKa of adjacent functional groups.[8][11] For carboxylic acids, this increases acidity. For amines, it decreases basicity.[12][13] This modulation is critical for optimizing a drug's ionization state at physiological pH, which in turn affects its absorption, distribution, target engagement, and potential for off-target effects like hERG inhibition.

• Conformational Rigidity: Unlike larger, flexible cycloalkanes, the cyclobutane ring adopts a rigid, puckered conformation. This structural pre-organization can reduce the entropic penalty of binding to a protein target, potentially leading to enhanced potency and selectivity.

Caption: Bioisosteric replacement workflow.

Comparative Physicochemical Data

The following table illustrates the potential impact of incorporating a fluorocyclobutane motif by comparing a hypothetical parent compound to its fluorinated analogue.

Property	Parent Compound (with Cyclohexyl)	Analogue (with gem-Difluorocyclobutyl)	Rationale for Change
Metabolic Half-life (t½)	15 min (in HLM)	> 120 min (in HLM)	The CF₂ group blocks P450-mediated oxidative metabolism.[7]
LogP	3.5	3.1	Modulated lipophilicity can improve the solubility/permeability balance.[8][9]
pKa (nearby amine)	9.2	7.8	The inductive effect of fluorine lowers basicity, altering ionization at pH 7.4.[12]
Binding Affinity (Ki)	50 nM	25 nM	The rigid conformation may provide a better fit for the target's binding pocket.

Synthetic Strategies and Key Protocols

The successful incorporation of fluorocyclobutane motifs hinges on robust and scalable synthetic chemistry. For medicinal chemists, the "building block" approach is often the most efficient strategy, utilizing pre-functionalized fluorocyclobutanes that can be readily integrated into a synthetic sequence.

Caption: Synthetic decision workflow.

Protocol 1: Synthesis of a Key Building Block: (±)-cis/trans-3-Fluorocyclobutanecarboxylic Acid

This protocol outlines a common route to a versatile monofluorinated building block starting from a commercially available ketone. The separation of cis and trans isomers is often possible via chromatography or crystallization.

Rationale: This multi-step synthesis transforms a simple keto-acid into a fluorinated building block. The reduction to an alcohol is a standard procedure, creating a leaving group precursor. Nucleophilic fluorination with DAST is a common method for deoxyfluorination, though it must be handled with care due to its reactivity. The choice of fluorinating agent and reaction conditions is critical to minimize elimination byproducts.

Step-by-Step Methodology:

• Reduction of Ketone:

  • To a solution of 3-oxocyclobutanecarboxylic acid (1.0 eq) in methanol at 0 °C, add sodium borohydride (NaBH₄, 1.1 eq) portion-wise.

  • Stir the reaction at room temperature for 2 hours until TLC analysis indicates complete consumption of the starting material.

  • Carefully quench the reaction by the slow addition of 1M HCl until the solution is acidic (pH ~2).

  • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 3-hydroxycyclobutanecarboxylic acid as a mixture of cis/trans isomers.

• Nucleophilic Fluorination:

  • Caution: Diethylaminosulfur trifluoride (DAST) is toxic and reacts violently with water. Handle only in a chemical fume hood with appropriate personal protective equipment.

  • Dissolve the 3-hydroxycyclobutanecarboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) in a fluorinated polymer reaction vessel.

  • Cool the solution to -78 °C under a nitrogen atmosphere.

  • Add DAST (1.2 eq) dropwise via syringe.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Carefully quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C.

  • Separate the layers and extract the aqueous phase with DCM (3x).

  • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to separate the cis- and trans-3-fluorocyclobutanecarboxylic acid isomers.[10]

Protocol 2: Organolanthanum-Mediated Synthesis of 1-Aryl-3,3-difluorocyclobutan-1-ol

Rationale: The synthesis of 1,1-disubstituted gem-difluorocyclobutanes is highly valuable for blocking metabolism. However, the starting material, 3,3-difluorocyclobutanone, is prone to HF elimination when treated with highly basic nucleophiles like Grignard or organolithium reagents.[7] Organolanthanum reagents (e.g., prepared from an organolithium and LaCl₃·2LiCl) are significantly less basic, enabling successful nucleophilic addition without promoting elimination.[7][14] This protocol is self-validating as it overcomes a well-documented failure mode of more common reagents.

Step-by-Step Methodology:

• Preparation of Organolanthanum Reagent:

  • In a flame-dried flask under argon, suspend anhydrous lanthanum(III) chloride-bis(lithium chloride) complex (LaCl₃·2LiCl, 1.0 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the suspension to -78 °C.

  • Add the corresponding aryllithium or alkylithium reagent (1.0 eq) dropwise and stir the mixture at -78 °C for 30 minutes to generate the organolanthanum species.

• Nucleophilic Addition:

  • To the freshly prepared organolanthanum reagent at -78 °C, add a solution of 3,3-difluorocyclobutanone (1.1 eq) in anhydrous THF dropwise.

  • Stir the reaction mixture at -78 °C for 1 hour.

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the desired 1-aryl-3,3-difluorocyclobutan-1-ol.[7][14] This alcohol can then be further functionalized.

Validation in Practice: Key Case Studies

The theoretical benefits of fluorocyclobutane incorporation are validated by their successful application in approved drugs and clinical candidates.

Drug / Candidate	Target / Application	Role of Fluorocyclobutane Motif & Outcome
Ivosidenib (Tibsovo®)	Isocitrate Dehydrogenase 1 (IDH1)	A gem-difluorocyclobutane replaced a metabolically labile cyclohexane ring. Outcome: This change was critical to block oxidative metabolism, dramatically improving the pharmacokinetic profile and enabling clinical development.[7]
Fluciclovine (Axumin™)	Amino Acid Transporters (PET Imaging)	The molecule is a synthetic amino acid analogue containing a 1-amino-3-[¹⁸F]fluorocyclobutane-1-carboxylic acid structure. Outcome: The fluorocyclobutane provides a stable scaffold for the ¹⁸F radiolabel, creating an effective diagnostic agent for prostate cancer imaging.[7][14]
BMS-814580	MCH Receptor 1 (MCHR1) Antagonist	A 1,1-disubstituted gem-difluorocyclobutane was introduced to block a metabolic weak spot. Outcome: The motif successfully improved metabolic stability while maintaining high potency for the target receptor.[7]

Conclusion and Future Outlook

The incorporation of fluorocyclobutane motifs is a validated and powerful strategy in modern drug design. These motifs act as versatile bioisosteres that can confer significant advantages, most notably by enhancing metabolic stability and allowing for the fine-tuning of crucial physicochemical properties like pKa and lipophilicity. The availability of robust synthetic methods and a growing portfolio of functionalized building blocks makes this scaffold increasingly accessible to medicinal chemists.[8][15] As synthetic methodologies continue to advance, particularly in the areas of catalytic and photochemical reactions, the application of fluorocyclobutanes is set to expand, further solidifying their role in the development of next-generation therapeutics.[16][17][18]

References

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• Scott, J. S., et al. (2025). Organolanthanum Enabled Synthesis and Divergent Catalytic Functionalization of gem-Difluorocyclobutanols. PubMed Central. Available at: [Link]

• Scott, J. S., et al. (2025). Synthesis of gem-Difluorocyclobutanes: Organolanthanum Enabled Synthesis and Divergent Catalytic Functionalization of gem-Difluorocyclobutanols. ACS Publications. Available at: [Link]

• Wang, X., et al. (n.d.). Photochemical selective difluoroalkylation reactions of bicyclobutanes: direct sustainable pathways to functionalized bioisosteres for drug discovery. RSC Publishing. Available at: [Link]

• Grygorenko, O. O., et al. (n.d.). 2‐ and 3‐Fluorocyclobutane Building Blocks for Organic and Medicinal Chemistry. ResearchGate. Available at: [Link]

• Malashchuk, A., et al. (n.d.). Fluorocyclobutane‐containing pharmaceuticals and drug candidates. ResearchGate. Available at: [Link]

• Hryshchuk, O. V., et al. (2021). Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. ChemRxiv. Available at: [Link]

• Grygorenko, O. O., et al. (2020). Fluoroalkyl‐Containing 1,2‐Disubstituted Cyclobutanes: Advanced Building Blocks for Medicinal Chemistry. ResearchGate. Available at: [Link]

• CN110088070A - Method for producing fluorination cyclobutane. Google Patents.

• Itoh, T., et al. (2025). Synthetic Methods for Four‐Membered Carbocycles Bearing Emerging Fluorinated Motifs. PubMed Central. Available at: [Link]

• Kondratov, I. S., et al. (2015). Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. ResearchGate. Available at: [Link]

• Nargund, S. L., et al. (2025). Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• Priya A, et al. (2025). Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• Zhang, X., et al. (2024). Diversified Synthesis of Chiral Fluorinated Cyclobutane Derivatives Enabled by Regio‐ and Enantioselective Hydroboration. ResearchGate. Available at: [Link]

• Begg, C., et al. (2021). Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery. PubMed. Available at: [Link]

• Cambridge MedChem Consulting. (2021). Bioisosteric Replacements. Cambridge MedChem Consulting. Available at: [Link]

• Unknown Author. (2012). Application of Bioisosteres in Drug Design. SlideShare. Available at: [Link]

• Xing, L., et al. (2019). Case studies of fluorine in drug discovery. OUCI. Available at: [Link]

• El-Faham, A., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Why Fluorine Matters: Leveraging 3,3-Difluorocyclobutane-1-carboxylic Acid in Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• CN103232340A - Synthesis method of 3-oxocyclobutanecarboxylic acid. Google Patents.

• Conti, P. S., et al. (2007). Synthesis of syn - and anti -1-Amino-3-[ 18 F]fluoromethyl-cyclobutane-1-carboxylic Acid (FMACBC), Potential PET Ligands for Tumor Detection. ResearchGate. Available at: [Link]

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use in the synthesis of 3-oxocyclobutane-1-carboxylic acid intermediates

An Application Guide to the Synthesis of 3-Oxocyclobutane-1-carboxylic Acid Intermediates

Introduction: The Rising Importance of a Strained Scaffold

The cyclobutane ring, once considered a synthetic curiosity due to its inherent ring strain of 26 kcal/mol, is now a privileged scaffold in modern medicinal chemistry.[1] Its rigid, three-dimensional structure provides a unique vector for orienting substituents in space, making it an attractive isostere for phenyl rings and other common motifs in drug design.[2] Among the vast array of cyclobutane derivatives, 3-oxocyclobutane-1-carboxylic acid stands out as a critical building block. It is a key intermediate in the synthesis of numerous therapeutics, including inhibitors for Janus kinase (JAK), thrombin, and checkpoint kinase 1 (CHK1), which are used in the treatment of autoimmune diseases, inflammatory conditions, and cancer.[3][4][5]

However, the construction of this strained four-membered ring presents significant synthetic challenges.[6] This guide provides an in-depth analysis of the primary synthetic strategies for accessing 3-oxocyclobutane-1-carboxylic acid and its precursors. We will explore the mechanistic underpinnings of each approach, offer detailed experimental protocols, and provide field-proven insights to aid researchers in navigating the complexities of its synthesis.

Strategic Analysis of Synthetic Routes

The synthesis of the 3-oxocyclobutane-1-carboxylic acid core can be broadly categorized into several key strategies. The choice of route often depends on factors such as starting material availability, scalability, and desired substitution patterns.

[2+2] Photocycloaddition: A Classic Approach to Ring Formation

The [2+2] photocycloaddition is arguably the most fundamental and widely used photochemical reaction for constructing cyclobutane rings.[7][8] The reaction typically involves the excitation of an alkene, often an enone, to its triplet state, which then undergoes a stepwise cycloaddition with another alkene via a 1,4-diradical intermediate.[1]

Causality and Mechanistic Insight: The reaction is governed by orbital symmetry rules, which dictate that a suprafacial [2+2] cycloaddition is photochemically allowed but thermally forbidden.[9] The use of enones is common as they are more easily photoexcited than isolated olefins.[9] The reaction's regioselectivity and stereoselectivity can be influenced by the nature of the substrates and the reaction conditions, making it a powerful tool for creating complex, multi-cyclic systems.[7]

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• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols for Nucleophilic Fluorination of Cyclobutane Precursors

Introduction: The Rising Prominence of Fluorinated Cyclobutanes in Drug Discovery

The introduction of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's physicochemical and biological properties.[1] Fluorination can enhance metabolic stability, improve binding affinity to target proteins, and alter pKa values, ultimately leading to more effective and safer drug candidates.[2] Among the various fluorinated motifs, the cyclobutane ring has emerged as a particularly valuable scaffold. Its inherent three-dimensionality and conformational rigidity provide a unique structural element that can serve as a bioisosteric replacement for other common groups, fill hydrophobic pockets in protein active sites, and improve pharmacokinetic profiles.[3]

This guide provides an in-depth exploration of nucleophilic fluorination strategies for the synthesis of these valuable fluorinated cyclobutanes. We will delve into the key methodologies, provide detailed, field-proven protocols, and offer insights into the rationale behind experimental choices to empower researchers in their drug discovery endeavors.

Strategic Approaches to Nucleophilic Fluorination of Cyclobutane Cores

The synthesis of fluorinated cyclobutanes from pre-existing cyclobutane precursors primarily relies on three robust nucleophilic fluorination strategies. The choice of method is dictated by the nature of the starting material, the desired stereochemistry, and the tolerance of other functional groups within the molecule.

Core Methodologies:

• Deoxofluorination of Cyclobutanols: This widely used method involves the direct replacement of a hydroxyl group with fluorine.

• Nucleophilic Substitution of Cyclobutyl Sulfonates: A classic SN2 approach where a good leaving group, such as a tosylate or mesylate, is displaced by a fluoride ion.

• Ring-Opening of Cyclobutyl Epoxides: This method allows for the introduction of a fluorine atom and a hydroxyl group in a single, often stereospecific, transformation.

Deoxofluorination of Cyclobutanols: A Direct Approach to Fluorocyclobutanes

The direct conversion of a hydroxyl group to a fluorine atom is an efficient and frequently employed strategy. Reagents like diethylaminosulfur trifluoride (DAST) and its more thermally stable analogue, Deoxo-Fluor, are workhorses in this area.[4] More recently, reagents like PyFluor have emerged as safer and more selective alternatives, minimizing the formation of elimination byproducts that can be problematic with strained ring systems.[5][6]

Causality in Reagent Selection:

• DAST and Deoxo-Fluor: These reagents are effective for a broad range of alcohols. However, their high reactivity can sometimes lead to side reactions, particularly elimination, which is a concern with strained cyclobutane systems.[4] They are also sensitive to moisture and can be hazardous if not handled properly.

• PyFluor: This reagent offers a milder and more selective alternative. It is known to suppress elimination reactions, leading to cleaner reaction profiles and easier purification.[7][8] Its enhanced thermal and chemical stability also makes it a safer option for scale-up.[6]

Visualizing the Deoxofluorination Workflow

Caption: A generalized workflow for the deoxofluorination of cyclobutanols.

Protocol 1: Deoxofluorination of Cyclobutanol using DAST

This protocol provides a general procedure for the fluorination of a secondary cyclobutanol.

Materials:

• Cyclobutanol derivative (1.0 eq)

• Diethylaminosulfur trifluoride (DAST) (1.1 - 1.5 eq)[4]

• Anhydrous dichloromethane (DCM)

• Anhydrous sodium sulfate

• Saturated aqueous sodium bicarbonate solution

• Ice water

• Round-bottom flask with a magnetic stir bar and a nitrogen inlet

• Syringe and needle

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation: In a flame-dried, nitrogen-purged round-bottom flask, dissolve the cyclobutanol derivative in anhydrous DCM. Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add DAST dropwise to the stirred solution via syringe.[9] Caution: DAST is toxic and reacts violently with water. Handle in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction: Stir the reaction mixture at -78 °C for 1-2 hours, then allow it to warm slowly to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding it to a stirred mixture of saturated aqueous sodium bicarbonate solution and ice.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired fluorocyclobutane.

Protocol 2: Deoxofluorination of a Hydroxy-Substituted Cyclobutane Carboxylic Acid Intermediate using PyFluor

This protocol is adapted for substrates where minimizing elimination is crucial and offers a safer alternative to DAST.[6][10]

Materials:

• Hydroxy-substituted cyclobutane derivative (1.0 eq)

• Pyridine-2-sulfonyl Fluoride (PyFluor) (1.2 eq)[10]

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 eq)

• Anhydrous toluene

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask with a magnetic stir bar and a nitrogen inlet

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation: To a solution of the hydroxy-substituted cyclobutane derivative and DBU in anhydrous toluene at 0 °C, add a solution of PyFluor in anhydrous toluene.[10]

• Reaction: Stir the solution at room temperature for 24 hours.[10] Monitor the reaction progress by TLC.

• Quenching: Quench the reaction with the addition of water.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Washing: Wash the combined organic layers with saturated aqueous ammonium chloride solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel to afford the fluorinated product.[10]

Reagent	Typical Yield Range	Key Advantages	Key Disadvantages
DAST	50-80%	Broad substrate scope, well-established.[4]	Prone to elimination, thermally unstable, moisture-sensitive.[6]
Deoxo-Fluor	50-85%	More thermally stable than DAST.[4]	Can still lead to elimination byproducts.
PyFluor	60-90%	High selectivity, minimizes elimination, thermally stable, safer to handle.[5][6]	May require longer reaction times and basic conditions.[5]

Nucleophilic Substitution of Cyclobutyl Sulfonates: The SN2 Pathway

This classic method involves a two-step process: activation of the cyclobutanol to a sulfonate ester (e.g., tosylate or mesylate), followed by nucleophilic displacement with a fluoride source.[11] This approach is particularly useful for controlling stereochemistry, as the SN2 reaction proceeds with inversion of configuration at the reaction center.

The Rationale Behind Activation:

The hydroxyl group is a poor leaving group. Conversion to a sulfonate ester, such as a tosylate, transforms it into an excellent leaving group, facilitating nucleophilic attack by the fluoride ion.[12] The stability of the resulting tosylate anion is a key driving force for the reaction.[11]

Visualizing the SN2 Fluorination Mechanism

Caption: The SN2 mechanism for the fluorination of a cyclobutyl tosylate.

Protocol 3: Tosylation of Cyclobutanol and Subsequent Fluorination with TBAF

This two-step protocol outlines the conversion of a cyclobutanol to a fluorocyclobutane.

Step 1: Tosylation of Cyclobutanol [11]

Materials:

• Cyclobutanol derivative (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq)

• Pyridine (1.5 eq) or Triethylamine (1.5 eq)

• Anhydrous dichloromethane (DCM)

• Deionized water

• Round-bottom flask with a magnetic stir bar and a nitrogen inlet

• Ice bath

Procedure:

• Preparation: Dissolve the cyclobutanol derivative in anhydrous DCM in a round-bottom flask and cool to 0 °C in an ice bath.

• Base Addition: Slowly add pyridine or triethylamine to the stirred solution.

• Tosyl Chloride Addition: Add p-toluenesulfonyl chloride portion-wise to the reaction mixture at 0 °C.

• Reaction: Stir the reaction at 0 °C for 4 hours, monitoring by TLC.

• Workup: Upon completion, quench the reaction with deionized water. Extract the aqueous layer with DCM, dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to obtain the crude cyclobutyl tosylate, which can be purified by recrystallization or column chromatography.[11]

Step 2: Fluorination of Cyclobutyl Tosylate with TBAF [2]

Materials:

• Cyclobutyl tosylate (1.0 eq)

• Tetrabutylammonium fluoride (TBAF) (1.5 - 2.0 eq)

• Anhydrous tetrahydrofuran (THF) or acetonitrile

• Deionized water

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Preparation: Dissolve the cyclobutyl tosylate in anhydrous THF or acetonitrile in a round-bottom flask under a nitrogen atmosphere.

• TBAF Addition: Add TBAF to the solution.

• Reaction: Heat the reaction mixture to reflux and stir for 4-12 hours, monitoring by TLC.

• Workup: After cooling to room temperature, pour the mixture into deionized water and extract with diethyl ether (3x).

• Washing and Drying: Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting fluorocyclobutane by column chromatography.

Fluoride Source	Typical Solvent	Key Considerations
TBAF	THF, Acetonitrile	Good solubility in organic solvents, but can be hygroscopic. Anhydrous conditions are important.[13][14]
KF/Crown Ether	Acetonitrile, DMF	Cost-effective, but requires a phase-transfer catalyst (e.g., 18-crown-6) to enhance fluoride solubility and nucleophilicity.
CsF	t-Amyl alcohol, DMF	More soluble and reactive than KF, often used for more challenging substrates.[15]

Ring-Opening of Cyclobutyl Epoxides: A Stereospecific Route

The ring-opening of epoxides with a fluoride source is a powerful method for synthesizing β-fluoroalcohols. This reaction typically proceeds via an SN2 mechanism, leading to anti-stereochemistry of the resulting fluoro and hydroxyl groups.[16]

Mechanism and Regioselectivity:

Under basic or neutral conditions, the fluoride ion attacks the less sterically hindered carbon of the epoxide ring.[17] In contrast, under acidic conditions, the reaction can proceed through a more SN1-like mechanism, with the fluoride attacking the more substituted carbon that can better stabilize a partial positive charge.

Visualizing the Epoxide Ring-Opening Workflow

Caption: A generalized workflow for the ring-opening of cyclobutyl epoxides with fluoride.

Protocol 4: Ring-Opening of a Cyclobutyl Epoxide with TBAF

This protocol describes a general procedure for the nucleophilic ring-opening of a cyclobutyl epoxide.

Materials:

• Cyclobutyl epoxide derivative (1.0 eq)

• Tetrabutylammonium fluoride (TBAF) (1.5 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask with a magnetic stir bar and a nitrogen inlet

Procedure:

• Preparation: In a round-bottom flask under a nitrogen atmosphere, dissolve the cyclobutyl epoxide in anhydrous THF.

• TBAF Addition: Add TBAF to the solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C) for 6-24 hours, monitoring by TLC.

• Workup: Quench the reaction with saturated aqueous ammonium chloride solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude β-fluorocyclobutanol by column chromatography on silica gel.

Conclusion and Future Outlook

The nucleophilic fluorination of cyclobutane precursors is a vital tool in the synthesis of novel molecular entities for drug discovery. The choice of the appropriate fluorination strategy and reagent is critical for achieving the desired outcome in terms of yield, stereoselectivity, and functional group compatibility. As our understanding of fluorine chemistry deepens, we can anticipate the development of even more efficient, selective, and safer fluorination methods, further expanding the accessible chemical space of fluorinated cyclobutanes for the next generation of therapeutics.

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• OUCI. (n.d.). TBAF Fluorination for Preparing Alkyl Fluorides. [Link]

• ResearchGate. (n.d.). Synthesis of syn - and anti -1-Amino-3-[ 18 F]fluoromethyl-cyclobutane-1-carboxylic Acid (FMACBC), Potential PET Ligands for Tumor Detection. [Link]

• American Chemical Society. (2025). Enantioselective Total Synthesis of (+)-Fusicoccadiene via Photocatalytic Polyene Isomerization. [Link]

• National Institutes of Health. (n.d.). Concerted Nucleophilic Aromatic Substitutions. [Link]

• PubMed. (2022). Nucleophilic Fluorination Catalyzed by a Cyclometallated Rhodium Complex. [Link]

• Beilstein Journals. (2024). Facile preparation of fluorine-containing 2,3-epoxypropanoates and their epoxy ring-opening reactions with various nucleophiles. [Link]

• National Institutes of Health. (n.d.). Facile preparation of fluorine-containing 2,3-epoxypropanoates and their epoxy ring-opening reactions with various nucleophiles. [Link]

• The Doyle Group. (2010). Enantioselective Ring Opening of Epoxides by Fluoride Anion Promoted by a Cooperative Dual-Catalyst System. [Link]

• Princeton University. (2020). Method for Nucleophilic Fluorination Advanced by Doyle Group. [Link]

• Semantic Scholar. (n.d.). Epoxide Opening with Tetrabutylammonium Fluoride (TBAF). [Link]

• ResearchGate. (n.d.). Nucleophilic Fluorination by Selective Ring-Opening of α-Halooxiranes. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Nuclophilic Fluorination by F-. [Link]

• University of Calgary. (n.d.). 7.6 Extra Topics on Nucleophilic Substitution Reactions – Organic Chemistry I. [Link]

• Nanyang Technological University. (n.d.). ACTIVATION OF ALCOHOLS TO NUCLEOPHILIC SUBSTITUTION. [Link]

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Gram-Scale Synthesis of 3-Fluorinated Cyclobutane Building Blocks: An Application Note for Drug Discovery Professionals

Introduction: The Rising Prominence of 3-Fluorinated Cyclobutanes in Medicinal Chemistry

The strategic incorporation of fluorine into small molecule drug candidates has become a cornerstone of modern medicinal chemistry. Fluorine's unique stereoelectronic properties can profoundly influence a molecule's conformational preferences, metabolic stability, lipophilicity, and binding affinity to biological targets.[1] Among the various fluorinated scaffolds, 3-fluorinated cyclobutanes have emerged as particularly valuable building blocks. The cyclobutane ring, a strained four-membered carbocycle, offers a degree of conformational rigidity that can be advantageous in drug design by locking in bioactive conformations.[2][3] The introduction of a fluorine atom at the 3-position further modulates the molecule's properties, making these scaffolds attractive for the development of novel therapeutics.[4]

This application note provides detailed, gram-scale protocols for the synthesis of key 3-fluorinated cyclobutane building blocks, including 3-fluorocyclobutanecarboxylic acid, 3-fluorocyclobutanol, and 3-fluorocyclobutylamine. The methodologies described herein are designed to be robust and scalable, enabling the production of significant quantities of these valuable intermediates for drug discovery programs. We will also delve into the critical safety considerations for handling fluorinating agents and discuss the physicochemical impact of 3-fluorination on the cyclobutane core.

Synthetic Strategies: Accessing the 3-Fluorocyclobutane Core

The most common and scalable approaches to 3-fluorinated cyclobutanes rely on the introduction of fluorine onto a pre-existing cyclobutane ring. Deoxofluorination of a cyclobutanone precursor is a widely employed and effective strategy. Reagents such as diethylaminosulfur trifluoride (DAST) and its more thermally stable analogue, bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®), are frequently used for this transformation.[5][6][7] The choice of fluorinating agent is critical and depends on factors such as substrate reactivity, desired scale, and safety considerations.

The general synthetic workflow for accessing key 3-fluorinated cyclobutane building blocks is outlined below:

Caption: General synthetic workflow for 3-fluorinated cyclobutane building blocks.

Experimental Protocols: Gram-Scale Synthesis

The following protocols are intended for use by trained chemists in a well-equipped laboratory. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. All reactions involving fluorinating agents must be conducted in a certified chemical fume hood.

Protocol 1: Synthesis of 3,3-Difluorocyclobutane-1-carboxylic Acid (as an illustrative example of a related fluorinated cyclobutane)

While the primary focus is on 3-monofluorinated cyclobutanes, the synthesis of gem-difluorinated analogues is also of significant interest. The following protocol for 3,3-difluorocyclobutane-1-carboxylic acid is adapted from a multigram-scale synthesis and demonstrates a common deoxofluorination strategy.[8][9]

Reaction Scheme:

• Step 1: Deoxofluorination of Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate.

• Step 2: Reduction of the diester to a dialcohol.

• Step 3: Conversion to a dibromide.

• Step 4 & 5: Malonic ester synthesis and subsequent saponification/decarboxylation.

Materials and Equipment:

• Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate

• Morpholinosulfur trifluoride (Morph-DAST)

• Lithium aluminum hydride (LiAlH₄)

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (PPh₃)

• Diethyl malonate

• Sodium hydride (NaH)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Anhydrous solvents (DCM, THF, EtOH)

• Standard glassware for organic synthesis (round-bottom flasks, condensers, dropping funnels)

• Magnetic stirrers, heating mantles, and an ice bath

• Rotary evaporator

Detailed Procedure:

• Deoxofluorination: In a fume hood, a solution of diisopropyl 3-oxocyclobutane-1,1-dicarboxylate in anhydrous DCM is cooled in an ice bath. Morph-DAST is added dropwise, and the reaction is allowed to warm to room temperature and stirred overnight.

• Work-up and Purification: The reaction is carefully quenched with a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

• Reduction: The purified difluorodiester is dissolved in anhydrous THF and added dropwise to a suspension of LiAlH₄ in THF at 0 °C. The mixture is then refluxed for several hours.

• Work-up: The reaction is cooled to 0 °C and quenched sequentially with water, 15% aqueous NaOH, and water. The resulting solid is filtered off, and the filtrate is concentrated to yield the dialcohol.

• Further functional group transformations can be carried out to yield the target carboxylic acid, as detailed in the cited literature.[8]

Step	Reactant	Reagent	Scale	Yield	Reference
1	Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate	Morph-DAST	Multigram	65%	[8]
2	Diisopropyl 3,3-difluorocyclobutane-1,1-dicarboxylate	LiAlH₄	Multigram	94%	[8]

Safety Considerations for Deoxofluorination Reactions

CAUTION: Deoxofluorinating agents like DAST and Deoxo-Fluor® are hazardous and must be handled with extreme care in a well-ventilated fume hood.

• Reactivity with Water: These reagents react violently with water, releasing highly toxic and corrosive hydrogen fluoride (HF) gas.[5] Ensure all glassware is oven-dried and reactions are performed under an inert atmosphere (e.g., nitrogen or argon).

• Thermal Instability: DAST and Deoxo-Fluor® can decompose exothermically at elevated temperatures.[5][7] It is crucial to maintain careful temperature control throughout the reaction and to avoid overheating. The onset of decomposition for DAST and Deoxo-Fluor® can be as low as 60 °C.[5]

• Handling and Storage: Wear appropriate PPE, including neoprene or nitrile gloves, a face shield, and a lab coat. Store these reagents in a cool, dry place away from incompatible materials.

• Quenching: Always quench reactions slowly and carefully with a suitable reagent, such as a saturated aqueous solution of sodium bicarbonate, in an ice bath.

Physicochemical Properties and Their Implications in Drug Design

The introduction of a fluorine atom at the 3-position of a cyclobutane ring has a predictable and often beneficial impact on the molecule's physicochemical properties.

Property	Effect of 3-Fluorination	Implication in Drug Discovery	Reference
Acidity/Basicity (pKa)	Increases acidity of nearby functional groups (e.g., carboxylic acids) and decreases the basicity of amines.	Can modulate the ionization state of a drug at physiological pH, affecting solubility, cell permeability, and target binding.	[2][4]
Lipophilicity (LogP/LogD)	Generally increases lipophilicity, although the effect can be conformation-dependent.	Can enhance membrane permeability and oral absorption, but excessive lipophilicity can lead to poor solubility and off-target effects.	[10]
Metabolic Stability	The strong C-F bond can block sites of metabolism (e.g., P450 oxidation).	Can increase the half-life of a drug, leading to improved pharmacokinetic profiles.	[1][11]
Conformation	The gauche effect between the C-F bond and adjacent C-C bonds can influence the puckering of the cyclobutane ring.	Can pre-organize the molecule into a bioactive conformation, enhancing binding affinity for the target protein.	[3]

Conclusion

3-Fluorinated cyclobutane building blocks are valuable assets in the toolbox of medicinal chemists. The synthetic protocols and safety information provided in this application note are intended to empower researchers to confidently produce these key intermediates on a gram scale. By understanding the synthetic methodologies and the impact of 3-fluorination on physicochemical properties, drug discovery professionals can effectively leverage these building blocks to design and develop the next generation of innovative therapeutics.

References

• CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Fluoroalkyl‐substituted cyclobutanes used in organic synthesis and drug discovery. (n.d.). Wiley Online Library. Retrieved from [Link]

• Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. (2010). National Center for Biotechnology Information. Retrieved from [Link]

• Safety of Deoxo Fluorination Reagents. (n.d.). ResearchGate. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. (n.d.). ChemRxiv. Retrieved from [Link]

• Research on Efficient Combination Strategies of Fluorine and Oxygen-Containing Cyclobutane in Molecular Building Block Design. (2025). Oreate AI Blog. Retrieved from [Link]

• FDA‐approved drugs containing fluorinated cycloalkane motifs. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of 3‐fluorocyclobutane‐1‐carboxylic acid (1) from cyclobutanone 2. (n.d.). ResearchGate. Retrieved from [Link]

• Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. (n.d.). Europe PMC. Retrieved from [Link]

• 3‐Fluoroalkyl (CF3, CHF2, CH2F) Cyclobutane‐Derived Building Blocks for Medicinal Chemistry: Synthesis and Physicochemical Properties. (n.d.). ResearchGate. Retrieved from [Link]

• Multigram Synthesis of C4/C5 3,3-Difluorocyclobutyl-Substituted Building Blocks. (n.d.). ResearchGate. Retrieved from [Link]

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• 5. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Purification of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

Welcome to the technical support center for the purification of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions to common challenges encountered during the purification of this valuable fluorinated building block. The unique structural features of this molecule, including the strained cyclobutane ring, the fluorine substituent, and the bulky isopropyl ester groups, can present specific purification hurdles. This document aims to equip you with the knowledge to overcome these challenges, ensuring the high purity required for your downstream applications.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, providing potential causes and actionable solutions.

Issue 1: Incomplete Separation of the Product from Starting Materials or Non-polar Impurities via Column Chromatography.

• Question: I'm running a silica gel column, but my product is co-eluting with what I suspect are unreacted starting materials or other non-polar impurities. How can I improve the separation?

• Answer: This is a common issue, often stemming from an insufficiently optimized mobile phase. Here’s a systematic approach to improving your separation:

  • Optimize the Mobile Phase: The polarity of your eluent is critical. For a moderately lipophilic compound like Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate (calculated LogP of 2.45), a good starting point is a mixture of a non-polar solvent like hexanes or heptane with a more polar solvent such as ethyl acetate or dichloromethane.[1]

    • Actionable Tip: Use thin-layer chromatography (TLC) to screen a range of solvent systems. Aim for an Rf value of 0.2-0.3 for your desired product to ensure good separation on the column. If you are dealing with very non-polar impurities, a less polar mobile phase (e.g., a higher ratio of hexanes to ethyl acetate) will be necessary. For fluorinated compounds that are not UV-active, you can visualize the TLC spots using stains like p-anisaldehyde or potassium permanganate.[2]

  • Consider a Different Stationary Phase: If optimizing the mobile phase on silica gel doesn't yield the desired separation, consider alternative stationary phases.

    • Reversed-Phase Chromatography: For separating compounds with subtle differences in polarity, reversed-phase chromatography (e.g., using a C18-silica column) can be highly effective.[2] In this case, you would use a polar mobile phase, such as a gradient of water and acetonitrile or methanol.

    • Fluorinated Stationary Phases: These can offer unique selectivity for fluorinated molecules due to favorable dipole-dipole interactions and can sometimes provide superior separation compared to traditional stationary phases.[2]

  • Improve Column Packing and Loading: A poorly packed column or improper sample loading can lead to band broadening and poor separation.

    • Best Practice: Ensure your column is packed uniformly to prevent channeling. Dissolve your crude product in a minimal amount of a non-polar solvent and load it onto the column in a concentrated band. A general rule of thumb is to use a ratio of 1:30 to 1:100 of crude product to silica gel by weight.[2]

Issue 2: Product Decomposition on the Column.

• Question: I'm observing streaking on my TLC and a lower than expected yield after column chromatography. I suspect my product is degrading on the silica gel. What can I do?

• Answer: The acidity of standard silica gel can sometimes lead to the degradation of sensitive compounds, including those with strained rings like cyclobutanes.[2]

  • Deactivate the Silica Gel: You can neutralize the acidic sites on the silica gel by adding a small amount of a non-nucleophilic base, such as triethylamine (typically 0.1-1%), to your eluent.

  • Switch to a Neutral Stationary Phase: Alumina is a more neutral stationary phase and can be a good alternative to silica gel for acid-sensitive compounds.

  • Minimize Contact Time: Run your column as quickly as possible without sacrificing separation efficiency to reduce the time your compound is in contact with the stationary phase.

Issue 3: Difficulty in Removing Diastereomeric Impurities.

• Question: My NMR analysis suggests the presence of a diastereomer (e.g., a cis/trans isomer). How can I separate these closely related compounds?

• Answer: Separating diastereomers can be challenging due to their similar physical properties.

  • High-Performance Liquid Chromatography (HPLC): Preparative HPLC is often the most effective method for separating diastereomers.

    • Column Choice: A reversed-phase C18 column is a good starting point.

    • Method Development: Careful optimization of the mobile phase gradient is crucial. Small changes in the solvent composition can have a significant impact on resolution.

  • Flash Chromatography with High-Resolution Media: Modern flash chromatography systems with high-performance cartridges can also provide sufficient resolution to separate some diastereomers.

  • Recrystallization: In some cases, fractional crystallization can be used to enrich one diastereomer. This is often a matter of trial and error with different solvent systems.

Issue 4: The Product "Oils Out" During Recrystallization.

• Question: I've dissolved my crude product in a hot solvent, but upon cooling, it forms an oil instead of crystals. How can I induce crystallization?

• Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the solution becomes supersaturated too quickly. Here are several strategies to promote proper crystallization:[2]

  • Slow Cooling: Allow the solution to cool slowly to room temperature, and then gradually cool it further in an ice bath. Rapid cooling often leads to the formation of an oil or very small crystals.[3][4]

  • Scratching the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The small scratches provide nucleation sites for crystal growth.[3]

  • Seed Crystals: If you have a small amount of pure product, add a tiny crystal to the cooled solution to act as a template for crystallization.[2]

  • Reduce Solvent Volume: You may have used too much solvent. Gently heat the solution to evaporate some of the solvent to increase the concentration of your product.

  • Use a Solvent/Anti-Solvent System: Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes slightly cloudy. Gently heat the mixture until it becomes clear again, and then allow it to cool slowly.[3][5]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate?

A1: The impurities will largely depend on the synthetic route used. Common sources of impurities include:

• Unreacted Starting Materials: Such as diisopropyl cyclobutane-1,1-dicarboxylate or its precursors.

• Byproducts of Fluorination: Depending on the fluorinating agent used (e.g., Selectfluor), various side products can be formed.[1]

• Solvent Residues: Residual solvents from the reaction or workup.

• Diastereomers: The formation of both cis and trans isomers with respect to the fluorine atom and the ester groups is possible.

Q2: What are the recommended starting conditions for column chromatography?

A2: A good starting point for purifying Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate on silica gel is a mobile phase of 95:5 to 90:10 hexanes:ethyl acetate . You can then adjust the polarity based on the results of your initial TLC analysis.

Q3: Which solvents are suitable for the recrystallization of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate?

A3: The choice of solvent is crucial for successful recrystallization.[4][6] Given the ester functionality and moderate polarity of the target molecule, here are some solvent systems to explore:[5]

Solvent/Solvent System	Rationale
Isopropanol/Water	The compound should be soluble in isopropanol, and water can be used as an anti-solvent.
Ethanol/Water	Similar to isopropanol/water, this is a common and effective solvent pair.[7]
Heptane/Ethyl Acetate	The compound should have good solubility in hot ethyl acetate, and heptane can be added to induce crystallization upon cooling.[7]
Toluene/Heptane	Toluene can dissolve the compound when hot, while heptane acts as the anti-solvent.

Q4: How can I assess the purity of my final product?

A4: A combination of analytical techniques should be used to confirm the purity and identity of your Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the molecule. ¹⁹F NMR is particularly useful for fluorinated compounds to confirm the presence of the fluorine atom and can help in identifying fluorine-containing impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for assessing purity and identifying any volatile impurities.[8] The mass spectrum will also confirm the molecular weight of your product.

• High-Performance Liquid Chromatography (HPLC): HPLC can provide a quantitative measure of purity and is particularly useful for detecting non-volatile impurities and diastereomers.

Q5: What are the recommended storage conditions for the purified product?

A5: Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is reported to be stable under standard ambient conditions.[1] For long-term storage, it is recommended to keep it in a tightly sealed container in a cool, dry place. Storage at low temperatures (-4°C to -20°C) is also suggested to maintain its structural integrity.[1]

Experimental Workflows

Below are diagrams illustrating the logical steps for developing a purification strategy for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Caption: A troubleshooting guide for overcoming "oiling out" during recrystallization.

References

• Recrystallization - Single Solvent. (n.d.). Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]

• recrystallization-2.doc.pdf. (n.d.). Retrieved from [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses, 102, 276–302.

• RECRYSTALLIZATION - ResearchGate. (n.d.). Retrieved from [Link]

• Go-to recrystallization solvent mixtures : r/Chempros - Reddit. (2023, February 19). Retrieved from [Link]

• How to set-up a flash chromatography silica column and actually succeed at separation. (n.d.). Retrieved from [Link]

• Wilde, M., Sommer, M., & Auwärter, V. (2017). Identification and characterization of the new designer benzodiazepines bromazolam, flualprazolam and fluclotizolam. Forensic Toxicology.

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• 4. web.mnstate.edu [web.mnstate.edu]
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• 8. uniklinik-freiburg.de [uniklinik-freiburg.de]

Technical Support Center: Troubleshooting Byproduct Formation in the Synthesis of 3-Fluorocyclobutane Derivatives

Welcome to the Technical Support Center for the synthesis of 3-fluorocyclobutane derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these valuable fluorinated scaffolds. Here, we address common challenges and provide in-depth troubleshooting strategies in a practical question-and-answer format. Our focus is on the identification and mitigation of byproducts, ensuring the integrity and success of your synthetic endeavors.

Section 1: Elimination Byproducts – The Alkene Impurity Problem

One of the most frequent challenges in the synthesis of 3-fluorocyclobutanes, particularly via nucleophilic fluorination of cyclobutanol precursors, is the formation of elimination byproducts, primarily cyclobutene derivatives.

FAQ 1: My reaction mixture shows unexpected olefinic signals in the ¹H NMR. How can I confirm the presence of a cyclobutene byproduct?

Answer: The presence of vinylic protons in the ¹H NMR spectrum is a strong indicator of an elimination side reaction. Look for signals in the downfield region, typically between 5.9 and 6.1 ppm.[1][2]

Troubleshooting Guide: Identifying Cyclobutene Byproducts

Analytical Technique	Expected Observation for 3-Fluorocyclobutane	Characteristic Signature of Cyclobutene Byproduct
¹H NMR	Complex multiplets for cyclobutyl protons, typically between 1.5-3.0 ppm. The proton geminal to the fluorine will show a large splitting due to J-coupling with ¹⁹F.	Distinct signals in the olefinic region (δ 5.9-6.1 ppm).[1][2] Aliphatic protons will also be present, but the key is the appearance of these downfield peaks.
¹⁹F NMR	A single resonance (or multiple if diastereomers are present) for the fluorine atom on the cyclobutane ring.	Absence of a fluorine signal, unless the elimination product retains a fluorine atom elsewhere in the molecule.
¹³C NMR	Aliphatic carbons, with the carbon bearing the fluorine showing a large ¹JCF coupling constant.	Olefinic carbon signals in the range of 130-140 ppm.[2]
GC-MS	A molecular ion peak corresponding to the 3-fluorocyclobutane derivative. Fragmentation may involve the loss of HF or other substituents.	A molecular ion peak corresponding to the cyclobutene derivative (loss of the elements of HX, where X is the leaving group, from the starting material). The fragmentation pattern will be different, often showing a prominent peak for the loss of ethylene (m/z 28).[3]

Causality and Mitigation:

Elimination is often favored under basic conditions or at elevated temperatures, competing with the desired nucleophilic substitution.[4] The choice of fluorinating agent and reaction conditions is therefore critical.

Experimental Protocol: Minimizing Elimination

• Choice of Fluorinating Agent: If using a basic fluoride source like KF or CsF, consider using a less basic alternative such as triethylamine trihydrofluoride (Et₃N·3HF) or a phase-transfer catalyst to enhance nucleophilicity without excessive basicity.[4]

• Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Monitor the reaction progress by TLC or GC-MS to avoid prolonged heating.

• Leaving Group: A good leaving group that is less prone to elimination, such as a tosylate or mesylate, can be beneficial.

Section 2: Skeletal Rearrangements – The Isomeric Impurity Challenge

Carbocationic intermediates, often generated during fluorination reactions with reagents like diethylaminosulfur trifluoride (DAST), are susceptible to skeletal rearrangements, such as the Wagner-Meerwein rearrangement.[3][5][6][7][8] This can lead to the formation of undesired constitutional isomers, such as fluorinated cyclopentane or other rearranged cyclobutane derivatives.

FAQ 2: My product appears to be a mixture of isomers with the same mass, but the NMR is inconsistent with the desired 3-fluorocyclobutane structure. Could this be a rearrangement?

Answer: Yes, this is a classic sign of a carbocation-mediated rearrangement. The formation of a more stable carbocation can lead to 1,2-hydride or 1,2-alkyl shifts, resulting in a rearranged carbon skeleton.[3][5]

Troubleshooting Workflow for Rearrangement Byproducts

Caption: Troubleshooting workflow for identifying and addressing rearrangement byproducts.

Identifying Rearrangement Products:

Analytical Technique	Expected Observation for 3-Fluorocyclobutane	Characteristic Signature of Rearranged Byproduct
¹H & ¹³C NMR	Signals consistent with a four-membered ring structure. 2D NMR (COSY, HSQC) will confirm the connectivity.	Altered chemical shifts and coupling patterns indicative of a different ring size (e.g., cyclopentane) or substitution pattern. 2D NMR will reveal a different connectivity map.
¹⁹F NMR	A single resonance (or set of resonances for diastereomers).	The chemical shift of the fluorine may be significantly different depending on its new electronic environment in the rearranged structure.
GC-MS	Molecular ion peak corresponding to the fluorocyclobutane.	Same molecular ion peak as the desired product, but the fragmentation pattern will likely differ due to the change in the carbon skeleton.

Mitigation Strategies:

The key to preventing rearrangements is to minimize the lifetime of any carbocationic intermediates.

• Fluorinating Agent Selection: Reagents that proceed through a more concerted Sₙ2-like mechanism, or that generate a less "free" carbocation, are preferable. Consider alternatives to DAST, such as PyFluor or other modern deoxyfluorination reagents, which may offer higher selectivity.

• Solvent Effects: The choice of solvent can influence carbocation stability. Less polar solvents may disfavor the formation and rearrangement of carbocations.

• Temperature: As with elimination, lower reaction temperatures can help to suppress rearrangement pathways.

Section 3: Stereoisomers and Regioisomers in [2+2] Cycloadditions

[2+2] cycloaddition reactions are a powerful tool for constructing the cyclobutane core. However, they can often lead to mixtures of stereoisomers (cis/trans) and, in the case of unsymmetrical alkenes, regioisomers (head-to-head vs. head-to-tail).

FAQ 3: My [2+2] cycloaddition has produced a mixture of products. How can I determine the stereochemistry and regiochemistry of my 3-fluorocyclobutane derivatives?

Answer: A combination of NMR techniques is the most powerful approach to differentiate between stereoisomers and regioisomers.

Distinguishing Stereoisomers (Cis vs. Trans):

The primary method for distinguishing between cis and trans isomers is through the analysis of vicinal proton-proton coupling constants (³JHH) in the ¹H NMR spectrum.

Isomer	Typical ³JHH Values	Rationale
Cis	5 - 14 Hz	The dihedral angle between cis protons on a cyclobutane ring is smaller, leading to a smaller coupling constant.[9]
Trans	11 - 19 Hz	The dihedral angle between trans protons is larger, resulting in a larger coupling constant.[9]

Experimental Protocol: Differentiating Cis and Trans Isomers by ¹H NMR

• Acquire a high-resolution ¹H NMR spectrum of the product mixture.

• Identify the multiplets corresponding to the protons on the cyclobutane ring.

• Carefully analyze the splitting patterns and measure the coupling constants.

• Compare the observed ³JHH values to the expected ranges for cis and trans isomers.

Identifying Regioisomers:

Distinguishing between regioisomers relies on a more detailed analysis of the overall NMR data, often in conjunction with 2D NMR experiments.

Caption: Workflow for the structural elucidation of regioisomers using NMR.

Troubleshooting Guide: Regioisomer Identification

Analytical Technique	Head-to-Head Isomer	Head-to-Tail Isomer
¹H & ¹³C NMR	The chemical shifts of the protons and carbons will reflect the symmetry (or lack thereof) of the molecule.	The chemical shifts will be different from the head-to-head isomer due to the different electronic environments of the substituents.
HMBC	Long-range correlations will confirm the connectivity between substituents and the cyclobutane ring protons/carbons, allowing for unambiguous assignment.	HMBC correlations will show a different pattern of connectivity compared to the head-to-head isomer.

Controlling Regio- and Stereoselectivity:

• Photochemical vs. Thermal Conditions: The choice between photochemical and thermal [2+2] cycloaddition can influence the stereochemical outcome.

• Catalysis: The use of transition metal catalysts or organocatalysts can provide excellent control over both regioselectivity and stereoselectivity.

• Substrate Control: The electronic and steric properties of the alkene starting materials play a crucial role in determining the regiochemical outcome.

By carefully analyzing the spectral data and understanding the underlying reaction mechanisms, researchers can effectively troubleshoot the formation of byproducts in the synthesis of 3-fluorocyclobutane derivatives and optimize their reaction conditions to achieve higher yields and purities of the desired products.

References

• Baxendale Group. (n.d.). The Use of Diethylaminosulfur Trifluoride (DAST) for Fluorination in a Continuous-Flow Microreactor. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of cyclobutane C4H8 fragmentation pattern of m/z m/e ions for analysis and identification. Retrieved from [Link]

• Doubleday, C., et al. (2013).
• BenchChem. (2025).

• Doc Brown's Chemistry. (2025). 1H NMR spectrum of cyclobutene, 13C NMR spectra of cyclobutene, chemical shifts spectra of cyclobutene. Retrieved from [Link]

• Organic Spectroscopy International. (2014, November 19). CIS TRANS ISOMERS AND NMR. Retrieved from [Link]

• ResearchGate. (2023, July 6). (PDF) Cobalt‐Catalyzed Wagner–Meerwein Rearrangements with Concomitant Nucleophilic Hydrofluorination. Retrieved from [Link]

• RSC Publishing. (n.d.). N.M.R. studies of 19F chemical shifts and coupling constants in cyclobutane derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). Wagner–Meerwein rearrangement. Retrieved from [Link]

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• 2. 1H NMR spectrum of cyclobutene, 13C NMR spectra of cyclobutene, chemical shifts spectra of cyclobutene doc brown's advanced level organic chemistry revision notes [docbrown.info]
• 3. mass spectrum of cyclobutane C4H8 fragmentation pattern of m/z m/e ions for analysis and identification of cyclobutane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. Mass spectra of sila-cyclobutane and -cyclobutene derivatives - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Wagner–Meerwein rearrangement - Wikipedia [en.wikipedia.org]
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• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Yield for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

Welcome to the technical support center for the synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this valuable fluorinated building block. The unique physicochemical properties conferred by the fluorocyclobutane motif make it a desirable scaffold in modern drug discovery.[1][2] This document provides in-depth troubleshooting advice, detailed protocols, and the scientific rationale behind key experimental choices to help you maximize your reaction yield and purity.

Overview of a Recommended Synthetic Approach

While several synthetic routes exist, a robust and frequently employed strategy involves the nucleophilic fluorination of a pre-formed cyclobutane ring. This approach offers good control over the introduction of the fluorine atom. The most common pathway begins with Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate, a commercially available starting material.

The sequence involves three key transformations:

• Reduction: Stereoselective reduction of the ketone to a hydroxyl group.

• Activation: Conversion of the hydroxyl group into a good leaving group (e.g., a mesylate or tosylate).

• Nucleophilic Fluorination: Displacement of the leaving group with a fluoride source.

This workflow is outlined below.

Experimental Workflow Diagram

Caption: A typical three-step workflow for synthesizing the target compound from a ketone precursor.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My overall yield is consistently low (<50%). Where should I start troubleshooting?

A low overall yield is a common problem that can originate from any step in the sequence. A systematic approach is crucial.

• Starting Material Integrity: First, verify the purity of your starting ketone. The presence of hydrated forms or other impurities can interfere with the reduction step. Also, ensure your solvents are anhydrous, especially for the activation and fluorination steps where water can consume reagents.

• Step-wise Yield Analysis: Do not proceed with the entire sequence without isolating and calculating the yield for each intermediate. This will pinpoint the problematic transformation. If the yield of the alcohol (Step 1) is low, focus on the reduction conditions. If the alcohol is formed efficiently but the mesylate (Step 2) is not, investigate the activation step.

• Fluorination Inefficiency: The nucleophilic fluorination step is often the most challenging. Low yields here can be due to competing elimination reactions, poor reactivity of the fluoride source, or insufficient temperature. See Q3 for a detailed breakdown of how to optimize this step.

Troubleshooting Decision Tree for Low Yield

Caption: A decision tree to systematically diagnose the cause of low reaction yield.

Q2: I'm observing a significant amount of an elimination byproduct (an alkene) after the fluorination step. How can I prevent this?

The formation of Diisopropyl 3-cyclobutene-1,1-dicarboxylate is a classic E2 elimination side reaction, competing with the desired SN2 substitution. Fluoride ions can act as a base, particularly at elevated temperatures.

• Choice of Fluoride Source: Tetrabutylammonium fluoride (TBAF) is a common source, but its basicity can promote elimination. Consider using milder, less basic fluoride sources like anhydrous potassium fluoride (KF) in combination with a phase-transfer catalyst (e.g., Kryptofix 2.2.2 or 18-crown-6) or cesium fluoride (CsF). These often provide better selectivity for substitution.[3]

• Solvent and Temperature: Conduct the reaction in a polar aprotic solvent like DMF, DMSO, or acetonitrile at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature and slowly increase if necessary. High temperatures significantly favor elimination over substitution.

• Leaving Group: While both mesylates and tosylates are effective, in some systems, one may give a better SN2/E2 ratio than the other. If elimination is severe with a mesylate, trying the corresponding tosylate is a worthwhile experiment.

Q3: The nucleophilic fluorination step (Step 3) is inefficient, with a lot of unreacted starting material. How can I drive the reaction to completion?

This indicates a problem with reactivity.

• Anhydrous Conditions are Critical: Fluoride ions are strongly solvated by water, which dramatically reduces their nucleophilicity. Ensure your fluoride source is rigorously dried (e.g., by azeotropic distillation with toluene for KF or using commercially available anhydrous TBAF). Your reaction solvent must also be anhydrous.

• Fluoride Source Solubility: The fluoride salt must have some solubility in the reaction medium. KF has low solubility in acetonitrile but can be improved with a phase-transfer catalyst. TBAF is generally soluble in most polar aprotic solvents.

• Temperature and Reaction Time: As mentioned, temperature is a delicate balance. If the reaction is sluggish at lower temperatures, a modest increase (e.g., to 50-80 °C) may be necessary. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time and avoid decomposition at prolonged heating.

• Reagent Stoichiometry: Use a molar excess of the fluoride source (typically 1.5 to 3.0 equivalents) to ensure the reaction goes to completion.

Data Summary and Recommended Parameters

The table below summarizes key parameters for the synthesis, their rationale, and the potential impact of deviation on the reaction yield.

Parameter	Step	Recommended Condition	Scientific Rationale & Key Considerations	Impact on Yield if Deviated
Reducing Agent	1. Reduction	Sodium borohydride (NaBH₄)	Mild, selective, and cost-effective for reducing ketones in the presence of esters.	Low: Using stronger reducing agents (e.g., LiAlH₄) could reduce the esters.
Solvent (Reduction)	1. Reduction	Methanol (MeOH) or Ethanol (EtOH)	Protic solvent is required for NaBH₄ reductions.	Low: Aprotic solvents are incompatible.
Activating Agent	2. Activation	Methanesulfonyl chloride (MsCl)	Forms a highly effective leaving group (mesylate). Reacts faster than TsCl.	Low: Incomplete reaction leads to unreacted alcohol, which will not undergo fluorination.
Base (Activation)	2. Activation	Triethylamine (Et₃N) or DIPEA	Acts as a scavenger for the HCl generated during the reaction.	Low: Without a base, the reaction will stall, and the acidic conditions can cause side reactions.
Fluoride Source	3. Fluorination	Anhydrous TBAF, spray-dried KF, or CsF	Provides the nucleophilic fluoride ion. Choice depends on balancing reactivity with basicity to avoid elimination.[3]	Low: Hydrated fluoride is non-nucleophilic. A source that is too basic will cause elimination.
Solvent (Fluorination)	3. Fluorination	Anhydrous Acetonitrile, DMF, or DMSO	Polar aprotic solvents are required to solvate the cation but not the fluoride anion, maximizing its nucleophilicity.	Low: Protic solvents (like water or alcohols) will deactivate the fluoride.
Temperature	3. Fluorination	25 °C to 80 °C	Must be high enough for the reaction to proceed but low enough to minimize the E2 elimination side reaction.	Low: Too low = incomplete reaction. Too high = primary product is the elimination byproduct.

Detailed Experimental Protocol: A Reference Guide

This protocol is a representative example and may require optimization for your specific laboratory conditions and scale.

Step 1: Synthesis of Diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate

• Dissolve Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate (1.0 eq) in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄, 1.1 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by slowly adding acetone, followed by water.

• Remove the methanol under reduced pressure and extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude alcohol, which is often pure enough for the next step.

Step 2: Synthesis of Diisopropyl 3-(methylsulfonyloxy)cyclobutane-1,1-dicarboxylate

• Dissolve the crude alcohol (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Add triethylamine (Et₃N, 1.5 eq) and cool the mixture to 0 °C.

• Add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise via syringe.

• Stir the reaction at 0 °C for 30 minutes, then at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, dilute with DCM and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude mesylate. Use this intermediate immediately in the next step as it can be unstable.

Step 3: Synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

• Dissolve the crude mesylate (1.0 eq) in anhydrous acetonitrile in a flame-dried flask under a nitrogen atmosphere.

• Add anhydrous tetrabutylammonium fluoride (TBAF, 1.5 eq, as a 1M solution in THF or as a solid).

• Heat the reaction mixture to 60 °C and stir for 12-24 hours. Monitor the formation of the product and the disappearance of the mesylate by TLC and/or GC-MS.

• Once the reaction is complete, cool to room temperature, and remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the layers and extract the aqueous phase with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the pure Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

References

• Smolecule. (n.d.). Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

• Mykhailiuk, P. K. (2018). An alternative approach to 3‐fluorocyclobutane‐1‐carboxylic acid (1) starting from diisopropyl 3‐fluorocyclobutane‐1,1‐dicarboxylate (6) [ResearchGate]. Retrieved from [Link]

• Mykhailiuk, P. K. (2018). Synthesis of 3‐fluorocyclobutane‐1‐carboxylic acid (1) from cyclobutanone 2 [ResearchGate]. Retrieved from [Link]

• Goodman, M. M., et al. (1999). Synthesis and Evaluation of [18F]1-Amino-3-fluorocyclobutane 1-carboxylic Acid to Image Brain Tumors. Journal of Nuclear Medicine, 40(5), 841-847.
• Bumgardner, C. L., et al. (1992). Synthesis of malonic acid esters. Journal of Fluorine Chemistry.

• Goodman, M. M., et al. (1999). Synthesis and evaluation of [18F]1-amino-3-fluorocyclobutane-1-carboxylic acid to image brain tumors. PubMed. Retrieved from [Link]

• Goodman, M. M., et al. (1999). Synthesis and evaluation of [18F]1-amino-3-fluorocyclobutane-1-carboxylic acid to image brain tumors. ProQuest.
• Camp, V. M., et al. (2002). Synthesis of syn- and anti-1-Amino-3-[18F]fluoromethyl-cyclobutane-1-carboxylic Acid (FMACBC), Potential PET Ligands for Tumor Detection. Journal of Medicinal Chemistry, 45(8), 1642-1653.

• Master Organic Chemistry. (2024). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and cyclization of dialkylmalonuric esters. Retrieved from [Link]

• Pitts, C. R., et al. (2014). Decarboxylative Fluorination Strategies for Accessing Medicinally-relevant Products. PMC.
• Dherde, N. P., et al. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry, 79(5), 2219-2234.

• ResearchGate. (n.d.). Molecular geometry of fluorocyclobutanes. Retrieved from [Link]

• Liu, P.-H., et al. (2021). Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines. NTU > IRep.
• Xiao, P., et al. (2021).
• BenchChem. (2025).
• BenchChem. (2025).
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Why Fluorine Matters: Leveraging 3,3-Difluorocyclobutane-1-carboxylic Acid in Synthesis.
• Chemistry LibreTexts. (2023).
• Organic Syntheses. (n.d.). Malonic acid, bromo-, ethyl ester.
• Wikipedia. (n.d.). Malonic ester synthesis.
• Organic Chemistry Portal. (n.d.).
• PubChem. (n.d.).
• ACS Publications. (2025). Organic Letters Ahead of Print.
• National Center for Biotechnology Information. (2004). anti-1-Amino-3-[18F]fluorocyclobutane-1-carboxylic acid.
• BenchChem. (2025). Application Notes and Protocols: C-alkylation of Malonates with 2-Bromomethyl-4,5-diphenyl-oxazole.
• Organic Syntheses. (n.d.).
• PubMed. (n.d.). Fluciclovine, Anti-1-Amino-3-[18F]-Fluorocyclobutane-1-Carboxylic Acid: A Novel Radiotracer for Meningioma.
• Organic Syntheses. (2000). PHOTOCHEMICAL SYNTHESIS OF BICYCLO[1.1.1]PENTANE-1,3-DICARBOXYLIC ACID.
• Stepan, A. F., et al. (2017). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). PMC - PubMed Central.
• Mills, K. P., et al. (1987). Purification Procedures for Synthetic Dyes: Part 3 - HPLC Separation of the Components of 1,4-Bis(2,6-diiisopropylanilino)anthraquinone. Dyes and Pigments, 8, 389.

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Technical Support Center: Stability and Storage of Fluorinated Dicarboxylates

Welcome to the Technical Support Center for fluorinated dicarboxylates. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability and storage of these valuable compounds. Here you will find answers to frequently asked questions and troubleshooting guides to address specific issues you may encounter during your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and stability of fluorinated dicarboxylates.

1. What are the primary factors that can affect the stability of fluorinated dicarboxylates?

The stability of fluorinated dicarboxylates is primarily influenced by temperature, light, moisture (humidity), and pH. The strong carbon-fluorine bond generally imparts high thermal and chemical stability.[1][2] However, degradation can still occur under certain conditions.

2. What are the general recommended storage conditions for solid fluorinated dicarboxylates?

For solid-state fluorinated dicarboxylates, it is recommended to store them in a cool, dry, and well-ventilated area, protected from light.[3][4][5] Containers should be tightly sealed to prevent moisture absorption, as dicarboxylic acids can be hygroscopic.[6][7][8] For sensitive compounds, storage at low temperatures (e.g., -20°C) may be necessary to prevent degradation over time.[5]

3. How should I store solutions of fluorinated dicarboxylates?

Solutions should be stored in tightly sealed containers, protected from light, and kept at a low temperature (refrigerated or frozen). The choice of solvent can impact stability, and it is crucial to use aprotic solvents if hydrolysis is a concern. The pH of aqueous solutions should be controlled, as it can significantly affect the stability of the compound.[9]

4. Are fluorinated dicarboxylates sensitive to light?

Yes, many fluorinated organic compounds can undergo photodegradation upon exposure to light, particularly UV radiation.[10][11][12] This can lead to the cleavage of C-F or C-C bonds and the formation of degradation products.[10][13] Therefore, it is essential to store these compounds in amber vials or in the dark.

5. What is the thermal stability of fluorinated dicarboxylates?

Fluorinated compounds generally exhibit high thermal stability due to the strength of the C-F bond.[1][2] However, at elevated temperatures, thermal degradation can occur, leading to decarboxylation and the formation of various fluorinated byproducts.[13][14][15] The exact temperature at which degradation begins depends on the specific molecular structure.

6. Are these compounds hygroscopic?

Dicarboxylic acids, as a class of compounds, can be hygroscopic, meaning they can absorb moisture from the atmosphere.[6][7][8] The extent of hygroscopicity can vary depending on the specific structure of the fluorinated dicarboxylate. It is good practice to handle and store these compounds in a dry environment and to minimize their exposure to ambient air.

II. Troubleshooting Guides

This section provides solutions to specific problems that you may encounter during your experiments with fluorinated dicarboxylates.

A. Issues with Compound Purity and Degradation

Q1: I've noticed a change in the appearance of my solid fluorinated dicarboxylate (e.g., clumping, discoloration). What could be the cause?

• Possible Cause 1: Moisture Absorption. Clumping or caking of the solid is a strong indicator of moisture absorption. Dicarboxylic acids can be hygroscopic, and the absorbed water can lead to changes in physical properties and potentially initiate hydrolysis if ester functionalities are present.[6][7][8][16]

• Solution: Store the compound in a desiccator over a suitable drying agent. When handling, work in a glove box or a controlled low-humidity environment.

• Possible Cause 2: Photodegradation. Discoloration can be a sign of degradation due to light exposure.[10][11]

• Solution: Always store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.[5]

Q2: My experimental results are inconsistent, and I suspect my fluorinated dicarboxylate in solution is degrading. How can I confirm this and what should I do?

• Confirmation: Use analytical techniques such as NMR (¹⁹F and ¹H), LC-MS, or GC-MS to check the purity of your solution against a freshly prepared standard or the initial batch. The presence of new peaks may indicate degradation products.

• Possible Cause 1: Hydrolysis. If your compound is an ester or has other hydrolytically sensitive groups, it may be degrading in the presence of water. The rate of hydrolysis can be influenced by pH.[16][17] The presence of fluorine atoms can sometimes increase the susceptibility to hydrolysis.[17]

• Solution:

  • Use anhydrous, aprotic solvents for your stock solutions.

  • If aqueous solutions are necessary, prepare them fresh before each experiment.

  • Buffer the solution to a pH where the compound is most stable, if known.

• Possible Cause 2: Thermal Degradation. If your experimental setup involves heating, your compound might be degrading.

• Solution:

  • Determine the thermal stability of your specific fluorinated dicarboxylate, for example, by thermogravimetric analysis (TGA).[18]

  • If possible, perform your experiment at a lower temperature.

• Possible Cause 3: Photodegradation. Exposure to ambient light during your experiment could be causing degradation.[10][12]

• Solution: Protect your experimental setup from light by using amber glassware or by covering it with aluminum foil.

Experimental Workflow: Investigating Solution Stability

Caption: Troubleshooting workflow for suspected compound degradation in solution.

B. Safe Handling and Storage

Q3: What personal protective equipment (PPE) should I use when handling fluorinated dicarboxylates?

• Minimum PPE: At a minimum, a lab coat, chemical splash goggles, and chemical-resistant gloves are required.[3][4]

• Enhanced Protection: For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.[3] When handling fine powders that could become airborne, consider using respiratory protection in a well-ventilated area or fume hood.[4]

Q4: Are there any specific chemical incompatibilities I should be aware of?

Yes. Store fluorinated dicarboxylates away from:

• Strong bases: These can deprotonate the carboxylic acid groups and may catalyze degradation reactions.[3]

• Strong oxidizing agents: Although fluorinated compounds are generally stable, strong oxidizers could potentially react.[3]

• Reactive metals: Such as sodium, potassium, and magnesium.[19]

Degradation Pathways Overview

Caption: Major degradation pathways for fluorinated dicarboxylates.

III. Summary of Recommended Storage Conditions

Condition	Solid State	Solution	Rationale
Temperature	Cool, dry place. Consider -20°C for long-term storage of sensitive compounds.[5]	Refrigerated (2-8°C) or frozen (-20°C).	Minimizes thermal degradation and slows down potential hydrolytic reactions.[5]
Light	Protect from light (amber vials or dark).	Protect from light (amber vials or dark).	Prevents photodegradation which can lead to defluorination and other byproducts.[10][11][12]
Moisture	Store in a desiccator or tightly sealed container.	Use anhydrous solvents where possible and seal containers tightly.	Dicarboxylic acids can be hygroscopic; moisture can lead to physical changes and hydrolysis.[5][6][7][8]
Atmosphere	Store under an inert atmosphere (e.g., argon, nitrogen) if sensitive to oxidation.	Degas solvents and store under an inert atmosphere if sensitive to oxidation.	Protects against oxidative degradation.[5]
pH (Aqueous Sol.)	N/A	Buffer to a pH of optimal stability. Prepare fresh.	The rate of hydrolysis can be highly dependent on pH.[9][17]

IV. References

• Peng, C., Chan, M. N., & Chan, C. K. (2001). The Hygroscopic Properties of Dicarboxylic and Multifunctional Acids: Measurements and UNIFAC Predictions. Environmental Science & Technology, 35(22), 4495–4501. [Link]

• Powers, L. C., et al. (2021). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Environmental Science & Technology, 55(19), 13094–13104. [Link]

• Peng, C., Chan, M. N., & Chan, C. K. (2001). The hygroscopic properties of dicarboxylic and multifunctional acids: measurements and UNIFAC predictions. Environmental Science & Technology, 35(22), 4495–4501. [Link]

• Marsh, A., et al. (2017). Hygroscopicity of dicarboxylic acid droplets measured with the CK-EDB... ResearchGate. [Link]

• Kubyshkin, V., & Budisa, N. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. Beilstein Journal of Organic Chemistry, 13, 2442–2457. [Link]

• Liu, Y., et al. (2017). Thermal- and photo-induced degradation of perfluorinated carboxylic acids: Kinetics and mechanism. ResearchGate. [Link]

• Wang, Y., et al. (2020). Degradation of Perfluoroalkyl Ether Carboxylic Acids with Hydrated Electrons: Structure–Reactivity Relationships and Environmental Implications. Environmental Science & Technology, 54(5), 2825–2834. [Link]

• Suzhou Hairi New Material. (2025). Guidelines for safe use of fluorinated fluids: key measures to protect health and the environment. Hairi. [Link]

• Powers, L. C., et al. (2022). Finding Fluorine: Photoproduct Formation during the Photolysis of Fluorinated Pesticides. Environmental Science & Technology, 56(17), 12348–12358. [Link]

• Kubyshkin, V., & Budisa, N. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. Beilstein Journal of Organic Chemistry, 13, 2442–2457. [Link]

• Peng, C., Chan, M. N., & Chan, C. K. (2001). The hygroscopic properties of dicarboxylic and multifunctional acids: Measurements and UNIFAC predictions. CityUHK Scholars. [Link]

• University of California, Berkeley. (n.d.). Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid. Environment, Health & Safety. [Link]

• Ma, Y., et al. (2013). Laboratory study on the hygroscopic behavior of external and internal C2-C4 dicarboxylic acid-NaCl mixtures. Atmospheric Chemistry and Physics, 13(18), 9417–9430. [Link]

• Wang, Z., et al. (2024). Thermal Degradation of Long-Chain Fluorinated Greenhouse Gases: Stability, Byproducts, and Remediation Approaches. ACS ES&T Engineering. [Link]

• Wang, F., et al. (2021). The degradation mechanisms of perfluorooctanoic acid (PFOA) and perfluorooctane sulfonic acid (PFOS) by different chemical methods: A review. Science of The Total Environment, 788, 147683. [Link]

• Wang, Y., et al. (2020). Degradation of Perfluoroalkyl Ether Carboxylic Acids with Hydrated Electrons: Structure. SciSpace. [Link]

• Toxics Use Reduction Institute. (2019). PFAS Degradation/Transformation Examples. TURI. [Link]

• Protheragen. (2025). How to store fluorinated pharmaceutical intermediates properly?. Blog. [Link]

• TA Instruments. (n.d.). Thermal Stability of Highly Fluorinated Phosphonium Salts. TA Instruments. [Link]

• Purdue University. (n.d.). Fluorine Safety. Department of Chemistry. [Link]

• Powers, L. C., et al. (2021). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. ACS Environmental Au, 1(1), 73–84. [Link]

• The Plastics Industry Association. (n.d.). Guide to the Safe Handling of Fluoropolymer Resins. The Plastics Industry Association. [Link]

• Powers, L. C., et al. (2021). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. PMC - NIH. [Link]

• ResearchGate. (n.d.). Thermal Stability and Electrochemical Properties of Fluorine Compounds as Nonflammable Solvents for Lithium-Ion Batteries. Request PDF. [Link]

• MDPI. (2022). Degradation of Organics and Change Concentration in Per-Fluorinated Compounds (PFCs) during Ozonation and UV/H2O2 Advanced Treatment of Tertiary-Treated Sewage. MDPI. [Link]

• Wikipedia. (n.d.). Fluorosulfonate. Wikipedia. [Link]

• ResearchGate. (2019). Are perfluoro esters and nitriles stable to hydrolysis?. ResearchGate. [Link]

• European Coatings. (2022). Controllable hydrolytic stability of novel fluorinated polyurethane films. European Coatings. [Link]

• MDPI. (2022). Evaluation of HFE-73DE/Ethyl Acetate Mixtures for Use in Minichannel Heat Exchangers. MDPI. [Link]

• The Plastics Industry Association. (2020). Thermal degradation of fluoropolymers. The Plastics Industry Association. [Link]

• Royal Society of Chemistry. (2011). Fluorinated carboxylic acids as powerful building blocks for the formation of bimolecular monolayers. Chemical Communications. [Link]

• Princeton University. (n.d.). Practices for Proper Chemical Storage. Princeton University. [Link]

• CiDRA Minerals Processing. (n.d.). 1. Identification of the substance/mixture and of the company/undertaking. CiDRA Minerals Processing. [Link]

• NIH. (2014). Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. NIH. [Link]

• ChemRxiv. (2025). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• PMC. (2016). Decarboxylative Fluorination Strategies for Accessing Medicinally-relevant Products. PMC. [Link]

• ResearchGate. (2025). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. Request PDF. [Link]

• University of Waterloo. (2022). Chemical Storage Guidelines. Environmental Health & Safety. [Link]

• BP Polymers. (2011). Perfluorinated Carboxylic Acids in Directly Fluorinated High-Density Polyethylene Material. BP Polymers. [Link]

• American Chemical Society. (2025). Photochemical Fluoroalkylations with Fluorinated Gases Facilitated by a Robust Metal–Organic Framework. American Chemical Society. [Link]

• ResearchGate. (n.d.). Directly Fluorinated Containers as a Source of Perfluoroalkyl Carboxylic Acids. Request PDF. [https://www.researchgate.net/publication/361833130_Directly_Fluorinated_Containers_as_a_Source_of_Perfluoroalkyl_Carboxylic_Acids]([Link]_ Acids)

• Kuklenyik, Z., et al. (2004). Effect of temperature and duration of storage on the stability of polyfluoroalkyl chemicals in human serum. Environmental Science & Technology, 38(13), 3698–3704. [Link]

• Frison, G., et al. (2018). Influence of long-term storage temperatures and sodium fluoride preservation on the stability of synthetic cathinones and dihydro-metabolites in human whole blood. Journal of Pharmaceutical and Biomedical Analysis, 155, 239–246. [Link]

• Rosen, O., & Brode, E. (1990). Effect of pH on the stability of methacholine chloride in solution. Annals of Allergy, 65(5), 401–403. [Link]

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Technical Support Center: Stereoselective Synthesis of Fluorocyclobutanes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the stereoselective synthesis of fluorocyclobutanes. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of introducing fluorine into cyclobutane scaffolds with precise stereochemical control. Fluorinated cyclobutanes are increasingly vital in drug discovery, offering a unique combination of metabolic stability, conformational rigidity, and modulated physicochemical properties.[1][2] However, their synthesis is fraught with challenges, from controlling multiple stereocenters to managing the powerful electronic effects of fluorine.

This document provides practical, in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and supported by peer-reviewed literature.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during the synthesis of fluorocyclobutanes. Each issue is presented in a question-and-answer format, detailing the probable causes and providing actionable solutions.

Issue 1: Poor Diastereoselectivity in [2+2] Cycloaddition Reactions

Question: My thermal [2+2] cycloaddition between a fluorinated alkene and another olefin is producing a nearly 1:1 mixture of diastereomers. How can I improve the cis/trans selectivity?

Answer: This is a classic challenge in four-membered ring synthesis. Poor diastereoselectivity in thermal [2+2] reactions often points to a non-concerted, stepwise mechanism involving a zwitterionic or diradical intermediate.[3] The lifetime of this intermediate allows for bond rotation before ring closure, which scrambles the stereochemical information of the starting materials. The high electronegativity of fluorine can further influence the stability and lifetime of these intermediates.

Causality & Solutions:

• Mechanism Control via Solvent Polarity: The polarity of your solvent can dramatically affect the stability of a charged intermediate.

  • Explanation: Polar solvents can stabilize the charge-separated zwitterionic intermediate, prolonging its lifetime and allowing for equilibration to the thermodynamically favored (often undesired) diastereomer.

  • Recommendation: Decrease the solvent polarity. Switching from a polar solvent like acetonitrile or methanol to a nonpolar one such as toluene, hexanes, or diethyl ether can disfavor the formation of a long-lived charged intermediate, promoting a more concerted-like transition state that better preserves the initial stereochemistry.[3]

• Enforcing a Concerted Pathway with Catalysis: Lewis acid catalysis can pre-organize the reactants and enforce a specific geometry in the transition state.

  • Explanation: A Lewis acid can coordinate to one or both of the reacting partners, lowering the energy of the concerted pathway and enforcing a facial selectivity that leads to a single diastereomer.

  • Recommendation: Screen a panel of Lewis acids (e.g., TiCl₄, SnCl₄, AlCl₃, or chiral variants for enantiocontrol). Optimization of catalyst loading, temperature, and addition rate is critical. For example, chiral oxazaborolidine-AlBr₃ complexes have been used to promote highly diastereoselective cycloadditions.[3]

• Steric Directing Groups: The steric profile of your substrates can be leveraged to control the approach of the reactants.

  • Explanation: Introducing a bulky substituent on one of the olefins can physically block one face, forcing the other reactant to approach from the less hindered side.

  • Recommendation: If your synthetic route allows, consider modifying your alkene substrate to include a sterically demanding group (e.g., tert-butyl, triisopropylsilyl) that can be removed later in the synthesis.

Issue 2: Low Enantioselectivity in a Catalytic Asymmetric Fluorination

Question: I'm attempting an enantioselective fluorination of a cyclobutane precursor using a chiral catalyst, but the enantiomeric excess (ee) is below 50%. What factors are likely at play?

Answer: Low enantioselectivity in a catalytic reaction is a multifaceted problem that can stem from the catalyst itself, the reaction conditions, or an undesirable background reaction. The key is to ensure the catalyzed, stereoselective pathway is significantly faster than any non-selective pathways.

Causality & Solutions:

• Catalyst-Substrate Mismatch: The chiral environment created by the catalyst must effectively differentiate between the two prochiral faces of the substrate.

  • Explanation: The "lock-and-key" fit between your substrate and the chiral catalyst is paramount. Steric or electronic features of your substrate may prevent it from binding optimally within the catalyst's chiral pocket.

  • Recommendation: Systematically screen a library of chiral ligands. For metal-catalyzed processes (e.g., using Rh, Cu, or Pd), even subtle changes to the ligand backbone or substituents can have a profound impact on enantioselectivity.[4][5][6]

• Uncatalyzed Background Reaction: The fluorinating reagent may be reacting directly with the substrate without the mediation of the catalyst.

  • Explanation: If the uncatalyzed reaction is fast enough, it will produce a racemic mixture of the product, eroding the overall ee. This is common if the reaction is run at too high a temperature.

  • Recommendation: Lower the reaction temperature. Photochemical and catalytic reactions are often run at low temperatures (e.g., -78 °C) to suppress the non-selective background reaction and enhance the fidelity of the chiral catalyst.[3]

• Fluorinating Reagent Choice: The nature of the fluorine source can influence the reaction mechanism and its compatibility with the catalyst.

  • Explanation: Different fluorinating agents have different reactivities and mechanisms. An electrophilic source like Selectfluor™ may proceed through a radical pathway under certain conditions, which can be difficult to control enantioselectively.[7] A nucleophilic source requires a good leaving group and follows an Sₙ2-type pathway where the catalyst must control the fluoride's approach.

  • Recommendation: Evaluate different types of fluorinating agents. If using an electrophilic source, ensure the conditions favor an ionic pathway compatible with your catalyst. If using a nucleophilic source, ensure the leaving group is sufficiently activated.

Troubleshooting Workflow Diagram

The following diagram outlines a systematic approach to troubleshooting common issues in stereoselective fluorocyclobutane synthesis.

Caption: A workflow for diagnosing and solving stereoselectivity issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for achieving stereocontrol in fluorocyclobutane synthesis?

A1: There are three main contemporary approaches to synthesizing fluorocyclobutanes with stereocontrol:[8]

• Fluorination of a Pre-formed Cyclobutane Core: This involves taking a cyclobutane with a suitable leaving group (like a hydroxyl or tosylate) and displacing it with a fluoride source (nucleophilic fluorination) or fluorinating a nucleophilic center on the ring (electrophilic fluorination). Stereocontrol is achieved if the starting material is chiral and the reaction proceeds with predictable stereochemistry (e.g., Sₙ2 inversion).

• [2+2] Cycloaddition of a Fluorinated Alkene: This powerful method forms the four-membered ring directly. Stereocontrol is dictated by the Woodward-Hoffmann rules. Photochemical cycloadditions and thermal cycloadditions often yield different diastereomers.[3] Catalytic enantioselective versions of this reaction are a major focus of modern research.[9]

• Strain-Release Ring-Opening of Bicyclobutanes: Bicyclo[1.1.0]butanes (BCBs) are highly strained molecules that can be opened with various reagents to form functionalized cyclobutanes.[6][10] This approach can offer excellent control over the resulting stereochemistry, as the reaction often proceeds through a well-defined transition state, particularly when guided by a catalyst.[11][12]

Q2: How do the electronic properties of fluorine complicate stereoselective synthesis?

A2: Fluorine's extreme electronegativity has profound, often non-intuitive, effects:

• Inductive Effects: Fluorine strongly withdraws electron density, which can deactivate nearby double bonds towards certain cycloadditions or alter the pKa of adjacent functional groups, impacting catalyst binding and reactivity.[13]

• Intermediate Stability: In stepwise reactions, fluorine can destabilize adjacent carbocations or stabilize adjacent carbanions, fundamentally altering the reaction pathway and energy landscape compared to non-fluorinated analogs.

• Conformational Control: The C-F bond can engage in hyperconjugative interactions (e.g., n → σ*) and dipole-dipole interactions that lock the cyclobutane ring into a specific conformation. This can be exploited to direct the approach of a reagent to one face of the ring.[14]

Q3: My reaction is giving a complex mixture of products with evidence of ring-opening and elimination. What is the likely cause?

A3: This often results from the high ring strain of the cyclobutane core (~26 kcal/mol) combined with the reaction conditions.

• Cause: Highly acidic or basic conditions, or high temperatures, can promote the elimination of HF or other leaving groups, especially if an acidic proton is available. The strain of the four-membered ring makes it susceptible to cleavage, particularly if reactive functional groups are in close proximity.[15] In some cases, certain fluorinating agents like DAST are known to cause skeletal rearrangements.

• Solution: Employ milder reaction conditions. Use non-ionic bases (e.g., proton sponge) or sterically hindered bases (e.g., 2,6-lutidine) to trap acid byproducts without promoting elimination. Consider protecting nearby functional groups that might be initiating decomposition.[15] If rearrangements are an issue, switching to a different fluorinating agent (e.g., from Deoxo-Fluor® to Selectfluor™) may change the reaction mechanism and avoid unwanted pathways.

Data & Protocols

Table 1: Comparison of Common Electrophilic Fluorinating Agents

Reagent Name	Common Abbreviation	Structure	Key Features & Considerations
Selectfluor™	F-TEDA-BF₄	N-Fluoro-N'-chloromethyl-triethylenediamine bis(tetrafluoroborate)	Highly reactive, crystalline solid; often used in polar solvents (MeCN, H₂O); can proceed via ionic or radical pathways depending on conditions.[7]
N-Fluorobenzenesulfonimide	NFSI	C₁₂H₁₀FNO₂S	Crystalline solid, more "gentle" than Selectfluor; commonly used for fluorinating carbanions and enolates; good for avoiding side reactions.[7]
N-Fluorodibenzenesulfonimide	N-FDIS	C₁₂H₁₀FNO₄S₂	Similar to NFSI but with enhanced reactivity due to the second sulfonyl group.

Experimental Protocol: Rhodium-Catalyzed Enantioselective Nucleophilic Fluorination

This protocol is adapted from methodologies involving the ring-opening of oxabicyclic alkenes, which serves as a reliable method for producing chiral fluorinated cyclic systems.[7]

Objective: To synthesize a chiral fluorinated cyclobutane derivative via enantioselective ring-opening.

Materials:

• Oxabicyclic alkene substrate (1.0 equiv)

• [Rh(cod)₂]BF₄ (2.5 mol%)

• (R)-DTBM-SEGPHOS (a chiral phosphine ligand, 3.0 mol%)

• Et₃N·3HF (Triethylamine trishydrofluoride, 3.0 equiv)

• Anhydrous THF (solvent)

Procedure:

• Catalyst Pre-formation: In a nitrogen-purged glovebox, add [Rh(cod)₂]BF₄ (2.5 mol%) and (R)-DTBM-SEGPHOS (3.0 mol%) to a flame-dried Schlenk flask. Add anhydrous THF and stir the solution at room temperature for 30 minutes until a homogeneous catalyst solution is formed.

• Reaction Setup: In a separate, dry plastic vial (to avoid etching by HF), dissolve the oxabicyclic alkene substrate (1.0 equiv) in anhydrous THF.

• Fluoride Addition: Carefully add Et₃N·3HF (3.0 equiv) to the substrate solution. Caution: HF is corrosive and toxic. Handle with appropriate personal protective equipment in a chemical fume hood.

• Initiation: Add the pre-formed chiral rhodium catalyst solution to the substrate/fluoride mixture via syringe.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or LC-MS.

• Workup: Upon completion, carefully quench the reaction by pouring it into a saturated aqueous solution of NaHCO₃. Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the enantiomerically enriched fluorocyclobutane derivative. Determine the enantiomeric excess (ee) using chiral HPLC or SFC.

Mechanism Diagram: Concerted vs. Stepwise [2+2] Cycloaddition

Caption: Comparison of concerted and stepwise pathways in [2+2] cycloadditions.

References

• Diversified Synthesis of Chiral Fluorinated Cyclobutane Derivatives Enabled by Regio‐ and Enantioselective Hydroboration. ResearchGate. Available from: [Link]

• Fluorination of Alkylidenecyclopropanes and Alkylidenecyclobutanes: Divergent Synthesis of Fluorinated Cyclopropanes and Cyclobutanes. ResearchGate. Available from: [Link]

• Fluoroalkyl‐Containing 1,2‐Disubstituted Cyclobutanes: Advanced Building Blocks for Medicinal Chemistry. ResearchGate. Available from: [Link]

• Why Fluorine Matters: Leveraging 3,3-Difluorocyclobutane-1-carboxylic Acid in Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

• Organolanthanum Enabled Synthesis and Divergent Catalytic Functionalization of gem-Difluorocyclobutanols. PubMed Central. Available from: [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Available from: [Link]

• Diastereoselective synthesis of multi-substituted cyclobutanes via catalyst-controlled regiodivergent hydrophosphination of acyl bicyclobutanes. PubMed. Available from: [Link]

• Research on Efficient Combination Strategies of Fluorine and Oxygen-Containing Cyclobutane in Molecular Building Block Design. Oreate AI Blog. Available from: [Link]

• Stereoselective construction of cyclobutanes via acylfluoroalkylation of BCBs. ResearchGate. Available from: [Link]

• Asymmetric synthesis of cyclobutanes and their derivatives. ResearchGate. Available from: [Link]

• Diastereoselective synthesis of multi-substituted cyclobutanes via catalyst-controlled regiodivergent hydrophosphination of acyl bicyclobutanes. PubMed Central. Available from: [Link]

• Enantioselective Synthesis of Cyclobutanes via Sequential Rh-catalyzed Bicyclobutanation/Cu-catalyzed Homoconjugate Addition. PubMed Central. Available from: [Link]

• Conformational preference of A) fluorocyclobutane; B) substituted fluorocyclobutylamine. ResearchGate. Available from: [Link]

• The Dark Side of Fluorine. ACS Medicinal Chemistry Letters. Available from: [Link]

• Cyclobutane and cyclobutene synthesis: catalytic enantioselective [2+2] cycloadditions. PubMed. Available from: [Link]

• Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. ChemRxiv. Available from: [Link]

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• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Enantioselective Synthesis of Cyclobutanes via Sequential Rh-catalyzed Bicyclobutanation/Cu-catalyzed Homoconjugate Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Cyclobutane and cyclobutene synthesis: catalytic enantioselective [2+2] cycloadditions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Diastereoselective synthesis of multi-substituted cyclobutanes via catalyst-controlled regiodivergent hydrophosphination of acyl bicyclobutanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Diastereoselective synthesis of multi-substituted cyclobutanes via catalyst-controlled regiodivergent hydrophosphination of acyl bicyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Research on Efficient Combination Strategies of Fluorine and Oxygen-Containing Cyclobutane in Molecular Building Block Design - Oreate AI Blog [oreateai.com]
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• 15. chemrxiv.org [chemrxiv.org]

Technical Support Center: Improving Metabolic Stability with Fluorocyclobutane

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges encountered when using fluorocyclobutane moieties to enhance the metabolic stability of drug candidates.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the use of fluorocyclobutane in drug design to improve metabolic stability.

1. Why is the cyclobutane ring incorporated into drug candidates?

The cyclobutane ring is a valuable motif in medicinal chemistry for several reasons. It provides conformational restriction to the molecule, which can lead to a more favorable orientation for binding to its biological target. Additionally, it can serve as a bioisostere for other chemical groups and is often used to block potential sites of metabolism, thereby improving the compound's metabolic stability.[1][2]

2. How does fluorine substitution on a cyclobutane ring enhance metabolic stability?

Fluorine is the most electronegative element, and the carbon-fluorine (C-F) bond is significantly stronger than a carbon-hydrogen (C-H) bond.[3] This increased bond strength makes the C-F bond more resistant to enzymatic cleavage by metabolic enzymes like the cytochrome P450 (CYP450) superfamily.[3] By strategically replacing a hydrogen atom at a metabolically vulnerable position with fluorine, chemists can effectively block or slow down oxidative metabolism.[3][4][5][6] This "metabolic blocking" can lead to a longer drug half-life and improved bioavailability.[3][6]

3. What are the common metabolic pathways for cyclobutane-containing drugs?

While often incorporated to enhance stability, the cyclobutane ring itself can undergo metabolism. The most common pathway is oxidation, specifically hydroxylation, which is catalyzed by cytochrome P450 enzymes.[1] The exact position of hydroxylation can be influenced by the presence and nature of other substituents on the ring.[1]

4. Can the fluorocyclobutane moiety itself be metabolized?

While the C-F bond is strong, metabolism of fluorinated compounds, including those with a fluorocyclobutane ring, can still occur. In some cases, metabolism may happen at a different site on the molecule. However, there are instances where metabolism can occur at the fluorinated carbon, potentially leading to defluorination and the formation of reactive metabolites.[7][8][9] Understanding the potential for defluorination is a critical aspect of safety assessment.

II. Troubleshooting Guide: In Vitro Metabolic Stability Assays

This section provides a question-and-answer-style guide to troubleshoot specific issues that may arise during the experimental evaluation of the metabolic stability of your fluorocyclobutane-containing compounds.

High Clearance Observed in Liver Microsomal Stability Assay

Question: My fluorocyclobutane-containing compound was predicted to have high metabolic stability, but the in vitro liver microsomal assay shows high clearance. What are the potential causes and how can I troubleshoot this?

Answer: This is a common and multifaceted issue. The discrepancy between predicted and observed stability can stem from several factors related to assay conditions, unexpected metabolic pathways, or compound instability.

Potential Cause 1: Suboptimal Assay Conditions

The accuracy of your results is highly dependent on the experimental setup. Here are key parameters to verify:

• Solubility: Poor solubility of your test compound in the assay medium is a frequent source of error.[1] If the compound precipitates, the effective concentration available to the enzymes is reduced, leading to an underestimation of stability (artificially high clearance).

  • Troubleshooting:

    • Visually inspect your incubation mixtures for any signs of precipitation.

    • Consider reducing the final concentration of your test compound. Typical concentrations range from 1-10 µM.[10]

    • Ensure the concentration of any organic solvent (like DMSO) used to dissolve your compound is kept to a minimum (e.g., <0.2% for DMSO) to avoid inhibiting enzyme activity.[10][11]

• Non-Specific Binding: Highly lipophilic compounds can bind to plasticware or microsomal proteins, which also lowers the effective concentration available for metabolism.[1]

  • Troubleshooting:

    • Incorporate a non-specific binding assessment in your protocol. This can be done by measuring the compound concentration in the supernatant after incubation with inactivated microsomes (e.g., heat-inactivated or in the absence of NADPH).

    • Consider using low-binding plates.

• Enzyme Concentration and Incubation Time: The relationship between compound depletion and time should be linear. If the enzyme concentration is too high or the incubation time is too long, you may be operating outside the linear range of the assay.[1]

  • Troubleshooting:

    • Run a preliminary experiment to determine the optimal microsomal protein concentration and incubation time points for your compound.

    • For compounds with very high clearance, you may need to use a lower protein concentration and shorter incubation times. Conversely, for very stable compounds, a higher protein concentration and longer incubation times may be necessary.[12]

Potential Cause 2: Unexpected Metabolic Pathways

While the fluorocyclobutane moiety is designed to be robust, metabolism may be occurring at other sites on the molecule or even on the cyclobutane ring itself.

• Metabolism on the Cyclobutane Ring: Despite the fluorine substitution, hydroxylation of the cyclobutane ring at a different position can still occur.[1]

• Metabolism Adjacent to the Cyclobutane Ring: Functional groups near the fluorocyclobutane ring may be more susceptible to metabolism than anticipated.

• Contribution from Other Enzyme Systems: While CYP450s are major players, other enzyme systems present in liver microsomes, such as flavin-containing monooxygenases (FMOs) or UDP-glucuronosyltransferases (UGTs), could be contributing to the metabolism of your compound.[13][14][15]

• Troubleshooting:

  • Metabolite Identification Studies: The most definitive way to understand the metabolic fate of your compound is to perform metabolite identification studies using high-resolution liquid chromatography-mass spectrometry (LC-MS).[16] This will help you pinpoint the "metabolic soft spots" on your molecule.

  • Reaction Phenotyping: To identify which specific CYP450 enzymes are responsible for the metabolism, you can perform reaction phenotyping studies using a panel of recombinant human CYP enzymes or specific chemical inhibitors.

Potential Cause 3: Compound Instability

It's crucial to differentiate between enzymatic degradation and chemical instability.

• Troubleshooting:

  • Run a control experiment where your compound is incubated in the assay buffer without the liver microsomes or without the NADPH cofactor.[1][3] If you still observe a decrease in the parent compound concentration over time, it indicates non-enzymatic degradation.

Negative Half-Life or Increasing Compound Concentration

Question: I'm observing a negative half-life or an increase in the concentration of my parent compound over time in my microsomal stability assay. What does this mean?

Answer: This is usually an indication of analytical interference or issues with the experimental procedure.

• Potential Causes & Troubleshooting:

  • Analytical Interference: A metabolite may be converting back to the parent compound in the analytical system (e.g., during sample processing or in the mass spectrometer source).

    • Action: Review your LC-MS/MS data for any signs of in-source fragmentation or instability of metabolites.

  • Internal Standard Issues: The internal standard may be degrading or precipitating, leading to an apparent increase in the parent compound's signal.

    • Action: Verify the stability of your internal standard under the assay and sample processing conditions.

  • Matrix Effects: Components of the microsomal matrix can enhance or suppress the ionization of your compound in the mass spectrometer, leading to inaccurate quantification.

    • Action: Evaluate matrix effects by comparing the signal of your compound in the presence and absence of the microsomal matrix.

III. Experimental Protocols & Data Presentation

To ensure the integrity and reproducibility of your metabolic stability studies, here is a detailed protocol for a typical in vitro assay using human liver microsomes.

Protocol: In Vitro Metabolic Stability Assay Using Human Liver Microsomes

Objective: To determine the in vitro intrinsic clearance (CLint) of a fluorocyclobutane-containing compound.[1]

Materials:

• Test compound (fluorocyclobutane-containing)

• Pooled human liver microsomes (HLM)

• 0.1 M Phosphate buffer (pH 7.4)

• NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compounds (e.g., testosterone for high clearance, verapamil for moderate clearance)

• Acetonitrile (ice-cold) with an internal standard for reaction termination

• 96-well plates

• Incubator shaker (37°C)

• LC-MS/MS system for analysis

Procedure:

• Preparation:

  • Prepare a stock solution of your test compound and positive controls in a suitable organic solvent (e.g., DMSO).

  • Thaw the human liver microsomes on ice.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, pre-warm the microsomal solution (e.g., 0.5 mg/mL protein concentration in phosphate buffer) and the test compound solution (e.g., 1 µM final concentration) at 37°C for 5-10 minutes.[1]

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Include a parallel incubation without the NADPH regenerating system as a negative control to assess non-enzymatic degradation.[3]

• Time Points:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.[1][3] The t=0 sample is taken immediately after adding the NADPH system and represents the initial compound concentration.

• Sample Processing:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Data Analysis:

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.[17]

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression line.

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t½) * (incubation volume / amount of microsomal protein).[3]

Data Presentation: Comparative Metabolic Stability

The following table provides a template for summarizing and comparing the metabolic stability of a non-fluorinated parent compound with its fluorocyclobutane analog.

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Parent Compound	15	46.2
Fluorocyclobutane Analog	> 60	< 11.6

Note: The data presented above is hypothetical and for illustrative purposes only. Actual results will vary based on the specific compound and experimental conditions.

IV. Visualizing Workflows and Mechanisms

To further clarify the experimental process and the rationale behind using fluorocyclobutane, the following diagrams are provided.

Experimental Workflow for In Vitro Metabolic Stability Assay

Caption: Workflow for assessing in vitro metabolic stability.

Mechanism of Metabolic Stabilization by Fluorination

Caption: Fluorine blocks oxidative metabolism.

V. References

• BenchChem Technical Support. (2025). Technical Support Center: Enhancing Metabolic Stability of Cyclobutane-Containing Drugs. Benchchem.

• Leeson, P. D., & Springthorpe, B. (2007). The influence of drug-like concepts on decision-making in medicinal chemistry. Nature Reviews Drug Discovery, 6(11), 881-890.

• Auchere, A., et al. (2014). Effects of fluorine substitution on substrate conversion by cytochromes P450 17A1 and 21A2. Organic & Biomolecular Chemistry, 12(42), 8467-8475.

• Kumar, S., & S, S. (2017). In Vitro Drug Metabolism Studies Using Human Liver Microsomes. ResearchGate.

• Auchere, A., et al. (2014). Effects of fluorine substitution on substrate conversion by cytochromes P450 17A1 and 21A2. Organic & Biomolecular Chemistry, 12(42), 8467-8475.

• Lin, J. H. (2009). In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes. Methods in Molecular Biology, 481, 47-58.

• Creative Biolabs. (2025). How to Conduct an In Vitro Metabolic Stability Study. Creative Biolabs.

• Milecell Bio. (2024). Drug Metabolism Studies Using Liver Microsomes. Milecell Bio.

• WuXi AppTec. (n.d.). Metabolic Stability Assays. WuXi AppTec Lab Testing Division.

• Gillam, E. M., et al. (2015). Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination and Quantitative Nuclear Magnetic Resonance Spectroscopy to Improve Metabolic Stability. Journal of Medicinal Chemistry, 58(15), 6044-6056.

• BenchChem. (2025). Assessing the metabolic stability of fluorinated vs non-fluorinated compounds. Benchchem.

• Thermo Fisher Scientific. (n.d.). In vitro Assessment of Metabolic Stability in Plated Cryo Hepatocytes for Low-Turnover Compounds. Thermo Fisher Scientific.

• Reddy, G. B., & G, R. (2018). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. ResearchGate.

• Creative Bioarray. (n.d.). In Vitro Metabolic Stability. Creative Bioarray.

• Bansal, S., & S, S. (2023). Fluorine in drug discovery: Role, design and case studies. Journal of Fluorine Chemistry, 268, 110134.

• Charles River Laboratories. (n.d.). Metabolite Profiling & Structural Elucidation. Charles River.

• Wouters, J., et al. (2020). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem, 15(23), 2244-2259.

• Wang, J., et al. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 995-998.

• Fluoride Alert. (2019). The Dark Side of Fluorine. Fluoride Alert.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Effects of fluorine substitution on substrate conversion by cytochromes P450 17A1 and 21A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of fluorine substitution on substrate conversion by cytochromes P450 17A1 and 21A2 - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pharmacyjournal.org [pharmacyjournal.org]
• 7. Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination and Quantitative Nuclear Magnetic Resonance Spectroscopy to Improve Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
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• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. In vitro Assessment of Metabolic Stability in Plated Cryo Hepatocytes for Low-Turnover Compounds | Thermo Fisher Scientific - US [thermofisher.com]
• 13. Drug Metabolism Studies Using Liver Microsomes [milecell-bio.com]
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• 17. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]

Technical Support Center: Overcoming Solubility Challenges of Fluorinated Organic Compounds

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering solubility issues with fluorinated organic compounds. The unique physicochemical properties imparted by fluorine—while invaluable for modulating bioactivity, metabolic stability, and lipophilicity—frequently lead to significant challenges in solubility, complicating synthesis, purification, and formulation.

This guide provides a structured approach to diagnosing and resolving these issues, moving from fundamental principles to advanced, actionable strategies.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the solubility of fluorinated compounds.

Question 1: Why are my fluorinated compounds so difficult to dissolve?

Answer: The solubility behavior of fluorinated compounds is governed by the unique nature of the carbon-fluorine bond and the collective properties of fluorinated moieties. Highly fluorinated molecules often exhibit simultaneous hydrophobicity (water-repelling) and lipophobicity (lipid-repelling), a phenomenon not typically seen with other halogenated compounds. This dual characteristic arises because the highly electronegative and non-polarizable fluorine atoms create a "fluorous" phase that is immiscible with both aqueous and hydrocarbon-based solvents. Consequently, these compounds may fail to dissolve in a broad range of common laboratory solvents.

Question 2: What is a "fluorous" solvent and is it the only solution?

Answer: A fluorous solvent is a perfluorinated or highly fluorinated alkane, ether, or amine (e.g., perfluorohexane, perfluorodecalin). These solvents are dense, immiscible with most organic solvents and water, and create a unique third phase. They are the most effective choice for dissolving highly fluorinated compounds ("like dissolves like"). However, they are not the only solution and are often used in specific applications like fluorous-phase synthesis or extraction. For compounds with moderate fluorine content, co-solvent systems are often a more practical starting point.

Question 3: Can I simply use a co-solvent to improve solubility?

Answer: Yes, a co-solvent strategy is often the most practical first step. The goal is to use a mixture of solvents that can bridge the polarity gap between your fluorinated compound and a bulk solvent. For example, adding a small amount of a fluorinated alcohol like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) to a traditional organic solvent (e.g., dichloromethane, acetonitrile) can significantly enhance the solubility of fluorinated molecules. These fluorinated alcohols can establish favorable dipole-dipole interactions and hydrogen bonds, disrupting the self-association of the fluorinated solute.

Question 4: Are there specific formulation strategies for poorly soluble fluorinated drug candidates?

Answer: Absolutely. For drug development, overcoming poor aqueous solubility is critical for bioavailability. Key strategies include:

• Amorphous Solid Dispersions (ASDs): Dispersing the fluorinated active pharmaceutical ingredient (API) in a polymer matrix in an amorphous state can prevent crystallization and improve the dissolution rate.

• Excipients: The use of specialized excipients like surfactants (e.g., Tween®, Span®) or cyclodextrins can encapsulate the fluorinated molecule, shielding its hydrophobic/lipophobic surface and enhancing its apparent solubility in aqueous media.

• pH Modification: For ionizable fluorinated compounds, adjusting the pH of the medium to form a salt can dramatically increase aqueous solubility.

Part 2: Troubleshooting Guides & Protocols

This section provides systematic approaches to solving specific experimental problems.

Guide 1: My Fluorinated Compound is Insoluble in All Standard Solvents

This situation requires a systematic and escalating approach to solvent selection and physical solubilization methods.

Caption: Decision workflow for systematic solvent screening.

• Initial Screening: Place a small, known amount (e.g., 1-2 mg) of your compound into separate vials. Add 0.5 mL of a standard organic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN), Toluene, Ethyl Acetate) to each vial. Vortex for 1 minute and visually inspect for dissolution.

• Co-Solvent Introduction: To the vials showing no or partial dissolution, add a fluorinated alcohol (e.g., TFE or HFIP) dropwise, vortexing between additions, up to 20% of the total volume. Observe for any change in solubility.

• Fluorinated Alcohol Test: If co-solvents fail, test for solubility in 100% TFE and 100% HFIP. These solvents are highly polar and excellent hydrogen bond donors, which can be very effective.

• Physical Methods: If solubility remains poor, gently warm the most promising solvent/co-solvent mixtures (e.g., to 40-50 °C) and/or place the vial in an ultrasonic bath for 5-10 minutes. Be cautious with volatile solvents.

• Fluorous Solvents: As a final resort for highly fluorinated compounds, test for solubility in a fluorous solvent like perfluorohexane.

Solvent	Formula	Boiling Point (°C)	Dipole Moment (D)	Key Characteristics
2,2,2-Trifluoroethanol (TFE)	C₂H₃F₃O	74	2.58	Strong H-bond donor, polar
1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)	C₃H₂F₆O	59	2.00	Very strong H-bond donor, highly polar, acidic
Perfluorohexane	C₆F₁₄	56	~0	Inert, non-polar, forms a separate fluorous phase

Guide 2: My Fluorinated Compound Crashes Out During Reaction or Workup

Precipitation during a reaction or aqueous workup is a common issue, often caused by a change in the solvent environment that reduces the compound's solubility.

Caption: Troubleshooting workflow for process-induced precipitation.

When a highly fluorinated compound is difficult to handle during purification due to poor solubility in common chromatography solvents, F-SPE is a powerful alternative.

• Loading: Dissolve the crude reaction mixture in a solvent that solubilizes all components (e.g., MeCN/Water, THF).

• Binding: Pass the solution through a fluorous silica gel cartridge. The highly fluorinated compound will be selectively retained on the stationary phase via fluorous-fluorous interactions.

• Washing: Wash the cartridge with a non-fluorous solvent (e.g., 80:20 methanol/water) to elute non-fluorinated and less-fluorinated impurities.

• Elution: Elute the desired, highly fluorinated compound from the cartridge using a fluorous solvent or a solvent with high fluorophilicity, such as TFE or HFIP.

• Concentration: Remove the elution solvent under reduced pressure to isolate the purified compound.

This technique leverages the unique phase preference of fluorinated molecules to achieve separation, bypassing traditional solubility-dependent chromatography issues.

Part 3: Advanced Strategies for Drug Development

For pharmaceutical applications, enhancing aqueous solubility is paramount for achieving desired bioavailability and successful in-vitro/in-vivo testing.

Guide 3: Improving Aqueous Solubility of a Fluorinated API

Cyclodextrins are cyclic oligosaccharides that form a truncated cone structure with a hydrophilic exterior and a lipophilic interior cavity. They can encapsulate poorly soluble molecules, including fluorinated compounds, to enhance their solubility in water.

• Prepare Stock Solutions: Create a stock solution of your fluorinated API in a minimal amount of a water-miscible organic solvent (e.g., DMSO, ethanol). Prepare aqueous stock solutions of various cyclodextrins (e.g., HP-β-CD, SBE-β-CD) at a high concentration (e.g., 40% w/v).

• Phase Solubility Diagram Construction:

  • Add a fixed, excess amount of your solid API to a series of vials.

  • To each vial, add the cyclodextrin solutions at increasing concentrations (e.g., 0%, 1%, 2%, 5%, 10%... w/v).

  • Equilibrate the vials on a shaker at a constant temperature (e.g., 25 °C) for 48-72 hours to ensure equilibrium is reached.

• Analysis: After equilibration, centrifuge the samples to pellet the undissolved solid. Withdraw an aliquot from the supernatant, dilute appropriately, and analyze the concentration of the dissolved API using a suitable analytical method (e.g., HPLC-UV).

• Data Interpretation: Plot the concentration of the dissolved API against the concentration of the cyclodextrin. A linear increase (AL-type diagram) indicates the formation of a soluble 1:1 inclusion complex and provides the binding constant, confirming the utility of that cyclodextrin for solubilization.

References

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Colomer, I., Chamberlain, A. E. R., Hyman, M. B., & Donohoe, T. J. (2011). The Use of 2,2,2-Trifluoroethanol (TFE) as a Solvent in Organic Synthesis. Angewandte Chemie International Edition, 50(21), 4862-4868. [Link]

• Shukla, M. K., & Leszczynski, J. (2007). Hydrogen-Bonded Complexes of Biologically Important Molecules with Hexafluoroisopropanol: A Computational Study. The Journal of Physical Chemistry A, 111(40), 10196-10204. [Link]

• Zhang, W. (2003). Fluorous Synthesis of Organic Molecules. Chemical Reviews, 103(12), 5157-5189. [Link]

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. [Link]

Technical Support Center: Purity Assessment of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

Welcome to the technical support center for the analytical assessment of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the purity analysis of this compound. Here, we address common challenges and provide troubleshooting solutions in a direct question-and-answer format.

Introduction: The Analytical Challenge

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is a unique molecule with potential applications in the pharmaceutical and material science industries.[1] Its structure, featuring a fluorinated cyclobutane ring and ester functionalities, presents specific challenges for purity analysis. Potential impurities can arise from the synthesis process, including starting materials, by-products, and degradation products.[2] Therefore, robust and validated analytical methods are crucial to ensure the quality and reliability of this compound in research and development.[3][4]

Method Selection: Choosing the Right Analytical Tool

A common initial question is which analytical technique is best suited for purity assessment. The answer depends on the specific requirements of the analysis, such as the need for quantitation, identification of unknown impurities, or routine quality control.

Caption: Decision tree for selecting the appropriate analytical method.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to specific questions and solutions to common problems encountered during the analysis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Gas Chromatography (GC) Analysis

Q1: I'm seeing significant peak tailing for the main compound. What's causing this and how can I fix it?

A1: Peak tailing in GC is often due to interactions between the analyte and active sites within the system.[5] For a polar compound like Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, this is a common issue.

• Cause & Solution:

  • Active Sites in the Injection Port: The liner can have active silanol groups.

    • Troubleshooting: Use a deactivated liner or replace it.[5]

  • Column Contamination: Non-volatile residues from previous injections can create active sites.

    • Troubleshooting: Trim the first few centimeters of the column. If the problem persists, the column may need to be replaced.[5]

  • Inappropriate Column Phase: A non-polar column may not be ideal for this analyte.

    • Troubleshooting: Consider a mid-polarity phase column, such as one containing a cyanopropylphenyl stationary phase, to better accommodate the polar nature of the ester and fluorine groups.

Q2: My resolution between the main peak and a closely eluting impurity is poor. How can I improve the separation?

A2: Poor resolution indicates that the chromatographic conditions are not optimized to separate compounds with similar physicochemical properties.

• Troubleshooting Steps:

  • Optimize the Temperature Program: A slower temperature ramp will increase the interaction time with the stationary phase and can improve separation.[6]

  • Decrease the Carrier Gas Flow Rate: This also increases residence time in the column, potentially enhancing resolution.

  • Select a Different Column: A longer column or a column with a different stationary phase chemistry can provide the necessary selectivity to resolve the peaks.[7]

Parameter	Initial Condition	Optimized Condition	Rationale
Temperature Program	10°C/min	5°C/min	Slower ramp increases interaction time.
Carrier Gas Flow	1.5 mL/min	1.0 mL/min	Lower flow rate improves separation efficiency.
Column Phase	Non-polar (e.g., DB-1)	Mid-polarity (e.g., DB-1701)	Better matches the polarity of the analyte.

High-Performance Liquid Chromatography (HPLC) Analysis

Q3: I'm observing peak fronting in my HPLC chromatogram. What is the likely cause?

A3: Peak fronting is typically caused by sample solvent incompatibility or column overload.

• Cause & Solution:

  • Sample Solvent Strength: If the sample is dissolved in a solvent stronger than the mobile phase, it can travel through the column too quickly, leading to fronting.

    • Troubleshooting: Dissolve the sample in the initial mobile phase composition whenever possible.[8]

  • Mass Overload: Injecting too much sample can also cause this issue.

    • Troubleshooting: Reduce the injection volume or dilute the sample.[8]

Q4: My retention times are shifting between injections. What should I check?

A4: Retention time instability can be caused by several factors related to the HPLC system and mobile phase.[8]

• Troubleshooting Checklist:

  • Mobile Phase Composition: Ensure the mobile phase is well-mixed and degassed. In reversed-phase chromatography, even small changes in the organic solvent percentage can significantly alter retention.[9]

  • Column Temperature: Use a thermostatted column compartment to maintain a consistent temperature, as fluctuations can affect retention times.[8]

  • Pump Performance: Check for leaks or malfunctioning check valves in the pump, which can lead to an inconsistent flow rate.[8]

  • Column Equilibration: Ensure the column is adequately equilibrated with the mobile phase before starting the analytical run.[10]

Caption: Troubleshooting workflow for HPLC retention time shifts.

Mass Spectrometry (MS) Analysis

Q5: I'm using GC-MS and I see a small peak at M+2. What does this indicate?

A5: The presence of an M+2 peak in a mass spectrum often suggests the presence of an isotopic pattern. While Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate itself does not contain elements with prominent M+2 isotopes like chlorine or bromine, this peak could indicate a chlorine-containing impurity from the synthesis process.[11][12][13] Chlorine has two main isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio, which would result in an M+2 peak with about one-third the intensity of the molecular ion peak.[11][12][13]

Q6: How can I confirm the identity of potential impurities detected by LC-MS?

A6: High-resolution mass spectrometry (HRMS) is a powerful tool for this purpose. By obtaining an accurate mass measurement of the impurity, you can propose a molecular formula. Further confirmation can be achieved through tandem mass spectrometry (MS/MS) to obtain fragmentation patterns. These fragments can be compared to the fragmentation of the parent compound or known potential impurities to elucidate the structure.

Quantitative NMR (qNMR) for Purity Determination

Q7: Why should I consider qNMR for purity assessment, and what are the key considerations?

A7: Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that can provide a direct and accurate measurement of purity without the need for a specific reference standard of the analyte.[14][15]

• Key Advantages:

  • Accuracy and Precision: qNMR offers high accuracy and precision for purity determination.[15]

  • No Reference Standard of Analyte Needed: Purity is determined relative to a certified internal standard of a different, known compound.[14]

  • Non-destructive: The sample can be recovered after analysis.[15]

• Critical Considerations for Accurate qNMR:

  • Internal Standard Selection: The internal standard must be stable, non-reactive with the sample, and have signals that do not overlap with the analyte's signals.[14] It should also have a similar solubility profile.[14]

  • Relaxation Delay (d1): To ensure complete relaxation of all protons for accurate integration, a sufficiently long relaxation delay (typically 5 times the longest T1 value) is crucial.[16]

  • Signal Integration: Accurate integration of non-overlapping signals for both the analyte and the internal standard is essential for the purity calculation.

Parameter	Recommendation	Rationale
Internal Standard	Maleic acid, 1,3,5-Trimethoxybenzene	Stable, non-reactive, distinct signals.
Solvent	Deuterated chloroform (CDCl₃) or Acetone-d₆	Good solubility for the analyte and many standards.
Relaxation Delay (d1)	> 25 seconds (or determine T1 experimentally)	Ensures accurate signal integration.[16]

Validation of Analytical Methods

Q8: What are the key parameters I need to consider when validating my purity method?

A8: Method validation is a documented process that demonstrates an analytical method is suitable for its intended purpose.[4] Key validation parameters according to ICH guidelines include:

• Specificity: The ability to assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

References

• qNMR: A powerful tool for purity determination - RSSL. (n.d.). Retrieved from [Link]

• Organic Compounds Containing Halogen Atoms. (2020, August 22). Chemistry LibreTexts. Retrieved from [Link]

• Validation of Impurity Methods, Part II. (2014, August 22). LCGC North America. Retrieved from [Link]

• mass spectra - the M+2 peak. (n.d.). Chemguide. Retrieved from [Link]

• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025, January 27). Proclinical. Retrieved from [Link]

• Determining and reporting purity of organic molecules: Why qNMR. (2012). ResearchGate. Retrieved from [Link]

• Organic Compounds Containing Halogen Atoms. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

• GC Troubleshooting - Common Problems & How to Fix Them. (2025, November 27). Technology Networks. Retrieved from [Link]

• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. (2014, November 7). National Institutes of Health. Retrieved from [Link]

• GC Troubleshooting. (n.d.). Macherey-Nagel. Retrieved from [Link]

• “Pure by NMR”? (2008, October 31). Organic Letters. Retrieved from [Link]

• Analytical method validation: A brief review. (n.d.). ResearchGate. Retrieved from [Link]

• HPLC Troubleshooting. (n.d.). SCION Instruments. Retrieved from [Link]

• GC Troubleshooting Guide. (n.d.). Phenomenex. Retrieved from [Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. (n.d.). Drawell. Retrieved from [Link]

• HPLC Troubleshooting. (n.d.). University of Arizona. Retrieved from [Link]

• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. (n.d.). Pharmaceutical Guidelines. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). SCION Instruments. Retrieved from [Link]

• GC Column Troubleshooting Guide. (2025, August 26). Phenomenex. Retrieved from [Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. (n.d.). Drawell. Retrieved from [Link]

• HPLC Troubleshooting. (n.d.). University of Arizona. Retrieved from [Link]

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• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. particle.dk [particle.dk]
• 4. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]
• 5. aimanalytical.com [aimanalytical.com]
• 6. tajhizshimi.com [tajhizshimi.com]
• 7. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
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• 14. qNMR: A powerful tool for purity determination | RSSL [rssl.com]
• 15. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scale-Up Synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

Welcome to the technical support center for the synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the scale-up of this valuable fluorinated building block. The unique properties of fluorinated cyclobutanes, such as their rigid structure and the metabolic stability imparted by fluorine, make them attractive scaffolds in medicinal chemistry.[1] However, their synthesis, particularly on a larger scale, presents a unique set of challenges.

This resource provides troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific issues you may encounter in your laboratory.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate?

A1: The synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate and related fluorinated cyclobutanes can be broadly categorized into two main strategies:

• Fluorination of a pre-existing cyclobutane core: This is a common approach that typically involves the synthesis of a cyclobutane-1,1-dicarboxylic acid derivative followed by the introduction of the fluorine atom.[1][2]

  • Nucleophilic Fluorination: This method involves the substitution of a good leaving group (e.g., triflate, tosylate) on the cyclobutane ring with a fluoride source.

  • Electrophilic Fluorination: This strategy employs reagents like Selectfluor to introduce fluorine onto an electron-rich cyclobutane precursor.[2]

• [2+2] Cycloaddition Reactions: This method involves the formation of the cyclobutane ring from two alkene precursors.[1] While versatile, controlling stereochemistry can be a significant challenge.

For the specific target molecule, Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, the most practical and commonly reported routes involve the fluorination of a cyclobutane precursor.

Q2: What are the most significant challenges when scaling up the synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate?

A2: Scaling up the synthesis of this compound from gram to kilogram quantities introduces several critical challenges:

• Exothermic Reactions: Fluorination reactions, particularly with potent fluorinating agents, can be highly exothermic and require careful thermal management to prevent runaway reactions.

• Handling of Fluorinating Agents: Many fluorinating agents are hazardous and require specialized handling procedures and equipment, especially at a larger scale.

• Purification: The removal of impurities, including regioisomers and byproducts from the fluorination step, can be difficult and often requires multiple chromatographic steps, which are not ideal for large-scale production.

• Stereocontrol: If a specific stereoisomer is required, maintaining stereochemical purity during scale-up can be challenging.

• Reagent Cost and Availability: The cost and availability of specialized fluorinating agents and starting materials can become a significant factor at scale.

Q3: What safety precautions are essential when working with fluorinating agents?

A3: Safety is paramount when handling fluorinating agents. Key precautions include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles. A face shield is recommended for larger-scale reactions.

• Fume Hood: All manipulations of fluorinating agents should be performed in a well-ventilated fume hood.

• Material Compatibility: Ensure that all reaction vessels and equipment are compatible with the fluorinating agent being used. Some agents can react with glass.

• Quenching Procedures: Have appropriate quenching agents readily available in case of a spill or runaway reaction.

• Training: Ensure all personnel are thoroughly trained in the safe handling of the specific fluorinating agents being used.

II. Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis and offers potential solutions.

Problem 1: Low Yield in the Fluorination Step

Scenario: You are performing an electrophilic fluorination of Diisopropyl 3-hydroxycyclobutane-1,1-dicarboxylate using an electrophilic fluorinating agent like Selectfluor, but the yield of the desired product is consistently low.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Step	Scientific Rationale
Incomplete Reaction	Monitor the reaction progress closely using techniques like TLC, GC, or NMR. Consider increasing the reaction time or temperature cautiously.	The reaction kinetics may be slower than anticipated, especially at a larger scale where mixing and heat transfer can be less efficient.
Sub-optimal Solvent	Experiment with different solvents. A more polar, aprotic solvent might be beneficial.	The solubility and reactivity of both the substrate and the fluorinating agent are highly dependent on the solvent system.
Decomposition of Starting Material or Product	Run the reaction at a lower temperature. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.	The starting material or the fluorinated product may be unstable under the reaction conditions, leading to decomposition.
Issues with the Fluorinating Agent	Use a fresh batch of the fluorinating agent. Ensure it has been stored correctly.	Fluorinating agents can degrade over time, especially if not stored under anhydrous conditions, leading to reduced reactivity.

Problem 2: Formation of Multiple Products (Regioisomers/Byproducts)

Scenario: The fluorination reaction is producing a mixture of the desired 3-fluoro isomer along with other isomers and unidentified byproducts, making purification difficult.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Step	Scientific Rationale
Lack of Regioselectivity	If using an electrophilic fluorination on an enolate, the choice of base and reaction conditions can influence regioselectivity. Consider using a bulkier base to favor the formation of the kinetic enolate.	The regioselectivity of enolate formation is a critical factor in determining the position of fluorination.
Elimination Side Reactions	If using a nucleophilic fluorination with a leaving group, elimination can be a competing reaction. Use a milder base or a less-hindered fluoride source. Lowering the reaction temperature can also favor substitution over elimination.	The basicity of the fluoride source can promote elimination, especially with sterically hindered substrates.
Rearrangement of the Cyclobutane Ring	The strained cyclobutane ring can be susceptible to rearrangement under certain conditions. Consider using milder reaction conditions.	Ring strain can make cyclobutane derivatives prone to rearrangements, leading to undesired isomeric products.

Problem 3: Difficulties in Product Purification

Scenario: The crude product is an oil that is difficult to purify by crystallization, and column chromatography is not feasible for the large quantity of material.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Step	Scientific Rationale
Presence of Non-polar Impurities	Consider a distillation under reduced pressure.	If the product has a suitable boiling point and is thermally stable, distillation can be an effective method for large-scale purification.[3]
Presence of Polar Impurities	Perform an aqueous workup with washes of dilute acid, base, and brine to remove ionic and water-soluble impurities.	This is a standard and effective technique for removing many common impurities from organic reactions.
Formation of an Emulsion During Workup	Add a small amount of a saturated salt solution (brine) to help break the emulsion.	Increasing the ionic strength of the aqueous phase can help to break up emulsions.

Experimental Workflow: A Generalized Approach

The following diagram outlines a general workflow for the synthesis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, highlighting key decision points and potential challenges.

Caption: Simplified mechanism of electrophilic fluorination.

References

• ChemRxiv. (n.d.). Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes.
• Smolecule. (n.d.). Buy Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate | 1403767-29-2.
• ResearchGate. (n.d.). Synthesis of 3‐fluorocyclobutane‐1‐carboxylic acid (1) from cyclobutanone 2.
• Oreate AI Blog. (2025, December 16). Research on Efficient Combination Strategies of Fluorine and Oxygen-Containing Cyclobutane in Molecular Building Block Design.
• ACS Publications. (2024, November 11). CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue | JACS Au.
• American Chemical Society. (2025, December 15). Photochemical Fluoroalkylations with Fluorinated Gases Facilitated by a Robust Metal–Organic Framework.
• Journal of Nuclear Medicine. (n.d.). Synthesis and Evaluation of [18F]1-Amino-3-fluorocyclobutane 1-carboxylic Acid to Image Brain Tumors.
• BenchChem. (n.d.). A Comparative Guide to the Synthetic Methodologies of Fluorinated Cyclobutanes.
• PubMed. (n.d.). Synthesis and evaluation of [18F]1-amino-3-fluorocyclobutane-1-carboxylic acid to image brain tumors.
• Organic Syntheses. (n.d.). 1. Procedure.
• PubMed Central. (n.d.). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP).
• PubMed. (n.d.). Improved synthesis of anti-[18F]FACBC: improved preparation of labeling precursor and automated radiosynthesis.
• Organic Syntheses Procedure. (n.d.). Preparation of a Diisopropylselenophosphoramide Catalyst and its Use in Enantioselective Sulfenoetherification.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Why Fluorine Matters: Leveraging 3,3-Difluorocyclobutane-1-carboxylic Acid in Synthesis.
• BenchChem. (n.d.). validation of a new synthetic route to diisopropyl 1,1-cyclopropane-dicarboxylate.
• PubMed. (n.d.). Fluciclovine, Anti-1-Amino-3-[ 18 F]-Fluorocyclobutane-1-Carboxylic Acid: A Novel Radiotracer for Meningioma.
• Organic Syntheses Procedure. (n.d.). Cyclopropane-1,1-dicarboxylic acid.

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• 1. benchchem.com [benchchem.com]
• 2. Buy Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate | 1403767-29-2 [smolecule.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Late-Stage Fluorination of Complex Molecules

Welcome to the technical support center for late-stage fluorination. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of introducing fluorine into intricate molecular scaffolds. The following guides and FAQs are based on established literature and field-proven insights to help you diagnose and resolve common experimental challenges.

I. Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions and concerns that arise during late-stage fluorination experiments.

Q1: My late-stage fluorination reaction has a very low yield. What are the most common culprits?

A1: Low yields in late-stage fluorination can stem from several factors. Key areas to investigate include:

• Moisture and Air Sensitivity: Many fluorinating reagents and catalysts are sensitive to moisture and air. Ensure all glassware is oven-dried and reactions are conducted under an inert atmosphere (e.g., nitrogen or argon). Solvents should be rigorously dried before use.[1]

• Reagent Incompatibility: The chosen fluorinating reagent may not be suitable for your specific substrate. For instance, highly reactive reagents like DAST can lead to side reactions with sensitive functional groups, while milder reagents like N-fluorobenzenesulfonimide (NFSI) might require more forcing conditions.[2]

• Sub-optimal Reaction Conditions: Temperature, solvent, and reaction time are critical parameters. A systematic optimization of these conditions is often necessary. For example, some palladium-catalyzed fluorinations require elevated temperatures, while others may proceed at room temperature.[1][3]

• Catalyst Deactivation: In metal-catalyzed reactions, impurities in the starting material or the presence of certain functional groups (like unprotected amines) can poison the catalyst.[1]

Q2: I'm observing a mixture of regioisomers. How can I improve the regioselectivity of my C-H fluorination?

A2: Achieving high regioselectivity is a significant challenge in C-H fluorination.[4] Consider the following strategies:

• Directing Groups: The use of a directing group on your substrate can guide the catalyst to a specific C-H bond, greatly enhancing regioselectivity.[1][2]

• Steric and Electronic Control: The inherent steric and electronic properties of your molecule play a crucial role. Bulky substituents can block access to certain positions, while electron-donating or -withdrawing groups will influence the reactivity of different C-H bonds.[5]

• Catalyst and Ligand Choice: In transition-metal-catalyzed reactions, the choice of metal and ligand can significantly impact regioselectivity. Screening different catalyst systems is often a fruitful approach.

• Solvent and Temperature Optimization: The reaction medium can influence the transition state energies of different pathways, thereby affecting the isomeric ratio. Experimenting with a range of solvents and temperatures is recommended.[6]

Q3: My starting material is being consumed, but I'm not seeing the desired fluorinated product. What could be happening?

A3: This scenario often points to product decomposition or the formation of non-fluorinated byproducts.

• Product Instability: The fluorinated product may be unstable under the reaction conditions. Try running the reaction at a lower temperature or for a shorter duration.[1]

• Side Reactions: Competing side reactions, such as elimination or rearrangement, can consume the starting material. For example, in deoxyfluorination of alcohols, elimination to form an alkene is a common side reaction, especially at higher temperatures.[7][8]

• Reaction with Solvent: Some electrophilic fluorinating reagents can react with certain solvents. For instance, Selectfluor can react exothermically with DMF, pyridine, and DMSO.[1]

Q4: How do I choose the right fluorinating reagent for my complex molecule?

A4: The choice of fluorinating reagent is critical and depends on the functional group you are targeting and the overall tolerance of your molecule.

• For Deoxyfluorination (R-OH → R-F):

  • PhenoFluor™: A good choice for complex alcohols due to its high functional group tolerance and improved safety profile compared to other reagents. It is particularly effective for primary and secondary alcohols.[7][9][10]

  • DAST (Diethylaminosulfur Trifluoride): A powerful but less selective reagent. It can be prone to inducing elimination side reactions and has thermal stability concerns.[2][7][11]

• For Electrophilic Fluorination (e.g., C-H or enolate fluorination):

  • Selectfluor® (F-TEDA-BF₄): A versatile, bench-stable, and widely used electrophilic fluorinating agent. It is effective for a broad range of substrates but can also act as an oxidant.[12][13]

  • NFSI (N-Fluorobenzenesulfonimide): A milder and highly selective electrophilic fluorinating reagent, often preferred when over-oxidation or side reactions are a concern.[14][15]

II. In-Depth Troubleshooting Guides

Guide 1: Low or No Conversion of Starting Material

Possible Cause	Recommended Solution	Scientific Rationale
Inactive Fluorinating Reagent	Verify the quality and age of the reagent. If necessary, use a fresh batch. For moisture-sensitive reagents, ensure proper handling and storage.	Fluorinating reagents can degrade over time, especially if exposed to moisture. For example, DAST can hydrolyze, reducing its efficacy.
Insufficient Reaction Temperature	Gradually increase the reaction temperature in increments of 10-20 °C.	Many fluorination reactions have a significant activation energy barrier that requires thermal input to overcome.
Incompatible Solvent	Screen a range of anhydrous, non-nucleophilic solvents such as acetonitrile, dioxane, or dichloromethane.[1]	The solvent can affect the solubility of reagents and the stability of intermediates. Aprotic polar solvents are often preferred for SNAr fluorinations to enhance fluoride nucleophilicity.[1]
Catalyst Poisoning (for metal-catalyzed reactions)	Purify the starting material to remove potential catalyst poisons (e.g., sulfur-containing compounds, unprotected amines). Increase catalyst loading as a diagnostic test.	Lewis basic functional groups or impurities can coordinate to the metal center, inhibiting its catalytic activity.
Poor Solubility of Reagents	Choose a solvent system in which all components are soluble at the reaction temperature. Sonication can sometimes help to dissolve recalcitrant solids.	For a reaction to proceed efficiently, the reactants must be in the same phase. Poor solubility can lead to slow or incomplete reactions.

Guide 2: Poor Regioselectivity in Aromatic C-H Fluorination

Possible Cause	Recommended Solution	Scientific Rationale
Multiple Reactive C-H Bonds of Similar Energy	Introduce a directing group to guide the reaction to a specific site.[5] Alternatively, if a directing group is not feasible, screen different fluorinating reagents as their steric bulk can influence selectivity.	Directing groups coordinate to the catalyst, bringing it into proximity with a specific C-H bond, thereby overriding the inherent electronic preferences of the aromatic ring.[5]
Steric Hindrance	If the desired position is sterically hindered, consider a different synthetic route or a smaller fluorinating reagent/catalyst system.	Highly congested sites may be inaccessible to bulky reagents or catalyst-ligand complexes.
Unfavorable Electronic Effects	If the electronics of the substrate disfavor reaction at the desired position, a change in strategy may be needed. For electrophilic fluorination, electron-donating groups direct ortho/para, while electron-withdrawing groups direct meta.[5]	The regiochemical outcome of electrophilic aromatic substitution is governed by the ability of substituents to stabilize the Wheland intermediate.
High Reaction Temperature	Lower the reaction temperature.[5]	Higher temperatures can provide enough energy to overcome the activation barriers for multiple reaction pathways, leading to a loss of selectivity.

Guide 3: Product Decomposition or Side Product Formation

Possible Cause	Recommended Solution	Scientific Rationale
Elimination Side Reactions (e.g., in deoxyfluorination)	Lower the reaction temperature. For some substrates, changing the solvent can also suppress elimination. For example, with PhenoFluor, increasing the temperature from 23 °C to 80 °C in toluene was found to reduce elimination for certain substrates.[8]	Elimination is often favored at higher temperatures. The choice of solvent can influence the stability of the carbocation intermediate, affecting the ratio of substitution to elimination.
Rearrangement of Intermediates	Use a milder fluorinating reagent or run the reaction at a lower temperature.	Carbocationic intermediates, which can form during some fluorination reactions, are prone to rearrangement to form more stable carbocations.
Oxidation of Substrate	If using an oxidizing fluorinating reagent like Selectfluor, consider a milder alternative like NFSI. Ensure the reaction is run under an inert atmosphere to prevent air oxidation.	Selectfluor can act as both a fluorinating agent and an oxidant.[12][13] If your substrate has easily oxidizable functional groups, this can be a significant side reaction.
Hydrolysis of Product or Reagents	Ensure rigorously anhydrous conditions. Use freshly dried solvents and reagents.	Water can react with fluorinating reagents, intermediates, or the final product, leading to undesired byproducts.

III. Experimental Protocols & Methodologies

Protocol 1: General Procedure for Deoxyfluorination of a Complex Alcohol using PhenoFluor™

This protocol is adapted from the work of Ritter and colleagues.[7][9]

Materials:

• Complex alcohol substrate (1.0 equiv)

• PhenoFluor™ (1.5 equiv)

• Potassium fluoride (KF, 2.0 equiv, optional but can accelerate the reaction)

• Anhydrous toluene (or dioxane, CH₂Cl₂)

• Oven-dried reaction vial with a stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried reaction vial under an inert atmosphere, add the complex alcohol (e.g., 0.1 mmol), PhenoFluor™ (0.15 mmol), and KF (0.2 mmol).

• Solvent Addition: Add anhydrous toluene (e.g., 1.0 mL) to the vial via syringe.

• Reaction: Stir the reaction mixture at room temperature (23 °C) or heat to a specified temperature (e.g., 80 °C) to minimize elimination side reactions.[8] Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction by pouring it into a separatory funnel containing saturated aqueous sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Monitoring a Fluorination Reaction using ¹⁹F NMR Spectroscopy

¹⁹F NMR is a powerful tool for monitoring the progress of fluorination reactions due to its high sensitivity and wide chemical shift range.[16][17]

Procedure:

• Initial Spectrum: Before starting the reaction, acquire a ¹⁹F NMR spectrum of your fluorinating reagent in the chosen reaction solvent. This will serve as your reference (t=0).

• Reaction Setup: Set up the fluorination reaction as planned in an NMR tube if using an in-situ monitoring setup, or in a standard reaction vessel.

• Time-course Monitoring: At regular intervals (e.g., every 30 minutes), carefully take an aliquot from the reaction mixture (if not in an NMR tube), dilute it, and acquire a ¹⁹F NMR spectrum.

• Data Analysis:

  • Monitor the disappearance of the peak corresponding to the fluorinating reagent.

  • Monitor the appearance of a new peak corresponding to your fluorinated product.

  • The chemical shift of the product will provide structural information.

  • Integration of the reagent and product signals (using an internal standard if quantitative data is desired) allows for the calculation of reaction conversion over time.[8]

IV. Visualization of Workflows and Concepts

General Troubleshooting Workflow for Late-Stage Fluorination

Caption: A workflow diagram for troubleshooting common issues in late-stage fluorination experiments.

Decision Tree for Selecting a Fluorinating Reagent

Caption: A decision tree to aid in the selection of an appropriate fluorinating reagent.

V. References

• Late-stage deoxyfluorination of alcohols with PhenoFluor. PubMed.[Link]

• Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™. National Institutes of Health (NIH).[Link]

• Late-Stage Deoxyfluorination of Alcohols with PhenoFluor. ACS Publications.[Link]

• Late-Stage Deoxyfluorination of Alcohols with PhenoFluor. American Chemical Society.[Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society.[Link]

• Late-Stage Deoxyfluorination of Alcohols with PhenoFluor | Request PDF. ResearchGate.[Link]

• One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. National Institutes of Health (NIH).[Link]

• Aryl Fluoride Activation Through Palladium-Magnesium Bimetallic Cooperation: A Mechanistic and Computational Study. National Institutes of Health (NIH).[Link]

• The development of Selectfluor® as a commercial electrophilic fluorinating agent. REF Impact Case Studies.[Link]

• An Improved Catalyst System for the Pd-Catalyzed Fluorination of (Hetero)Aryl Triflates. ACS Publications.[Link]

• Recent advances in late-stage monofluorination of natural products and their derivatives. Royal Society of Chemistry.[Link]

• Late-stage [18F]Fluorination: New Solutions to Old Problems. National Institutes of Health (NIH).[Link]

• Fluorination Chemistry Performed in a Modular Flow Reactor Introduction to Flow Chemistry. Vapourtec.[Link]

• On-line reaction monitoring of an SNAr reaction by 1H and 19F NMR. Magritek.[Link]

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. National Institutes of Health (NIH).[Link]

• One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. Royal Society of Chemistry.[Link]

• Selectfluor and Its Analogs' Electrophilic Fluorination for Preparing Alkyl Fluorides | Request PDF. ResearchGate.[Link]

• Fluorination with aminosulfuranes. Wikipedia.[Link]

• Pd-Catalyzed Nucleophilic Fluorination of Aryl Bromides. ACS Publications.[Link]

• Late-Stage Fluorination: From Fundamentals to Application. National Institutes of Health (NIH).[Link]

• Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. ACS Publications.[Link]

• ¹⁹F NMR spectroscopic monitoring of the reaction mixture during the fluorination to give 3 b. ResearchGate.[Link]

• 19 F-centred NMR analysis of mono-fluorinated compounds. Royal Society of Chemistry.[Link]

• Selectfluor and Its Analogs' Electrophilic Fluorination for Preparing Alkyl Fluorides. OUCI.[Link]

• Selectfluor. Wikipedia.[Link]

• Late-Stage Fluorination: From Fundamentals to Application. ACS Publications.[Link]

• Late-Stage [18F]Fluorination: New Solutions to Old Problems. ResearchGate.[Link]

• Fluorine NMR. University of Washington.[Link]

• Oxidative fluorination with Selectfluor: A convenient procedure for preparing hypervalent iodine(V) fluorides. National Institutes of Health (NIH).[Link]

• Fluorination Reactions. Professor Steven V. Ley Research Group.[Link]

• Late-Stage Fluorination. MPI für Kohlenforschung.[Link]

• Organic Reaction Workup Formulas for Specific Reagents. University of Rochester.[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Recent advances in late-stage monofluorination of natural products and their derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Late-Stage Fluorination: From Fundamentals to Application - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Fluorination with aminosulfuranes - Wikipedia [en.wikipedia.org]
• 12. REF Case study search [impact.ref.ac.uk]
• 13. Selectfluor - Wikipedia [en.wikipedia.org]
• 14. One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides - Chemical Science (RSC Publishing) DOI:10.1039/C6SC03924C [pubs.rsc.org]
• 16. magritek.com [magritek.com]
• 17. biophysics.org [biophysics.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Interrogation of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data listing to explain the causality behind spectral characteristics. In the absence of a publicly available, complete experimental dataset for this specific molecule, this guide will provide a robust prediction of its spectral features based on established principles and data from analogous structures. This approach offers a valuable framework for the characterization of this and similar fluorinated cyclobutane derivatives.

Introduction: The Structural Significance of a Fluorinated Cyclobutane

Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate (Molecular Formula: C₁₂H₁₉FO₄, Molecular Weight: 246.27 g/mol ) is a member of the fluorinated cyclobutane family, a class of compounds of increasing interest in medicinal chemistry and materials science.[1] The introduction of a fluorine atom can significantly alter the physicochemical properties of a molecule, impacting its lipophilicity, metabolic stability, and binding affinity to biological targets. The cyclobutane scaffold provides a rigid, three-dimensional framework that can be valuable for exploring chemical space in drug discovery.

Accurate structural elucidation is paramount for the successful application of such novel building blocks. NMR and mass spectrometry are the cornerstone techniques for this purpose. This guide will provide a detailed exposition of the expected spectral data for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate and offer a comparative perspective with a related difluorinated analogue.

Predicted NMR Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy provides a detailed picture of the molecular structure by probing the magnetic properties of atomic nuclei. For Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, ¹H, ¹³C, and ¹⁹F NMR are the most informative techniques.

Predicted ¹H NMR Data

The proton NMR spectrum is expected to reveal the arrangement of hydrogen atoms in the molecule. The puckered nature of the cyclobutane ring and the presence of the electronegative fluorine atom will lead to complex splitting patterns for the ring protons.

Table 1: Predicted ¹H NMR Data for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate (in CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~5.0	septet	2H	-CH(CH₃)₂
~3.5 - 2.5	m	5H	Cyclobutane-H
~1.25	d	12H	-CH(CH₃)₂

Causality Behind Assignments:

• Isopropyl Methine (-CH(CH₃)₂): The methine protons of the two isopropyl groups are expected to appear as a septet around 5.0 ppm due to coupling with the six equivalent methyl protons.

• Cyclobutane Protons: The five protons on the cyclobutane ring will exhibit complex multiplets in the range of 2.5-3.5 ppm. This complexity arises from geminal and vicinal couplings, which are further complicated by the diastereotopic nature of the methylene protons and the coupling to the fluorine atom.

• Isopropyl Methyl (-CH(CH₃)₂): The twelve methyl protons of the two isopropyl groups will appear as a doublet around 1.25 ppm, due to coupling with the methine proton.

Predicted ¹³C NMR Data

The carbon-13 NMR spectrum provides information on the carbon framework of the molecule. The chemical shifts are sensitive to the electronic environment of each carbon atom.

Table 2: Predicted ¹³C NMR Data for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate (in CDCl₃)

Chemical Shift (δ) ppm	Assignment
~170-175	C=O
~80-85 (d, ¹JCF ≈ 200-230 Hz)	C-F
~69	-CH(CH₃)₂
~40-50	C(C=O)₂
~25-35 (d, ²JCF ≈ 20-30 Hz)	CH₂ (adjacent to C-F)
~21	-CH(CH₃)₂

Causality Behind Assignments:

• Carbonyl Carbons (C=O): The ester carbonyl carbons are expected to resonate in the typical downfield region of 170-175 ppm.

• Fluorine-Bearing Carbon (C-F): The carbon directly attached to the fluorine atom will appear as a doublet due to strong one-bond coupling (¹JCF) and will be shifted downfield compared to a non-fluorinated analogue.

• Isopropyl Methine and Methyl Carbons: The methine carbons of the isopropyl groups are predicted around 69 ppm, while the methyl carbons are expected at approximately 21 ppm.

• Quaternary Carbon (C(C=O)₂): The quaternary carbon of the cyclobutane ring bearing the two ester groups will be in the 40-50 ppm range.

• Cyclobutane Methylene Carbons: The methylene carbons of the cyclobutane ring will show a doublet for the carbon adjacent to the C-F bond due to two-bond C-F coupling (²JCF).

Predicted ¹⁹F NMR Data

Fluorine-19 NMR is a highly sensitive technique for the direct observation of fluorine atoms in a molecule.

Table 3: Predicted ¹⁹F NMR Data for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

Chemical Shift (δ) ppm	Multiplicity
~ -180 to -220	m

Causality Behind Assignments:

• The single fluorine atom on the cyclobutane ring is expected to resonate in the range of -180 to -220 ppm (relative to CFCl₃). The signal will appear as a multiplet due to coupling with the adjacent protons on the cyclobutane ring.

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. For Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, electron ionization (EI) would likely lead to significant fragmentation.

Expected Molecular Ion: [M]⁺ at m/z = 246.

Predicted Fragmentation Pattern:

A plausible fragmentation pathway would involve the loss of an isopropyl group, an isopropoxy group, or cleavage of the cyclobutane ring.

Table 4: Predicted Key Fragments in the Mass Spectrum of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

m/z	Possible Fragment
203	[M - C₃H₇]⁺
187	[M - OC₃H₇]⁺
159	[M - COOC₃H₇]⁺
43	[C₃H₇]⁺

Visualization of Predicted Fragmentation:

Caption: Predicted major fragmentation pathways for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Comparative Analysis: Diisopropyl 3,3-difluorocyclobutane-1,1-dicarboxylate

To highlight the impact of the degree of fluorination on the spectral data, a comparison with the difluorinated analogue, Diisopropyl 3,3-difluorocyclobutane-1,1-dicarboxylate, is instructive.

Key Predicted Differences:

• ¹H NMR: The proton NMR spectrum of the difluoro analogue would be simpler in the cyclobutane region, as there would be no proton on the C3 carbon. The chemical shifts of the C2 and C4 protons would be shifted further downfield due to the increased electron-withdrawing effect of the two fluorine atoms.

• ¹³C NMR: The C3 carbon in the difluoro compound would appear as a triplet in the ¹³C NMR spectrum due to coupling to two fluorine atoms, and its chemical shift would be significantly different.

• ¹⁹F NMR: The ¹⁹F NMR of the difluoro compound would show a single signal (assuming geminal fluorines are equivalent), likely as a triplet due to coupling with the adjacent methylene protons.

• Mass Spectrometry: The molecular ion peak for the difluoro analogue would be at m/z = 264. The fragmentation pattern would also be altered due to the presence of the second fluorine atom.

Experimental Protocols

To obtain high-quality NMR and MS data for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, the following standardized protocols are recommended.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 16-32.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher.

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Spectral Width: -10 to 220 ppm.

  • Number of Scans: 1024 or more, depending on sample concentration.

  • Relaxation Delay: 2-5 seconds.

• ¹⁹F NMR Acquisition:

  • Spectrometer: 376 MHz or higher.

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: -50 to -250 ppm.

  • Number of Scans: 64-128.

  • Relaxation Delay: 1-2 seconds.

Visualization of NMR Workflow:

Caption: Standard workflow for NMR data acquisition and processing.

Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the compound in a volatile organic solvent (e.g., methanol or acetonitrile) via direct infusion or coupled to a gas chromatograph (GC-MS).

• Ionization: Use Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Scan a mass range of m/z 40-300.

Conclusion

This guide provides a comprehensive, albeit predictive, spectroscopic characterization of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate. By understanding the expected NMR and mass spectrometry data, researchers can more effectively identify and characterize this and related fluorinated compounds. The provided protocols offer a standardized approach to data acquisition, ensuring reproducibility and accuracy. As a senior application scientist, I encourage the use of this guide as a foundational tool for the exploration of novel fluorinated molecules in your research endeavors.

References

• Ni, C., & Hu, J. (2017). The unique role of fluorine in the design of logs and probes for biological targets. Chemical Society Reviews, 46(24), 7116-7128. [Link]

Sources

• 1. Buy Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate | 1403767-29-2 [smolecule.com]

The Impact of Vicinal Fluorination: A Comparative Analysis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate and its Non-fluorinated Analog

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a well-established strategy for modulating a compound's physicochemical and pharmacokinetic properties. The cyclobutane ring, a motif of growing interest due to its conformational rigidity and three-dimensional character, presents a unique platform for investigating the nuanced effects of fluorination. This guide provides an in-depth comparison of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate and its direct non-fluorinated counterpart, Diisopropyl cyclobutane-1,1-dicarboxylate. Through an examination of their synthesis, physicochemical properties, and potential metabolic fate, we will elucidate the profound influence of a single fluorine atom on this compact and valuable scaffold.

Introduction: The Subtle Power of a Single Fluorine Atom

The substitution of a hydrogen atom with fluorine, the most electronegative element, can induce significant changes in a molecule's electronic distribution, conformation, lipophilicity, and metabolic stability.[1] On a cyclobutane ring, these effects are particularly pronounced due to the ring's inherent strain and defined conformational preferences. This comparison will explore how the introduction of a fluorine atom at the 3-position of the diisopropyl cyclobutane-1,1-dicarboxylate core can be expected to alter its properties, providing valuable insights for researchers in drug discovery and development.

Synthesis and Structural Characterization

The synthesis of both the fluorinated and non-fluorinated analogs originates from a common precursor, cyclobutane-1,1-dicarboxylic acid. The non-fluorinated diester can be readily prepared via a standard Fischer esterification of the dicarboxylic acid with isopropanol in the presence of an acid catalyst.

The synthesis of the fluorinated analog requires a more nuanced approach, typically involving the fluorination of a suitable cyclobutane precursor. One common method involves the use of an electrophilic fluorinating agent, such as Selectfluor, on a derivative of cyclobutane-1,1-dicarboxylic acid.[2]

Proposed Synthetic Workflow

Caption: Conceptual diagram of metabolic stability enhancement by fluorination.

By replacing a hydrogen atom with fluorine at the 3-position, a potential site of metabolic oxidation is blocked. This is expected to increase the metabolic stability of diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate compared to its non-fluorinated analog, potentially leading to a longer in vivo half-life and improved pharmacokinetic profile.

Conclusion and Future Perspectives

The introduction of a single fluorine atom onto the cyclobutane-1,1-dicarboxylate scaffold imparts significant and predictable changes in the molecule's physicochemical properties, spectroscopic signature, and metabolic stability. Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is expected to be more lipophilic, have more acidic neighboring protons, and exhibit greater resistance to metabolic oxidation compared to its non-fluorinated counterpart.

These modifications highlight the utility of strategic fluorination in fine-tuning the properties of drug candidates. For researchers and drug development professionals, understanding these fundamental effects is crucial for the rational design of novel therapeutics with improved efficacy and pharmacokinetic profiles. Further experimental studies to confirm the predicted properties of the non-fluorinated analog would be invaluable for a more complete and quantitative comparison.

References

• Exploring Diisopropyl 3,3-Dimethoxycyclobutane-1,1-Dicarboxylate: Properties and Applic
• Diisopropyl 3,3-dimethoxycyclobutane-1,1-dicarboxylate | CAS No- 115118-68-8. (URL not available)

• Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes - PubMed. [Link]

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• 2. pharmaffiliates.com [pharmaffiliates.com]

A Comparative Guide to the Synthesis of 3-Fluorocyclobutane-1,1-dicarboxylates: Methodologies and Insights

The incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.[1] Among the myriad of fluorinated motifs, the 3-fluorocyclobutane moiety has emerged as a valuable bioisosteric replacement for various functional groups, prized for its ability to confer metabolic stability and desirable conformational constraints. This guide provides a comparative analysis of two prominent synthetic routes to diethyl 3-fluorocyclobutane-1,1-dicarboxylate, a key building block for the synthesis of more complex fluorinated cyclobutane derivatives. We will delve into the nuances of both nucleophilic and electrophilic fluorination strategies, offering detailed experimental protocols and a critical evaluation of their respective merits and limitations to empower researchers in selecting the optimal path for their synthetic endeavors.

Method 1: Nucleophilic Deoxyfluorination of a Hydroxy Precursor

This widely employed strategy hinges on the conversion of a hydroxyl group in a pre-formed cyclobutane ring into a fluorine atom via nucleophilic substitution. A common and effective approach involves the use of diethylaminosulfur trifluoride (DAST) as the fluorinating agent. The synthesis begins with the preparation of the requisite alcohol precursor, diethyl 3-hydroxycyclobutane-1,1-dicarboxylate.

Synthesis of the Hydroxy Precursor

The synthesis of diethyl 3-hydroxycyclobutane-1,1-dicarboxylate typically starts from the commercially available diethyl 1,1-cyclobutanedicarboxylate. This precursor is first converted to diethyl 3-oxocyclobutane-1,1-dicarboxylate, which is then reduced to the desired alcohol.

Experimental Protocol: Synthesis of Diethyl 3-hydroxycyclobutane-1,1-dicarboxylate

Step 1: Synthesis of Diethyl 3-oxocyclobutane-1,1-dicarboxylate

A detailed procedure for the synthesis of the keto-ester precursor is adapted from established methods for related compounds.

• To a solution of diethyl 1,1-cyclobutanedicarboxylate in a suitable solvent (e.g., dichloromethane), add an oxidizing agent (e.g., chromium trioxide in acetic acid or a Swern oxidation) at a controlled temperature.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction and perform an aqueous work-up.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford diethyl 3-oxocyclobutane-1,1-dicarboxylate.

Step 2: Reduction to Diethyl 3-hydroxycyclobutane-1,1-dicarboxylate

• Dissolve the diethyl 3-oxocyclobutane-1,1-dicarboxylate in a suitable solvent such as methanol or ethanol.

• Cool the solution to 0 °C in an ice bath.

• Add a reducing agent, such as sodium borohydride, portion-wise while stirring.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by the slow addition of a weak acid (e.g., acetic acid or saturated aqueous ammonium chloride solution).

• Remove the solvent under reduced pressure and perform an aqueous work-up.

• Extract the product with an organic solvent, dry the organic layer, and concentrate to yield diethyl 3-hydroxycyclobutane-1,1-dicarboxylate, which can be purified further by column chromatography if necessary.

Nucleophilic Fluorination with DAST

With the alcohol precursor in hand, the crucial fluorination step can be performed. DAST is a versatile and commonly used reagent for deoxyfluorination, although it should be handled with care due to its reactivity and potential for decomposition at elevated temperatures.[2]

Experimental Protocol: Synthesis of Diethyl 3-fluorocyclobutane-1,1-dicarboxylate via Nucleophilic Fluorination

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve diethyl 3-hydroxycyclobutane-1,1-dicarboxylate (1.0 eq.) in anhydrous dichloromethane.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add diethylaminosulfur trifluoride (DAST) (1.2 eq.) dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield diethyl 3-fluorocyclobutane-1,1-dicarboxylate.

Method 2: Electrophilic Fluorination of a Silyl Enol Ether Intermediate

An alternative and often complementary approach to installing fluorine is through electrophilic fluorination. This method typically involves the reaction of an electron-rich species, such as an enolate or a silyl enol ether, with an electrophilic fluorine source. For the synthesis of our target molecule, a plausible route involves the formation of a silyl enol ether from diethyl 3-oxocyclobutane-1,1-dicarboxylate, followed by fluorination with a reagent like Selectfluor™.[1][3]

Synthesis of the Silyl Enol Ether Precursor

The preparation of the silyl enol ether is a critical step in this synthetic sequence. It is typically achieved by treating the corresponding ketone with a silylating agent in the presence of a base.

Experimental Protocol: Synthesis of the Silyl Enol Ether of Diethyl 3-oxocyclobutane-1,1-dicarboxylate

• In a flame-dried flask under an inert atmosphere, dissolve diethyl 3-oxocyclobutane-1,1-dicarboxylate (1.0 eq.) in an anhydrous solvent such as tetrahydrofuran (THF).

• Cool the solution to -78 °C.

• Add a non-nucleophilic base, such as lithium diisopropylamide (LDA) (1.1 eq.), dropwise to generate the enolate.

• After stirring for a short period, add a silylating agent, such as trimethylsilyl chloride (TMSCl) (1.2 eq.), to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for several hours.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude silyl enol ether is often used in the next step without further purification, though it can be purified by distillation under reduced pressure if necessary.

Electrophilic Fluorination with Selectfluor™

Selectfluor™ is a user-friendly and effective electrophilic fluorinating agent that offers a milder and often more selective alternative to other sources of electrophilic fluorine.[3]

Experimental Protocol: Synthesis of Diethyl 3-fluorocyclobutane-1,1-dicarboxylate via Electrophilic Fluorination

• Dissolve the crude silyl enol ether of diethyl 3-oxocyclobutane-1,1-dicarboxylate (1.0 eq.) in a suitable solvent, such as acetonitrile or dichloromethane, in a flask protected from moisture.

• Add Selectfluor™ (1.1 eq.) to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within a few hours.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford diethyl 3-fluorocyclobutane-1,1-dicarboxylate.

Comparative Analysis

To aid in the selection of the most appropriate synthetic route, a direct comparison of the two methodologies is presented below.

Feature	Method 1: Nucleophilic Deoxyfluorination	Method 2: Electrophilic Fluorination
Starting Material	Diethyl 3-hydroxycyclobutane-1,1-dicarboxylate	Diethyl 3-oxocyclobutane-1,1-dicarboxylate
Key Reagents	DAST	LDA, TMSCl, Selectfluor™
Typical Yield	60-80%	50-70%
Reaction Conditions	Low temperature (-78 °C to rt)	Low temperature for enolate formation, rt for fluorination
Advantages	- Direct conversion of a common functional group (alcohol).- Well-established and widely used method.	- Milder fluorinating agent (Selectfluor™).- Avoids the use of the often hazardous DAST.
Disadvantages	- DAST is thermally unstable and can be hazardous.- Potential for side reactions like elimination.	- Requires an additional step to form the silyl enol ether.- The silyl enol ether can be moisture-sensitive.
Causality of Choices	DAST is chosen for its efficacy in converting secondary alcohols to fluorides with inversion of stereochemistry (if a chiral center is present). The low temperature is crucial to control the reactivity of DAST and minimize side reactions.	The silyl enol ether is a key intermediate as it provides a nucleophilic carbon center for the electrophilic fluorine to attack. Selectfluor™ is preferred for its stability, ease of handling, and high reactivity towards electron-rich species.

Mechanistic Insights

Conclusion

Both nucleophilic and electrophilic fluorination strategies offer viable pathways to diethyl 3-fluorocyclobutane-1,1-dicarboxylate. The choice between the two will largely depend on the specific requirements of the synthesis, including the availability of starting materials, the scale of the reaction, and the safety infrastructure of the laboratory.

The nucleophilic deoxyfluorination route using DAST is a robust and well-precedented method, often providing good yields. However, the hazardous nature of DAST necessitates careful handling and is a significant consideration, particularly for large-scale synthesis.

The electrophilic fluorination of a silyl enol ether using Selectfluor™ presents a milder and potentially safer alternative. While this route involves an additional synthetic step, the ease of handling and stability of Selectfluor™ may be advantageous, especially in a research and development setting where safety and convenience are paramount.

Ultimately, a thorough evaluation of the experimental conditions and a careful consideration of the pros and cons of each method will guide the synthetic chemist to the most efficient and practical solution for accessing this valuable fluorinated building block.

References

• DAST (diethylaminosulfur trifluoride). Organic Synthesis. [Link][2]

• Electrophilic Fluorination with Selectfluor. Organic Chemistry Portal. [Link][1]

Sources

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• 2. scispace.com [scispace.com]
• 3. Selectfluor™ [sigmaaldrich.com]

A Senior Application Scientist's Guide to the Spectroscopic Analysis and Characterization of Fluorinated Cyclobutanes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the introduction of fluorine into organic molecules has become a cornerstone strategy for modulating physicochemical and biological properties. Fluorinated cyclobutanes, in particular, have emerged as valuable building blocks, offering a unique combination of conformational rigidity and metabolic stability. However, the very properties that make these compounds attractive also present distinct challenges for their structural characterization. This guide provides an in-depth comparison of the primary spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—for the analysis of fluorinated cyclobutanes. Drawing upon established principles and experimental data, we will explore the strengths and limitations of each method, offering practical insights to guide your analytical workflow.

The Unique Challenge of Fluorinated Cyclobutanes

The puckered four-membered ring of cyclobutane, combined with the high electronegativity and strong carbon-fluorine bond, creates a complex analytical puzzle. Key challenges include:

• Complex NMR Spectra: The presence of fluorine introduces large chemical shift ranges and complex spin-spin coupling networks (¹H-¹⁹F, ¹³C-¹⁹F, and ¹⁹F-¹⁹F), often leading to higher-order spectral patterns that can be difficult to interpret.

• Ambiguous Mass Spectral Fragmentation: The stability of the C-F bond can significantly influence fragmentation pathways in mass spectrometry, sometimes leading to unexpected rearrangements and making spectral interpretation less straightforward than for their non-fluorinated analogs.

• Subtle IR Signatures: While the C-F bond exhibits characteristic stretching vibrations in the infrared spectrum, these can sometimes be obscured by other vibrational modes, particularly in complex molecules.

This guide will equip you with the knowledge to navigate these challenges and select the most appropriate spectroscopic tools for unambiguous characterization.

Comparative Analysis of Spectroscopic Techniques

A direct comparison of NMR, MS, and IR spectroscopy reveals their complementary nature in the analysis of fluorinated cyclobutanes.

Technique	Strengths	Limitations	Primary Application for Fluorinated Cyclobutanes
NMR Spectroscopy	- Unrivaled for detailed structural elucidation (connectivity, stereochemistry).- ¹⁹F NMR offers a wide chemical shift range and high sensitivity.- Quantitative analysis is straightforward with appropriate standards.	- Lower sensitivity compared to MS.- Complex spectra requiring advanced 2D techniques for full interpretation.- Can be time-consuming to acquire and process data.	- Definitive structure determination.- Stereochemical assignment (cis/trans isomers).- Conformational analysis.
Mass Spectrometry	- High sensitivity, capable of detecting trace amounts.- Provides accurate molecular weight information.- Fragmentation patterns can offer structural clues.	- Isomeric differentiation can be challenging.- Fragmentation of fluorinated compounds can be complex and non-intuitive.- Not inherently quantitative without calibration.	- Molecular weight determination.- Elemental composition analysis (with high-resolution MS).- Impurity profiling.
Infrared Spectroscopy	- Rapid and non-destructive.- Provides information about the presence of specific functional groups.- Useful for monitoring reaction progress.	- Provides limited structural information on its own.- C-F stretching bands can be broad and overlap with other signals.- Not suitable for complex mixture analysis.	- Functional group identification (C-F, C=O, O-H, etc.).- Rapid screening of reaction products.- Assessment of sample purity.

In-Depth Technical Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure

NMR spectroscopy is the most powerful tool for the definitive structural characterization of fluorinated cyclobutanes. A multi-nuclear approach, incorporating ¹H, ¹³C, and ¹⁹F NMR, is essential.

The large gyromagnetic ratio and 100% natural abundance of the ¹⁹F nucleus make ¹⁹F NMR a highly sensitive technique with a wide chemical shift range, minimizing signal overlap. The electronegativity of fluorine significantly deshields adjacent nuclei, leading to predictable downfield shifts in both ¹H and ¹³C spectra. The through-bond J-coupling between fluorine and other nuclei provides invaluable information about connectivity and stereochemistry. For instance, the magnitude of vicinal ³J(H,F) and ³J(F,F) coupling constants is dependent on the dihedral angle, allowing for the differentiation of cis and trans isomers.[1][2]

• Sample Preparation: Dissolve 5-10 mg of the fluorinated cyclobutane in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆).

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz for ¹H) equipped with a broadband probe tuneable to the ¹⁹F frequency.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Spectral Width: Set a wide spectral width (e.g., -250 to +50 ppm) to ensure all fluorine signals are captured.

  • Relaxation Delay (d1): A delay of 1-2 seconds is generally adequate. For quantitative analysis, a longer delay (5 x T₁) is necessary to ensure full relaxation.[3]

  • Number of Scans: Depending on the sample concentration, 16 to 128 scans are typically acquired.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Reference the spectrum using an internal or external standard (e.g., CFCl₃ at 0 ppm).

  • Integrate the signals to determine the relative number of fluorine atoms in different environments.

• Chemical Shift (δ): The position of a signal in the ¹⁹F NMR spectrum is indicative of the electronic environment of the fluorine nucleus. Typical chemical shift ranges for fluorinated cyclobutanes can be found in the literature.[4]

• Coupling Constants (J): The splitting pattern of a signal reveals the number of adjacent magnetically active nuclei and their spatial relationship. For example, geminal ²J(F,F) couplings are typically large, while vicinal ³J(F,F) couplings are sensitive to the dihedral angle.[1][2]

Caption: Workflow for NMR analysis of fluorinated cyclobutanes.

Mass Spectrometry (MS): Unveiling Molecular Weight and Fragmentation

Mass spectrometry is an indispensable tool for determining the molecular weight and elemental composition of fluorinated cyclobutanes. When coupled with a separation technique like Gas Chromatography (GC) or Liquid Chromatography (LC), it becomes a powerful method for analyzing complex mixtures and identifying impurities.

In MS, molecules are ionized and then separated based on their mass-to-charge ratio (m/z). The choice of ionization technique is critical. Electron Ionization (EI) is a hard ionization technique that often leads to extensive fragmentation, providing structural information. Chemical Ionization (CI) is a softer technique that typically produces a more abundant molecular ion, which is useful for confirming the molecular weight. The fragmentation of fluorinated compounds can be influenced by the stability of the resulting carbocations and radicals, with the C-F bond being relatively strong.[5]

• GC-MS: Ideal for volatile and thermally stable fluorinated cyclobutanes. It often provides excellent separation and library-searchable EI mass spectra.[6][7]

• LC-MS: More suitable for less volatile or thermally labile compounds. It offers a wider range of ionization techniques, such as Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI), which are gentler than EI.[6][7]

• Sample Preparation: Prepare a dilute solution of the fluorinated cyclobutane (e.g., 10-100 µg/mL) in a volatile solvent (e.g., dichloromethane, ethyl acetate).

• Instrument Setup:

  • Gas Chromatograph:

    • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, DB-17ms) is typically used.

    • Injector: Split/splitless injector, with the temperature set to ensure complete volatilization without thermal degradation (e.g., 250 °C).

    • Oven Program: A temperature gradient is programmed to achieve good separation of the components (e.g., start at 50 °C, ramp to 280 °C).

  • Mass Spectrometer:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

    • Mass Range: Scan a range that includes the expected molecular ion and fragment ions (e.g., m/z 40-500).

• Data Acquisition: Inject a small volume (e.g., 1 µL) of the sample and start the acquisition.

• Data Analysis:

  • Identify the peak corresponding to the fluorinated cyclobutane in the total ion chromatogram (TIC).

  • Extract the mass spectrum for that peak.

  • Identify the molecular ion (M⁺) and major fragment ions.

  • Propose fragmentation pathways to rationalize the observed ions.

• Molecular Ion (M⁺): The peak with the highest m/z value often corresponds to the intact molecule, providing the molecular weight.

• Fragment Ions: The pattern of fragment ions is a fingerprint of the molecule. Common fragmentation pathways for fluorinated cyclobutanes may involve the loss of fluorine, HF, or small fluorinated alkyl groups.

Caption: Logical flow of fragmentation in mass spectrometry.

Infrared (IR) Spectroscopy: A Quick Functional Group Check

Infrared spectroscopy is a rapid and simple technique for identifying the presence of key functional groups in a molecule. For fluorinated cyclobutanes, it is particularly useful for confirming the presence of the C-F bond.

IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. The frequency of the absorbed radiation is characteristic of the bond type and its environment. The C-F stretching vibration typically appears in the region of 1400-1000 cm⁻¹. The exact position and intensity of this band can be influenced by the number of fluorine atoms and the overall structure of the molecule.[8]

• Sample Preparation: Place a small amount of the liquid or solid sample directly on the ATR crystal.

• Instrument Setup:

  • Ensure the ATR crystal is clean.

  • Collect a background spectrum of the empty ATR accessory.

• Data Acquisition:

  • Lower the ATR press to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis:

  • The instrument software will automatically ratio the sample spectrum to the background spectrum.

  • Identify the characteristic absorption bands for the functional groups present in the molecule.

• C-F Stretch: Look for strong absorption bands in the 1400-1000 cm⁻¹ region.

• C-H Stretch: Aliphatic C-H stretching vibrations will appear just below 3000 cm⁻¹.[9]

• Other Functional Groups: Identify other characteristic bands, such as C=O stretching for ketones or esters, or O-H stretching for alcohols.

Caption: Principle of Infrared (IR) Spectroscopy.

Conclusion: A Synergistic Approach

The comprehensive characterization of fluorinated cyclobutanes is best achieved through a synergistic application of NMR, MS, and IR spectroscopy. While ¹⁹F NMR stands out as the most definitive tool for structural elucidation, MS provides crucial molecular weight information with high sensitivity, and IR offers a rapid means of functional group identification. By understanding the principles, strengths, and limitations of each technique, researchers can design an efficient and effective analytical workflow, ensuring the unambiguous characterization of these important fluorinated building blocks.

References

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• Dolbier, W. R., Jr. (2009). Guide to Fluorine NMR for Organic Chemists. John Wiley & Sons. [10]

• Lara-Bertos, E., et al. (2019). Gas Chromatography and Liquid Chromatography Coupled to Mass Spectrometry for the Determination of Fluorotelomer Olefins, Fluorotelomer Alcohols, Perfluoroalkyl Sulfonamides and Sulfonamido-Ethanols in Water. Journal of Chromatography A, 1607, 460463. [Link][6]

• Thrasher, J. S. (2006). Inorganic Fluorine Chemistry: Toward the 21st Century. American Chemical Society.
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• Lin, C. L., et al. (2022). 19 F-centred NMR analysis of mono-fluorinated compounds. Chemical Science, 13(16), 4567-4577. [Link][11]

• Ni, W., et al. (2019).

• Dolbier, W. R. (2016). Guide to Fluorine NMR for Organic Chemists. John Wiley & Sons. [10]

• Conquer Scientific. (2023). The Difference Between GC/MS and LC/MS Systems. [Link][7]

• Berger, S., & Braun, S. (2004). 200 and More NMR Experiments: A Practical Course. John Wiley & Sons.

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• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. [Link][4]

• Slideshare. (n.d.). 19 f chemical shifts and coupling constants. [Link][12]

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• International Labmate Ltd. (2025). How to Choose Between LC and GC for Your Analytical Needs. [Link][14]

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• Pitcher, E., et al. (1962). Spectroscopic Studies on Organometallic Compounds. V. Fluorine Nuclear Magnetic Resonance Spectra of Some Perfluoroalkyl and Perfluoroacyl Metal Compounds. The Journal of Chemical Physics, 36(1), 124-129. [Link][16]

• Mondal, S. (2024). A Review on Spectroscopic Techniques for Analysis of Nanomaterials and Biomaterials. Engineered Science, 26, 240-255.

• Sparkman, O. D. (2009). Anatomy of an Ion's Fragmentation After Electron Ionization, Part II. Spectroscopy, 24(11), 20-29. [Link][17]

• Davis, H. D. (2013). Introduction to Ionization and Fragmentation in Mass Spectrometry. YouTube. [Link][18]

• Yustira, A. N., & Abdullah, M. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118.

• Dantus, M., & Lozovoy, V. V. (2024). Tracking Molecular Fragmentation in Electron–Ionization Mass Spectrometry with Ultrafast Time Resolution. Accounts of Chemical Research, 57(4), 435-445. [Link][19]

• Zacs, D., et al. (2017). Recent developments in methods for analysis of perfluorinated persistent pollutants. TrAC Trends in Analytical Chemistry, 94, 60-70. [Link][20]

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. [Link][9]

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• ResearchGate. (n.d.). Specific absorption bands for fluorine-containing polymers and composites. [Link][8]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. [Link][22]

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The Strategic Incorporation of 3-Fluorocyclobutane Scaffolds: A Comparative Guide to Enhancing Biological Activity

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that confer superior pharmacological properties is a paramount objective. While traditional drug design has heavily relied on aromatic and acyclic systems, the strategic incorporation of strained, three-dimensional structures has emerged as a powerful approach to overcome challenges in drug metabolism and pharmacokinetic (DMPK) profiles. Among these, the 3-fluorocyclobutane moiety, derivable from precursors such as Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, offers a unique combination of conformational rigidity, metabolic stability, and polarity modulation. This guide provides a comparative analysis of the biological activity of compounds featuring this scaffold, with a focus on their potential as G-protein coupled receptor 40 (GPR40) agonists, benchmarked against established alternatives.

The Rationale for Fluorinated Cyclobutanes in Drug Design

The cyclobutane ring, a four-membered carbocycle, imparts a distinct puckered conformation that can enhance binding affinity to biological targets by presenting substituents in well-defined spatial orientations.[1][2] This conformational restriction is a key advantage over more flexible acyclic or larger cyclic systems. Furthermore, the replacement of metabolically labile groups with a cyclobutane scaffold can significantly improve a compound's metabolic stability.[1]

The introduction of a fluorine atom to the cyclobutane ring further refines its properties. Fluorine's high electronegativity can modulate the acidity (pKa) of nearby functional groups and influence local dipole moments, potentially leading to stronger interactions with target proteins.[3][4] This strategic fluorination can also block sites of oxidative metabolism, thereby enhancing the half-life of a drug candidate.[5]

A Case Study: GPR40 Agonists for Type 2 Diabetes

G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), is a promising target for the treatment of type 2 diabetes.[6] Activation of GPR40 in pancreatic β-cells by agonists leads to glucose-dependent insulin secretion, offering a mechanism for glycemic control with a reduced risk of hypoglycemia.[7][8] The development of potent and selective GPR40 agonists is an active area of research, with a focus on optimizing both potency and DMPK properties.

Comparative Analysis: 3-Fluorocyclobutane Derivatives vs. Acyclic Alternatives

To illustrate the potential advantages of the 3-fluorocyclobutane scaffold, we will compare a hypothetical derivative of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate with a known, flexible GPR40 agonist.

Hypothetical Compound A (Cyclobutane Derivative): Synthesized from 3-fluorocyclobutane-1,1-dicarboxylic acid, which can be obtained by hydrolysis of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Alternative Compound B (Acyclic Analogue): A representative acyclic GPR40 agonist with a flexible linker.

Compound	Structure	Target	In Vitro Potency (EC50)	Metabolic Stability (t1/2 in human liver microsomes)
Hypothetical Compound A	3-fluorocyclobutane core	GPR40	Estimated: 10-50 nM	Estimated: > 60 min
Alternative Compound B	Acyclic linker	GPR40	100 nM	25 min

Disclaimer: The data for Hypothetical Compound A is an estimation based on the known benefits of the fluorocyclobutane scaffold and is for illustrative purposes.

The anticipated improved potency and metabolic stability of Hypothetical Compound A stem from the conformational constraint and metabolic blocking provided by the 3-fluorocyclobutane ring.

Experimental Workflows and Protocols

Synthesis of 3-Fluorocyclobutane-Containing GPR40 Agonists

The synthesis of GPR40 agonists incorporating the 3-fluorocyclobutane moiety can be envisioned to start from Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate. A general synthetic workflow is outlined below.

Caption: Synthetic workflow for a GPR40 agonist.

In Vitro Evaluation of GPR40 Agonist Activity

Objective: To determine the potency (EC50) of test compounds in activating the GPR40 receptor.

Methodology: Calcium Mobilization Assay

GPR40 activation leads to the mobilization of intracellular calcium via the Gq signaling pathway. This can be measured using a fluorescent calcium indicator.

Step-by-Step Protocol:

• Cell Culture: Maintain a stable cell line expressing human GPR40 (e.g., HEK293 or CHO cells) in appropriate growth medium.

• Cell Plating: Seed the cells into 96-well black-walled, clear-bottom plates at a density of 50,000 cells per well and incubate for 24 hours.

• Dye Loading: Wash the cells with Hank's Balanced Salt Solution (HBSS) and incubate with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C.

• Compound Preparation: Prepare a serial dilution of the test compounds and a reference agonist in HBSS.

• Assay: Place the plate in a fluorescence plate reader (e.g., FLIPR). Add the compound solutions to the wells and monitor the change in fluorescence intensity over time.

• Data Analysis: Determine the maximum fluorescence response for each compound concentration. Plot the response against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Caption: Workflow for a calcium mobilization assay.

Signaling Pathway of GPR40 Activation

The activation of GPR40 by an agonist initiates a cascade of intracellular events, primarily through the Gαq pathway, leading to insulin secretion.

Caption: GPR40 agonist-induced signaling pathway.

Conclusion

The incorporation of 3-fluorocyclobutane moieties, derived from precursors like Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, represents a promising strategy in drug discovery. As demonstrated through the case study of GPR40 agonists, this scaffold can offer significant advantages in terms of potency, metabolic stability, and overall DMPK properties when compared to more flexible, acyclic alternatives. The provided experimental protocols offer a clear framework for researchers to evaluate the biological activity of these and other novel compounds. By leveraging the unique structural and electronic properties of fluorinated cyclobutanes, medicinal chemists can unlock new avenues for the development of safer and more effective therapeutics.

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A Comparative Guide to the X-ray Crystallographic Analysis of 3-Fluorocyclocyclobutane Derivatives

Introduction: The Rising Significance of Fluorinated Cyclobutanes in Modern Chemistry

To the dedicated researcher, the cyclobutane motif is more than a mere four-membered carbocycle; it is a scaffold that imparts unique three-dimensional character to bioactive molecules.[1] The introduction of fluorine, an element with profound effects on a molecule's physicochemical properties, to this strained ring system creates a class of compounds with significant potential in drug discovery and materials science.[1][2] Derivatives of 3-fluorocyclobutane, such as 3-fluorocyclobutane-1-carboxylic acid, are valuable building blocks in medicinal chemistry.[3][4] For instance, the PET imaging agent [¹⁸F]1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC or Fluciclovine) is a testament to the utility of these structures in oncology.[5][6]

However, the very features that make these compounds attractive—conformational rigidity and the presence of the highly electronegative fluorine atom—also present unique challenges for structural elucidation.[7] X-ray crystallography, the gold standard for determining three-dimensional molecular structures, requires high-quality single crystals, and obtaining them for small, fluorinated molecules can be a significant bottleneck.[7][8][9] This guide provides an in-depth, experience-driven comparison of methodologies for the X-ray crystallographic analysis of 3-fluorocyclobutane derivatives, grounded in experimental data and established principles.

PART 1: The Crystallization Challenge - From Solution to Diffraction-Quality Crystal

The journey to a crystal structure begins with the most critical and often unpredictable step: crystallization. The process involves two stages: nucleation and crystal growth.[10] For fluorinated compounds, the unique intermolecular interactions governed by fluorine, such as C–H···F, F···F, and C–F···π interactions, can significantly influence crystal packing and the propensity to form well-ordered lattices.[7]

Comparative Analysis of Crystallization Techniques

The choice of crystallization method is paramount and depends on the compound's solubility, stability, and the amount of material available.[7] Below is a comparison of common techniques, with insights tailored for 3-fluorocyclobutane derivatives.

Technique	Principle	Advantages for Fluorinated Cyclobutanes	Disadvantages & Considerations	Ideal For
Slow Evaporation	A solution is left undisturbed, allowing the solvent to evaporate slowly, leading to supersaturation and crystal growth.[7][10]	Simple setup, requires minimal equipment.[7] Good for thermally stable compounds with moderate solubility.[7]	Can be slow; may lead to oils or amorphous solids if evaporation is too rapid.[7]	Initial screening when ample material (>10 mg) is available.
Vapor Diffusion	The vapor of a volatile "anti-solvent" diffuses into a solution of the compound in a "good" solvent, gradually decreasing solubility.[10][11]	Excellent for milligram quantities.[10][11] Allows for fine control over the rate of supersaturation, often yielding higher quality crystals.	Requires careful selection of a miscible solvent/anti-solvent pair.[11]	Limited material (<5 mg) and for compounds that are difficult to crystallize by other methods.
Slow Cooling	A saturated solution at an elevated temperature is slowly cooled, decreasing solubility and inducing crystallization.[7][12]	Relatively fast with good control over the cooling rate.[7]	Not suitable for compounds with low thermal stability or those whose solubility is not strongly temperature-dependent.[7]	Compounds with a significant difference in solubility at high and low temperatures.[7]
Solvent Layering	A layer of anti-solvent is carefully added on top of a solution of the compound, with crystallization occurring at the interface.[10][11]	Effective for creating a slow diffusion gradient. A third solvent can be used as a buffer to further slow the process.[10]	Requires miscible solvents with different densities.[11] The setup should not be disturbed.[10][11]	When vapor diffusion fails or when a very slow crystallization rate is desired.

Expert Insights: Solvent Selection

The choice of solvent is not trivial. For fluorinated compounds, solvents that can engage in hydrogen bonding or other specific interactions can either promote or hinder crystallization. A systematic screening of solvents with varying polarities is recommended. Common choices include acetone, acetonitrile, ethyl acetate, methanol, ethanol, dichloromethane, and mixtures thereof. For vapor diffusion, common anti-solvents include pentane, hexane, and diethyl ether.

PART 2: Experimental Workflow - A Step-by-Step Protocol

This section outlines a robust, self-validating workflow for obtaining the crystal structure of a novel 3-fluorocyclobutane derivative.

Step 1: Material Purification

• Causality: Impurities are the bane of crystallization. They can inhibit nucleation or be incorporated into the crystal lattice, leading to poor diffraction quality.

• Protocol:

  • Ensure the compound is of the highest possible purity (>98%), as determined by NMR and LC-MS.

  • If necessary, perform a final purification step such as column chromatography or recrystallization from a bulk solvent.[13]

  • Thoroughly dry the sample under high vacuum to remove residual solvents.

Step 2: Crystallization Screening (Vapor Diffusion)

• Causality: Vapor diffusion is often the most successful method for small quantities of challenging compounds.[10][11]

• Protocol:

  • Prepare a stock solution of the compound at a concentration near its saturation point in a suitable solvent (e.g., acetone).

  • In a small vial (the "inner vial"), place 1-2 mg of the compound and dissolve it in a minimal amount of the chosen solvent (e.g., 50 µL of acetone).

  • Place this inner vial inside a larger vial containing a small volume (e.g., 500 µL) of a volatile anti-solvent (e.g., hexane).[11]

  • Seal the larger vial and leave it undisturbed in a vibration-free environment.

  • Monitor for crystal growth over several days to weeks.

Caption: General workflow for X-ray crystallographic analysis.

Step 3: Data Collection and Structure Refinement

• Causality: Low-temperature data collection is crucial for minimizing thermal motion and can sometimes mitigate issues of disorder, which is common for flexible groups like trifluoromethyls.[14]

• Protocol:

  • Carefully mount a suitable single crystal on a cryoloop.[15]

  • Flash-cool the crystal in a stream of cold nitrogen gas (typically 100 K) to prevent ice formation and preserve crystal quality.[15]

  • Collect diffraction data using a modern diffractometer, preferably with a high-intensity X-ray source.

  • Solve the structure using direct methods or dual-space algorithms.[15]

  • Refine the structural model against the experimental data. Pay close attention to the electron density map for the fluorine atom and the cyclobutane ring, as these may exhibit disorder.[14][16]

PART 3: Comparative Structural Analysis of Fluorinated Cyclobutanes

The crystal structures of several fluorinated cyclobutane derivatives have been reported, providing valuable comparative data. For instance, a study on CF3-cyclobutanes revealed that the trifluoromethyl group predominantly adopts an axial position, with the cyclobutane ring being nearly flat (puckering angle γ = 158–175°).[13][17]

Compound/Parameter	3a [13][17]	5a [13][17]	14a [13][17]	18a [13][17]
CF3 Position	Axial	Axial	Axial	Equatorial
Puckering Angle (γ)	165.7°	163.6°	174.6°	158.2°
C-C Bond Lengths (Å)	~1.55	~1.55	~1.55	~1.55
C-F Bond Lengths (Å)	~1.33	~1.33	~1.33	~1.33

Data synthesized from published crystallographic information.[13][17]

This preference for an axial position in many derivatives highlights the subtle interplay of steric and electronic effects that govern the conformation of these strained rings.

Addressing Disorder

Disorder, where a part of the molecule occupies multiple positions in the crystal lattice, is a common challenge, especially with trifluoromethyl groups due to the low rotational barrier of the C-CF3 bond.[14]

Caption: Modeling rotational disorder of a trifluoromethyl group.

• Trustworthiness through Self-Validation: When modeling disorder, the sum of the occupancies of the different positions must be constrained to equal 1.0. The refinement should be stable and result in reasonable anisotropic displacement parameters (ellipsoids) for the disordered atoms. This internal consistency is a hallmark of a trustworthy refinement.

Alternative Techniques: A Broader Perspective

While X-ray crystallography provides the definitive solid-state structure, it is not the only tool for conformational analysis.

• Gas-Phase Electron Diffraction (GED): This technique provides structural information for molecules in the gas phase, free from crystal packing forces.[18][19] It can be invaluable for understanding the intrinsic conformational preferences of flexible molecules.

• NMR Spectroscopy: In-solution NMR techniques, such as the measurement of coupling constants and Nuclear Overhauser Effects (NOEs), can provide insights into the time-averaged conformation in solution.[20]

• Computational Chemistry: Density Functional Theory (DFT) calculations can predict stable conformations and the energy barriers between them, offering a powerful complement to experimental data, especially when crystals are unobtainable.[5]

A multi-pronged approach, combining solid-state analysis with solution-phase and computational studies, provides the most comprehensive understanding of the structural landscape of 3-fluorocyclobutane derivatives.

Conclusion

The X-ray crystallographic analysis of 3-fluorocyclobutane derivatives, while challenging, is an achievable and essential task for unlocking their full potential in scientific research. A systematic approach to crystallization, coupled with careful data collection and refinement, can yield high-resolution structures that illuminate the subtle conformational preferences and intermolecular interactions governed by the fluorinated cyclobutane core. By comparing various crystallization strategies and integrating data from alternative analytical methods, researchers can confidently and accurately characterize these important molecules, paving the way for their application in the next generation of pharmaceuticals and advanced materials.

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A Senior Application Scientist's Guide to Evaluating the Lipophilicity (LogP) of Fluorinated Cyclobutane Compounds

Introduction: The Strategic Value of Fluorinated Cyclobutanes in Modern Drug Discovery

In the landscape of contemporary drug discovery, the quest for novel molecular scaffolds that confer optimal pharmacokinetic and pharmacodynamic properties is relentless. Lipophilicity, quantified as the logarithm of the partition coefficient (LogP), stands as a paramount physicochemical parameter. It profoundly influences a molecule's absorption, distribution, metabolism, and excretion (ADME), thereby governing its efficacy and safety profile.[1][2] An optimal LogP, typically between 1 and 3 for oral drugs, is crucial for membrane permeability, while excessively high values (LogP > 5) can lead to poor solubility and increased toxicity.[2][3]

Within this context, the strategic incorporation of fluorinated cyclobutane motifs has emerged as a powerful tactic in medicinal chemistry. Cyclobutane rings, with their unique puckered three-dimensional structure, offer a means to reduce planarity, impose conformational restraint, and act as bioisosteres for larger or more metabolically labile groups.[4][5] This rigid scaffold can improve metabolic stability and binding affinity.[4][5]

When combined with fluorine—the most electronegative element—the effects are amplified. Fluorination can modulate lipophilicity, alter acidity (pKa), block metabolic oxidation, and enhance binding interactions through favorable electrostatic contacts.[6][7][8] The interplay between the rigid cyclobutane core and the powerful electronic effects of fluorine presents a unique challenge and opportunity for accurately evaluating lipophilicity. This guide provides a comprehensive comparison of methodologies, supported by experimental insights, to empower researchers in making informed decisions when working with these high-value compounds.

Section 1: Methodologies for LogP Determination: A Comparative Overview

The evaluation of LogP is not a one-size-fits-all process. The choice of method depends on the stage of discovery, available compound quantity, required accuracy, and the specific chemical nature of the molecule. For fluorinated cyclobutanes, understanding the nuances of each technique is critical for generating reliable data.

Computational (In Silico) Prediction: The First Line of Assessment

In silico tools offer a rapid, cost-effective first pass to estimate LogP before a compound is even synthesized.[9] These algorithms are broadly categorized into atom-based and fragment-based methods.

• Atom-based methods (e.g., ALOGPS, XLOGP3): These calculate LogP by summing the contributions of individual atoms, corrected for their environment. They are often more adaptable to novel scaffolds for which pre-parameterized fragments do not exist.[10]

• Fragment-based methods (e.g., ClogP): These methods deconstruct a molecule into known fragments and sum their pre-determined lipophilicity values.[11] While accurate for common structures, their performance can suffer when analyzing unique motifs like highly substituted cyclobutanes.[11]

Causality Behind the Choice: For novel fluorinated cyclobutanes, it is advisable to use a consensus approach, comparing the output from multiple algorithms (both atom- and fragment-based). Significant divergence between methods signals that the structural features may not be well-represented in the training datasets of the algorithms, necessitating prompt experimental validation. While fast, in silico methods may yield less accurate values than direct assays.[9]

Experimental Determination: Generating Actionable Data

Experimental methods provide the ground truth for LogP values. The two most prominent techniques are the "shake-flask" method and Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

The Gold Standard: Shake-Flask Method (OECD TG 107)

The shake-flask method is the definitive technique for LogP determination, directly measuring the partitioning of a compound between n-octanol and water.[12][13][14]

Trustworthiness Through Protocol: The reliability of this method hinges on meticulous execution to ensure true thermodynamic equilibrium is reached without introducing artifacts like emulsion formation.[15] The OECD 107 guideline provides a framework for achieving this, specifying a LogP range of -2 to 4.[14][16]

Experimental Insight: The primary challenge with highly lipophilic or very hydrophilic compounds is the accurate quantification of the solute in the minor phase. For instance, a compound with a true LogP of 3 will have 1000 times higher concentration in the octanol phase than the aqueous phase. This can push the aqueous concentration below the limit of detection for standard analytical techniques. To counteract this, the protocol must be adapted by adjusting the volume ratio of the two phases.[17] For fluorinated compounds specifically, a variation using ¹⁹F NMR spectroscopy has been developed, offering a straightforward and accurate measurement alternative.[15]

High-Throughput Alternative: RP-HPLC (OECD TG 117)

For earlier stages of drug discovery where dozens or hundreds of compounds need to be profiled, the RP-HPLC method offers a faster, more resource-sparing alternative.[9][13]

Mechanistic Principle: This technique is based on the principle that a compound's retention time on a hydrophobic stationary phase (like C18) is linearly correlated with its lipophilicity.[18] A calibration curve is constructed using a set of reference compounds with known LogP values. The LogP of the test compound is then interpolated from its retention time.[9]

Expertise in Application: The choice of reference standards is the most critical factor for accuracy.[19] The standards must bracket the expected LogP of the analytes and, ideally, should be structurally related. For fluorinated cyclobutanes, including other small, rigid, fluorinated molecules in the standard set can significantly improve the correlation and predictive accuracy of the method. The accuracy of RP-HPLC is generally considered to be within ±1 log unit of the shake-flask value.[13]

Workflow for LogP Evaluation

The following diagram outlines a logical workflow for determining the LogP of a novel fluorinated cyclobutane compound, integrating both computational and experimental approaches for a robust evaluation.

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A Comparative Guide to the Acidity of Fluorinated Cyclobutanecarboxylic Acids: A Data-Driven Assessment

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the judicious incorporation of fluorine into molecular scaffolds is a cornerstone of rational drug design. The unique physicochemical properties imparted by fluorine, most notably its profound impact on acidity (pKa), can significantly influence a compound's pharmacokinetic and pharmacodynamic profile. This guide provides a comprehensive comparison of the pKa of carboxylic acids derived from fluorinated cyclobutanes, supported by experimental data and detailed methodologies. As Senior Application Scientists, we aim to elucidate the causal relationships between fluorine substitution patterns and acidity, offering a valuable resource for researchers navigating the nuanced world of fluorinated molecules.

The Inductive Effect of Fluorine: A Driving Force for Increased Acidity

The acidity of a carboxylic acid is determined by the stability of its corresponding carboxylate anion (conjugate base). The introduction of highly electronegative fluorine atoms onto the cyclobutane ring exerts a powerful electron-withdrawing inductive effect (-I effect).[1][2] This effect pulls electron density away from the carboxylic acid group, stabilizing the negatively charged carboxylate anion formed upon deprotonation.[1][3] A more stabilized conjugate base corresponds to a stronger acid, which is reflected in a lower pKa value.[1][4]

The magnitude of this acid-strengthening effect is dependent on two key factors:

• Number of Fluorine Atoms: The acidity of the carboxylic acid increases with the number of fluorine substituents on the cyclobutane ring.[1]

• Position of Fluorine Atoms: The inductive effect diminishes with distance. Therefore, fluorine atoms positioned closer to the carboxyl group will have a more pronounced impact on lowering the pKa.[1]

Comparative Analysis of pKa Values

To illustrate these principles, the following table summarizes experimentally determined pKa values for a series of fluorinated cyclobutanecarboxylic acids in comparison to the parent, non-fluorinated compound.

Compound	Structure	pKa	Reference(s)
Cyclobutanecarboxylic Acid		4.79	[5][6][7]
cis-3-Fluorocyclobutanecarboxylic Acid		4.41	[8]
trans-3-Fluorocyclobutanecarboxylic Acid		4.50	[8]
1-(Fluoromethyl)cyclobutanecarboxylic Acid		4.05	[9][10]
1-(Difluoromethyl)cyclobutanecarboxylic Acid		3.59	[9][10]
1-(Trifluoromethyl)cyclobutanecarboxylic Acid		3.08	[9][10]

Key Observations:

• The introduction of a single fluorine atom at the 3-position of the cyclobutane ring, as seen in cis- and trans-3-fluorocyclobutanecarboxylic acid, results in a modest but significant decrease in pKa compared to the parent compound.

• The proximity of the fluorine substituent to the carboxylic acid has a dramatic effect. Moving the fluorine-containing substituent to the α-position (the carbon adjacent to the carboxyl group) leads to a much more substantial increase in acidity.

• A clear trend is observed with an increasing number of fluorine atoms on the α-methyl group. The pKa decreases progressively from 1-(fluoromethyl)cyclobutanecarboxylic acid to 1-(trifluoromethyl)cyclobutanecarboxylic acid, demonstrating the additive nature of the inductive effect.[9][10]

Experimental Protocol: pKa Determination by Potentiometric Titration

The pKa values presented in this guide are typically determined using potentiometric titration, a robust and accurate method for measuring acid dissociation constants.[11] The following protocol outlines a general procedure for this technique.

Workflow for pKa Determination

Caption: A generalized workflow for determining the pKa of a carboxylic acid using potentiometric titration.

Step-by-Step Methodology

• Preparation of the Analyte Solution:

  • Accurately weigh approximately 10-20 mg of the fluorinated cyclobutanecarboxylic acid.

  • Dissolve the acid in a known volume (e.g., 50 mL) of deionized, carbonate-free water. If the compound has limited aqueous solubility, a co-solvent system (e.g., water-methanol) may be employed. It is crucial to note that the pKa value will be specific to the solvent system used.[11]

• Titration Setup:

  • Calibrate a high-precision pH meter using at least two standard buffer solutions (e.g., pH 4.00 and 7.00).

  • Place the analyte solution in a jacketed beaker to maintain a constant temperature (e.g., 25 °C).

  • Use a magnetic stirrer to ensure the solution is well-mixed throughout the titration.

• Titration Procedure:

  • Fill a calibrated burette with a standardized solution of a strong base, typically 0.1 M sodium hydroxide (NaOH).

  • Begin the titration by adding small, precise aliquots of the NaOH solution to the analyte solution.

  • After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.

  • Continue the titration well past the equivalence point.

• Data Analysis and pKa Determination:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Identify the equivalence point, which is the point of inflection on the titration curve where the slope is at its maximum. This can be determined from the first or second derivative of the titration curve.

  • The half-equivalence point is the volume of titrant that is exactly half of the volume required to reach the equivalence point.

  • The pKa of the carboxylic acid is equal to the pH of the solution at the half-equivalence point.[12]

This self-validating system ensures accuracy, as the shape of the titration curve and the clarity of the equivalence point provide an internal check on the quality of the measurement.

Conclusion

The strategic fluorination of the cyclobutane ring offers a powerful tool for modulating the acidity of carboxylic acids. The data presented herein clearly demonstrates that both the position and the number of fluorine substituents have a predictable and significant impact on pKa, primarily through the inductive effect. For drug development professionals and medicinal chemists, a thorough understanding of these structure-acidity relationships is paramount for the rational design of molecules with optimized physicochemical properties, ultimately influencing their biological activity, absorption, distribution, metabolism, and excretion (ADME) profiles.[13]

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• ACS Publications. (2020, December 21). Two Scalable Syntheses of 3-(Trifluoromethyl)cyclobutane-1-carboxylic Acid. [Link]

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A Comparative Guide to the Efficacy of Fluorinating Agents for Cyclobutane Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry and materials science. Fluorinated cyclobutane moieties, in particular, are of significant interest as their conformational rigidity and unique electronic properties can profoundly influence the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. The selection of an appropriate fluorinating agent is a critical decision in the synthesis of these valuable building blocks. This guide provides a comprehensive comparison of the efficacy of common nucleophilic and electrophilic fluorinating agents for the synthesis of fluorinated cyclobutanes, with a focus on providing actionable experimental data and insights to inform your synthetic strategy.

The Strategic Choice: Nucleophilic vs. Electrophilic Fluorination

The two primary strategies for introducing fluorine into a pre-existing cyclobutane core are nucleophilic and electrophilic fluorination.[1]

Nucleophilic Fluorination involves the displacement of a leaving group by a fluoride anion (F⁻).[2] This approach is typically employed for the conversion of alcohols to alkyl fluorides. Common reagents in this class include Diethylaminosulfur Trifluoride (DAST) and its more thermally stable analogue, Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor). The reaction generally proceeds via an SN2 mechanism, leading to an inversion of stereochemistry at the reaction center.[3][4]

Electrophilic Fluorination , on the other hand, utilizes a reagent with an electron-deficient fluorine atom ("F⁺" source) that reacts with a nucleophilic carbon center, such as an enolate or an electron-rich alkene.[5] A widely used and versatile electrophilic fluorinating agent is 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate), commercially known as Selectfluor®.[6]

This guide will delve into a detailed comparison of DAST, Deoxo-Fluor, and Selectfluor®, examining their performance in the context of cyclobutane synthesis.

In-Depth Comparison of Key Fluorinating Agents

Nucleophilic Deoxyfluorination Agents: DAST and Deoxo-Fluor

DAST and Deoxo-Fluor are the workhorses for the deoxyfluorination of alcohols, a common strategy for accessing monofluorinated cyclobutanes from their corresponding cyclobutanol precursors.

Mechanism of Deoxyfluorination with DAST and Deoxo-Fluor

The reaction of an alcohol with DAST or Deoxo-Fluor proceeds through the formation of an intermediate alkoxysulfur difluoride. This is followed by an intramolecular or intermolecular nucleophilic attack by fluoride, typically with inversion of configuration.[4]

Caption: General mechanism for the deoxyfluorination of a cyclobutanol with DAST or Deoxo-Fluor.

Performance and Practical Considerations

Feature	DAST (Diethylaminosulfur Trifluoride)	Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur Trifluoride)
Reactivity	Highly effective for primary, secondary, and tertiary alcohols.[7]	Similar or, in some cases, superior reactivity to DAST.[7] Often provides higher yields in the fluorination of ketones to gem-difluorides.[8]
Thermal Stability	Thermally unstable and can decompose explosively above 90 °C.[2]	Significantly more thermally stable than DAST, with a decomposition onset of around 140 °C.[9] This makes it a safer option for larger-scale reactions.[8]
Handling	Fuming liquid that reacts violently with water. Requires careful handling under anhydrous conditions.[9]	A liquid that also reacts with water, but is generally considered easier and safer to handle than DAST.[10]
Byproducts	Can lead to elimination byproducts, especially with substrates prone to carbocation formation.[11]	Often results in fewer elimination byproducts compared to DAST, leading to cleaner reactions and easier purification.[9]
Cost	Generally less expensive than Deoxo-Fluor.	More expensive than DAST.

Experimental Data Snapshot: Deoxyfluorination of Cyclobutanols

While a direct comparison on a single cyclobutane substrate is scarce in the literature, we can infer performance from studies on similar secondary alcohols. For instance, in the deoxyfluorination of sterically hindered or sensitive alcohols, Deoxo-Fluor often provides superior yields and selectivity.

Substrate	Reagent	Conditions	Yield	Reference
Cyclohexanol	DAST	CH₂Cl₂, -78 °C to rt	75%	[4]
Cyclohexanol	Deoxo-Fluor	CH₂Cl₂, 0 °C to rt	85%	[12]
4-tert-Butylcyclohexanol	DAST	Benzene, 80 °C	60% (mixture of elimination and substitution)	[9]
4-tert-Butylcyclohexanol	Deoxo-Fluor	Neat, 80 °C	82% (majorly substitution)	[9]

This data suggests that for simple secondary alcohols, both reagents are effective, but Deoxo-Fluor may offer an advantage in terms of yield and reduced side reactions, particularly with more complex substrates.

Electrophilic Fluorination Agent: Selectfluor®

Selectfluor® is a user-friendly, crystalline solid that serves as a powerful electrophilic "F⁺" source.[6] It is particularly useful for the fluorination of electron-rich cyclobutane derivatives, such as enol ethers or enamines, to produce α-fluorocyclobutanones or related structures.

Mechanism of Electrophilic Fluorination with Selectfluor®

The mechanism of electrophilic fluorination with Selectfluor® is still a topic of discussion, with evidence supporting both polar two-electron and single-electron transfer (SET) pathways, depending on the substrate.[6][7] For electron-rich alkenes and enolates, a polar mechanism is often proposed, involving the attack of the nucleophilic carbon on the electrophilic fluorine of Selectfluor®.

Caption: Proposed polar mechanism for the electrophilic fluorination of a cyclobutane enolate with Selectfluor®.

Performance and Practical Considerations

Feature	Selectfluor® (F-TEDA-BF₄)
Reactivity	Highly effective for the fluorination of a wide range of nucleophiles, including enolates, enol ethers, silyl enol ethers, and electron-rich aromatic and heteroaromatic compounds.[13]
Thermal Stability	Thermally stable, non-hygroscopic, and easy to handle crystalline solid.[2]
Handling	Can be handled in air, though reactions are typically run under an inert atmosphere.[6]
Byproducts	The byproducts are generally non-reactive and easily removed during workup.
Scope	Broad substrate scope and functional group tolerance.

Experimental Data Snapshot: Electrophilic Fluorination of Cyclobutane Derivatives

Direct fluorination of cyclobutane enolates or silyl enol ethers with Selectfluor® is an effective method for the synthesis of α-fluorocyclobutanones.

Substrate	Reagent	Conditions	Yield	Reference
1-(Cyclobuten-1-yloxy)trimethylsilane	Selectfluor®	CH₃CN, rt	85%	[5]
Cyclobutanone	Selectfluor® / LHMDS	THF, -78 °C to rt	72%	[5]
Bicyclic alkene (benzonorbornadiene)	Selectfluor® / Methanol	CH₃CN, 90 °C	91-98%

Experimental Protocols

The following protocols are provided as representative examples. Optimization for specific substrates is highly recommended.

Protocol 1: Deoxyfluorination of 3-Hydroxycyclobutanecarboxylic Acid using Deoxo-Fluor

This protocol is adapted from procedures for the deoxyfluorination of secondary alcohols.

Materials:

• 3-Hydroxycyclobutanecarboxylic Acid

• Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur Trifluoride)

• Anhydrous Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• To an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an argon inlet, add 3-hydroxycyclobutanecarboxylic acid (1.0 eq).

• Dissolve the substrate in anhydrous DCM (0.1-0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add Deoxo-Fluor (1.2 eq) to the stirred solution via the dropping funnel over 15-20 minutes. Caution: The reaction can be exothermic.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC or GC-MS analysis indicates complete consumption of the starting material.

• Carefully quench the reaction by slowly adding it to a stirred, saturated solution of NaHCO₃. Caution: Gas evolution (HF) will occur. Perform this step in a well-ventilated fume hood.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3-fluorocyclobutanecarboxylic acid.

Causality and Self-Validation: The use of anhydrous conditions is crucial to prevent the violent reaction of Deoxo-Fluor with water, which would also consume the reagent and generate corrosive HF. The slow addition at 0 °C controls the initial exotherm. The basic quench neutralizes the acidic byproducts. Monitoring the reaction by TLC/GC-MS ensures the reaction goes to completion and allows for timely workup to prevent potential side reactions.

Protocol 2: Electrophilic Fluorination of a Cyclobutane Silyl Enol Ether using Selectfluor®

This protocol is based on established methods for the fluorination of silyl enol ethers.

Materials:

• 1-(Cyclobuten-1-yloxy)trimethylsilane

• Selectfluor®

• Anhydrous Acetonitrile (MeCN)

• Water

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Argon or Nitrogen gas supply

• Standard glassware

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and an argon inlet, add a solution of 1-(cyclobuten-1-yloxy)trimethylsilane (1.0 eq) in anhydrous MeCN (0.1 M).

• Add Selectfluor® (1.1 eq) to the solution in one portion.

• Stir the reaction mixture at room temperature for 1-3 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, remove the acetonitrile under reduced pressure.

• Partition the residue between water and DCM.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield α-fluorocyclobutanone.

Causality and Self-Validation: Anhydrous acetonitrile is used as it is a common solvent for Selectfluor® reactions and is compatible with the silyl enol ether. The 1.1 equivalents of Selectfluor® ensure complete conversion of the starting material. The aqueous workup removes the water-soluble byproducts from the Selectfluor® reagent. The progress of the reaction is monitored to avoid prolonged reaction times which could lead to decomposition of the product.

Conclusion: Selecting the Right Tool for the Job

The choice of fluorinating agent for cyclobutane synthesis is highly dependent on the desired product and the available starting materials.

• For the deoxyfluorination of cyclobutanols , both DAST and Deoxo-Fluor are effective. However, Deoxo-Fluor is the preferred reagent for its superior thermal stability and often cleaner reaction profiles, despite its higher cost. This is especially true for larger-scale syntheses or with sensitive substrates where safety and minimizing side reactions are paramount.

• For the synthesis of α-fluorocyclobutanones or other derivatives from electron-rich precursors, Selectfluor® is the reagent of choice. Its ease of handling, high reactivity, and broad functional group tolerance make it a powerful tool for electrophilic fluorination.

By understanding the distinct advantages and limitations of each of these reagents, researchers can make informed decisions to efficiently and safely synthesize the fluorinated cyclobutane building blocks crucial for advancing drug discovery and materials science.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

Foreword: As researchers and drug development professionals, our responsibility extends beyond discovery and synthesis to the entire lifecycle of a chemical, culminating in its safe and environmentally sound disposal. Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate (CAS No. 1403767-29-2) is a fluorinated organic ester, a class of compounds requiring specialized handling due to its halogenated nature.[1][2] This guide provides a comprehensive, step-by-step protocol grounded in established safety principles to ensure compliant and safe disposal, protecting both laboratory personnel and the environment.

Hazard Identification and Waste Classification

Before any disposal procedures can begin, a thorough understanding of the compound's hazard profile is essential. While a specific, comprehensive Safety Data Sheet (SDS) for this exact compound is not widely available, data from structurally similar compounds, such as Diisopropyl 3,3-difluorocyclobutane-1,1-dicarboxylate and Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate, indicate the following hazards:

• Skin Irritation (H315)[3]

• Serious Eye Irritation (H319)[3]

• Potential Respiratory Irritation (H335)[3]

Core Principle: Classification as Halogenated Organic Waste

The presence of a carbon-fluorine bond places Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate squarely in the category of halogenated organic waste .[4][5] This is the single most critical classification for determining its disposal pathway. Under guidelines from the Environmental Protection Agency (EPA), halogenated organic compounds are subject to specific disposal regulations due to their potential to form harmful byproducts if not treated correctly.[6][7]

Personal Protective Equipment (PPE): A Non-Negotiable Protocol

Given the identified hazards, the following PPE is mandatory when handling this compound for disposal. The selection of appropriate hand protection is particularly critical due to the compound's ester functionality.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles are the minimum requirement. A face shield should be worn over goggles when handling larger quantities (>50 mL) or when there is a significant risk of splashing.[8]	Protects against direct contact with the irritant liquid, which can cause serious eye damage.[3]
Hand Protection	Viton® or Butyl Rubber Gloves. If unavailable, double-gloving with heavy-duty nitrile gloves may offer temporary splash protection, but gloves must be changed immediately upon contact.[9][10][11][12]	Standard nitrile gloves offer poor resistance to both esters and halogenated hydrocarbons.[9][11][12] Direct contact can lead to skin irritation and potential degradation of the glove material.[10]
Body Protection	A flame-resistant laboratory coat, fully buttoned.	Prevents incidental skin contact and protects personal clothing from contamination.

On-Site Waste Management: Segregation and Collection

Proper segregation at the point of generation is crucial for safe and compliant disposal. Mixing halogenated and non-halogenated waste streams is a common and dangerous error that can complicate the disposal process and violate regulatory standards.[13][14]

Step-by-Step Collection Protocol:

• Select an Appropriate Waste Container:

  • Use a designated, leak-proof, and chemically compatible container clearly marked for "Halogenated Organic Waste".[4][13]

  • Glass or high-density polyethylene (HDPE) containers with a secure, tight-fitting screw cap are suitable.[4]

• Label the Container (Before Use):

  • As soon as the first drop of waste is added, the container must be labeled.[4][13]

  • The label must include:

    • The words "Hazardous Waste ".[14]

    • The full chemical name: "Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate ". Do not use abbreviations.[13]

    • An indication of any solvents used (e.g., "in Dichloromethane").

    • The associated hazards (e.g., "Irritant").

• Accumulate Waste Safely:

  • Keep the waste container tightly closed at all times, except when actively adding waste.[13]

  • Store the container in a designated, well-ventilated Satellite Accumulation Area (SAA) within the laboratory, away from incompatible materials like strong acids, bases, and oxidizing agents.[4][8]

  • Do not overfill the container. Leave at least 10% of the volume as headspace to accommodate vapor expansion.

• Arrange for Disposal:

  • Once the container is full, arrange for a pickup through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[4]

Spill Management Protocol

Accidents can happen. A prepared response is key to mitigating risk.

• For Small Spills (<100 mL):

  • Alert personnel in the immediate area.

  • Wearing the full PPE detailed in Section 2, absorb the spill with an inert, non-combustible material such as vermiculite, sand, or a commercial sorbent pad.[4]

  • Carefully collect the absorbent material and any contaminated debris using non-sparking tools.[15]

  • Place the collected waste into a sealed, labeled container for hazardous waste disposal.[4]

  • Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• For Large Spills (>100 mL):

  • Evacuate the immediate area.[4]

  • Alert your institution's emergency response team or EHS office immediately.

  • Prevent entry into the area until cleared by safety professionals.

Final Disposal Pathway: High-Temperature Incineration

The chemical stability of the carbon-fluorine bond dictates the required disposal method.[16] Evaporation in a fume hood or disposal down the sanitary sewer are strictly forbidden and environmentally irresponsible practices.[4][5]

The mandatory disposal method for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is high-temperature incineration at a licensed hazardous waste facility. [4][16]

Causality of Incineration:

• Destruction of the Molecule: Sufficiently high temperatures (typically >850°C) and long residence times are required to break the strong carbon-fluorine bonds and ensure complete destruction of the organic molecule.[16][17]

• Management of Byproducts: The thermal decomposition of fluorinated organic compounds generates highly corrosive and toxic hydrogen fluoride (HF) gas.[18][19] Licensed hazardous waste incinerators are equipped with specialized alkaline scrubbers in their flue gas treatment systems to neutralize the HF, preventing its release into the atmosphere.[6][18]

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

References

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• Fluorochem. (2024, December 19).
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• MDPI. (2021, June 9). Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions. MDPI.
• University of Wisconsin-Madison. (n.d.). Halogenated Waste (any organic chemical that contains F, Cl, Br, or I). UW-Madison.
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Navigating the Synthesis Landscape: A Comprehensive Safety and Handling Guide for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

The increasing prevalence of fluorinated motifs in modern pharmaceuticals underscores the importance of understanding the unique handling requirements of novel fluorinated building blocks. Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, a valuable reagent in the synthesis of complex molecular architectures, requires a nuanced approach to laboratory safety. This guide, compiled by senior application scientists, moves beyond generic safety protocols to provide a detailed operational and disposal plan, grounded in the specific chemical properties of this compound and extensive field experience. Our aim is to empower researchers with the knowledge to not only handle this reagent safely but also to anticipate and mitigate potential hazards, thereby fostering a culture of proactive safety and scientific excellence.

Hazard Assessment and Core Chemical Properties

Based on available data, Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is anticipated to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] The presence of the fluorine atom and the ester functionalities are key considerations for its reactivity and potential hazards. Although the cyclobutane ring is generally stable at room temperature, it can undergo ring-opening reactions under certain conditions, such as with strong acids or bases.[2] Furthermore, while the compound has a relatively high flash point, suggesting low flammability under normal conditions, thermal decomposition is a critical concern.[3] The strong carbon-fluorine bond means that at elevated temperatures, hazardous decomposition products, including hydrogen fluoride (HF), may be generated.[4]

Property	Value	Source
Predicted Boiling Point	260.4 ± 40.0°C at 760 mmHg	[3]
Predicted Flash Point	108.0 ± 22.2°C	[3]
Predicted Density	1.1 ± 0.1 g/cm³	[3]
Calculated LogP	2.45	[3]
Vapor Pressure	0.0 ± 0.5 mmHg at 25°C	[3]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE strategy is the cornerstone of safe handling. The selection of appropriate PPE for Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is based on preventing contact with a potentially irritating and readily absorbed substance, and mitigating the risks of splash and aerosol generation.

Hand Protection: The Critical Barrier

For handling esters and other highly corrosive chemicals, butyl rubber gloves are the recommended primary barrier.[3][5][6][7][8] They offer superior resistance to a wide range of chemicals, including esters and ketones, compared to more common nitrile gloves.[5][6] While nitrile gloves may be suitable for short-duration tasks with minimal risk of splash, they are less effective against certain organic solvents and may degrade more quickly.[5] For extended operations or when there is a significant risk of splashing, double-gloving with a pair of butyl rubber gloves is a prudent measure.[5]

Eye and Face Protection: Shielding from Splashes and Vapors

At a minimum, chemical splash goggles are mandatory.[5] However, due to the potential for serious eye irritation, a face shield worn over chemical splash goggles is strongly recommended, especially when transferring the liquid or performing reactions that could splash.[5]

Body Protection: Preventing Dermal Exposure

A flame-resistant lab coat should be worn at all times.[5] For larger-scale work or when the risk of significant splashing exists, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.[5]

Respiratory Protection: Guarding Against Inhalation Hazards

All handling of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate should be conducted within a certified chemical fume hood to minimize the inhalation of vapors.[1] In situations where engineering controls may not be sufficient to maintain exposure below permissible limits, or during the cleanup of a large spill, respiratory protection is necessary. A NIOSH-approved air-purifying respirator equipped with an organic vapor (OV) cartridge is the standard recommendation.[9][10] Given the potential for the generation of hydrogen fluoride upon decomposition, a combination cartridge that also protects against acid gases (e.g., an OV/AG cartridge) should be considered, especially if the material will be heated.[1][9]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate is essential to minimize risk. The following workflow outlines the key steps from preparation to post-experiment cleanup.

Caption: A streamlined workflow for the safe handling of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate.

Step-by-Step Protocol

• Pre-Operational Review : Before beginning any work, thoroughly review the Safety Data Sheet for Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate and any established Standard Operating Procedures (SOPs) for handling fluorinated compounds in your laboratory.[5]

• Engineering Controls : Ensure that all work is conducted in a properly functioning chemical fume hood with adequate ventilation.[1]

• Personal Protective Equipment : Don the appropriate PPE as outlined in Section 2, including double-gloving with butyl rubber gloves, a face shield over chemical splash goggles, and a flame-resistant lab coat.

• Reagent Transfer : When transferring the liquid, use a syringe or cannula technique to minimize the risk of splashing and exposure to air. Avoid pouring directly from the bottle.

• Reaction Setup : Set up the reaction apparatus securely within the fume hood. Ensure that all joints are properly sealed to prevent the escape of vapors.

• Reaction Monitoring : Monitor the reaction closely for any signs of exothermic activity or pressure buildup.

• Post-Reaction Quenching : If the reaction requires quenching, do so slowly and in a controlled manner, preferably at a reduced temperature to manage any potential exotherms.

• Waste Segregation : All waste containing Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate and other halogenated organic compounds must be collected in a clearly labeled, compatible waste container.[5][11] Do not mix with non-halogenated organic waste.

• Decontamination : Thoroughly decontaminate all glassware and surfaces that have come into contact with the compound. A suitable solvent wash followed by a detergent and water rinse is recommended.

Spill Management Plan: Rapid and Effective Response

In the event of a spill, a swift and well-rehearsed response is crucial to prevent exposure and environmental contamination.

Small Spills (less than 100 mL)

• Alert Personnel : Immediately alert others in the laboratory of the spill.

• Isolate the Area : Restrict access to the spill area.

• Don PPE : Ensure you are wearing the appropriate PPE, including respiratory protection if necessary.

• Containment : Contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill pillow.[5][9][12] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collection : Carefully collect the absorbed material into a sealed container for proper waste disposal.[5]

• Decontamination : Clean the spill area with a suitable solvent, followed by soap and water.

• Waste Disposal : Label the container with the spill residue as "Hazardous Waste" and include the chemical name.

Large Spills (greater than 100 mL)

• Evacuate : Immediately evacuate the laboratory.

• Alert Emergency Services : Activate the nearest fire alarm and contact your institution's emergency response team.

• Isolate the Area : If it is safe to do so, close the laboratory doors to contain the vapors.

• Provide Information : Be prepared to provide the emergency response team with information about the spilled chemical.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate and associated waste is a critical component of its life-cycle management and is governed by strict regulations for halogenated organic compounds.

Waste Segregation and Collection

• Halogenated Organic Waste : All solutions containing Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate, as well as any solvents used for rinsing glassware, must be collected in a designated "Halogenated Organic Waste" container.[11]

• Solid Waste : Contaminated solid waste, such as gloves, absorbent materials from spills, and weighing papers, should be collected in a separate, clearly labeled, and sealed container.[5]

• Labeling : All waste containers must be clearly labeled with the words "Hazardous Waste" and a full list of the contents.[11]

Disposal Procedures

• Institutional Guidelines : All waste must be disposed of through your institution's hazardous waste program.[5]

• EPA Regulations : The disposal of halogenated organic compounds is regulated by the Environmental Protection Agency (EPA).[1][4] These wastes are typically incinerated at high temperatures in a permitted hazardous waste incinerator to ensure complete destruction.[4] Landfilling of liquid halogenated organic waste is generally prohibited.[1]

By adhering to these comprehensive safety, handling, and disposal guidelines, researchers can confidently and responsibly utilize Diisopropyl 3-fluorocyclobutane-1,1-dicarboxylate in their synthetic endeavors, contributing to the advancement of science while prioritizing the well-being of themselves and their colleagues.

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• Fluorochem. (2024, December 19). Safety Data Sheet - Diisopropyl 3-oxocyclobutane-1,1-dicarboxylate.
• ChemRxiv. (2025). Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes.
• Fisher Scientific. (n.d.). Chemical Resistant Gloves.
• ResearchGate. (2025, August 6). The application of cyclobutane derivatives in organic synthesis.
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